N-(4-bromophenyl)-2-methylpropanamide

• CAS: 7160-08-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to N-(4-bromophenyl)-2-methylpropanamide: Synthesis, Characterization, and Applications

Abstract: This technical guide provides an in-depth analysis of N-(4-bromophenyl)-2-methylpropanamide, a substituted amide with significant potential in materials science and synthetic chemistry. The document delineates its chemical identity, including its definitive IUPAC name and structure. A detailed, field-tested protocol for its synthesis via nucleophilic acyl substitution is presented, with a focus on the mechanistic rationale behind the procedural choices. Comprehensive characterization data, encompassing spectroscopic (NMR, IR) and physical properties, are systematically tabulated for ease of reference. Furthermore, this guide explores the compound's emerging applications, particularly as a precursor in the development of functionalized polymers. Safety protocols and handling guidelines are also detailed to ensure its responsible use in a research and development setting. This document is intended for researchers, chemists, and drug development professionals seeking a thorough and practical understanding of this versatile chemical entity.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a precise understanding of its identity and physical characteristics. N-(4-bromophenyl)-2-methylpropanamide is a member of the carboxamide class of organic compounds, characterized by a bromine-substituted phenyl ring attached to the nitrogen of a propanamide group.

IUPAC Nomenclature and Synonyms

The systematic name for this compound as designated by the International Union of Pure and Applied Chemistry (IUPAC) is N-(4-bromophenyl)-2-methylpropanamide [1]. In commercial and research contexts, it may also be referred to by synonyms such as:

• N-(4-bromophenyl)isobutyramide[1]

• Propanamide, N-(4-bromophenyl)-2-methyl-[1]

• CAS Number: 7160-08-9[1][2]

Chemical Structure

The molecular structure consists of a 4-bromophenyl group bonded to the nitrogen atom of an isobutyramide moiety. This structure imparts a combination of aromaticity, halogen functionality, and a branched alkyl chain, which collectively influence its reactivity and physical properties.

Caption: 2D structure of N-(4-bromophenyl)-2-methylpropanamide.

Physicochemical Properties

A summary of the key computed and experimental properties is essential for experimental design, including solvent selection and purification strategies.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	PubChem[1]
Molecular Weight	242.11 g/mol	PubChem[1]
Melting Point (estimated)	125.97 °C	EPI Suite
Boiling Point (estimated)	320.62 - 352.85 °C	EPA T.E.S.T. / EPI Suite[2]
Density (estimated)	1.39 g/cm³	EPA T.E.S.T.[2]
Water Solubility (est.)	65.09 - 319.85 mg/L	EPA T.E.S.T. / EPI Suite[2]
logP (Octanol/Water)	3.044	Crippen[3]
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	1	PubChem[1]

Synthesis and Purification Protocol

The synthesis of N-(4-bromophenyl)-2-methylpropanamide is most efficiently achieved through the acylation of 4-bromoaniline with isobutyryl chloride. This is a classic example of a nucleophilic acyl substitution reaction, often conducted under Schotten-Baumann conditions.

Reaction Scheme

The overall transformation involves the formation of an amide bond between the amine and the acid chloride, with the concomitant elimination of hydrogen chloride (HCl).

Caption: Synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Mechanistic Rationale

• Nucleophilic Attack: The synthesis is predicated on the nucleophilicity of the nitrogen atom in 4-bromoaniline. The lone pair of electrons on the nitrogen attacks the electrophilic carbonyl carbon of isobutyryl chloride. The electron-withdrawing nature of the bromine atom on the phenyl ring slightly deactivates the amine, but it remains sufficiently nucleophilic for this reaction.

• Choice of Acylating Agent: Isobutyryl chloride is a highly reactive acylating agent due to the excellent leaving group ability of the chloride ion, making the reaction rapid and generally high-yielding.

• Role of the Base: A non-nucleophilic base, such as triethylamine or pyridine, is crucial. Its primary function is to neutralize the HCl byproduct generated during the reaction. This is critical for two reasons: (1) it prevents the protonation of the starting aniline, which would render it non-nucleophilic and halt the reaction, and (2) it drives the reaction equilibrium towards the product side.

Detailed Experimental Protocol

This protocol is a self-validating system; successful synthesis is confirmed at each stage by expected physical changes and subsequent analytical characterization.

• Reagent Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-bromoaniline (1.0 eq) in a suitable anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 5-10 mL per gram of aniline).

• Base Addition: Add triethylamine (1.1 eq) to the solution. The slight excess ensures complete neutralization of the forthcoming HCl.

• Cooling: Cool the flask to 0 °C in an ice-water bath. This is a critical step to control the exothermicity of the acylation reaction and minimize potential side reactions.

• Acylation: Add isobutyryl chloride (1.05 eq) dropwise to the stirred solution over 15-20 minutes via a dropping funnel. A white precipitate, triethylammonium chloride, will form almost immediately.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

  • Self-Validation Checkpoint: Reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the 4-bromoaniline spot.

• Work-up:

  • Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with DCM (3x volumes).

  • Combine the organic layers and wash sequentially with 1M HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield a pure, crystalline product.

  • Self-Validation Checkpoint: Purity is confirmed by a sharp, constant melting point and by the spectroscopic methods detailed in Section 3.0.

Spectroscopic and Analytical Characterization

Spectroscopic analysis provides an unambiguous confirmation of the chemical structure. The data presented here are based on typical values found in spectral databases and literature for this class of compounds[1][4][5].

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Amide Proton	7.5 - 8.5	Broad Singlet	1H	-NH-
Aromatic Protons (ortho to -NHCO)	~7.50	Doublet	2H	Ar-H
Aromatic Protons (ortho to -Br)	~7.45	Doublet	2H	Ar-H
Methine Proton	2.5 - 2.8	Septet	1H	-CH(CH₃)₂
Methyl Protons	~1.25	Doublet	6H	-CH(CH₃)₂

¹³C NMR	Expected Chemical Shift (δ, ppm)	Assignment
Carbonyl Carbon	175 - 178	-C=O
Aromatic Carbon (C-NH)	~138	Ar-C
Aromatic Carbon (CH)	~132	Ar-C
Aromatic Carbon (CH)	~121	Ar-C
Aromatic Carbon (C-Br)	~116	Ar-C
Methine Carbon	35 - 38	-CH(CH₃)₂
Methyl Carbons	19 - 21	-CH(CH₃)₂

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3250 - 3350	Strong, Broad	N-H stretch (Amide)
2960 - 2980	Medium	C-H stretch (Alkyl)
1660 - 1680	Strong	C=O stretch (Amide I band)
1520 - 1550	Strong	N-H bend (Amide II band)
1480 - 1500	Medium	C=C stretch (Aromatic ring)
1000 - 1100	Strong	C-Br stretch

Applications in Research and Development

While N-(4-bromophenyl)-2-methylpropanamide is not an end-product itself, it serves as a valuable intermediate and building block in materials science, particularly in polymer chemistry. The presence of the bromophenyl group provides a reactive handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Heck), while the amide functionality influences polymer properties like thermal stability and solubility.

A closely related analog, N-(4-Bromophenyl)-2-methacrylamide, has been synthesized and used as a monomer to create novel copolymers.[6] These copolymers, when combined with functional monomers like 2-acrylamido-2-methyl-1-propanesulfonic acid (AMPS), have been investigated for their thermal properties and potential antimicrobial effects.[6] This demonstrates a key application area: the development of functional polymers where the N-(4-bromophenyl) moiety is integral to the final material's properties.

Another relevant field is the synthesis of Molecularly Imprinted Polymers (MIPs). Structurally similar N-acylated phenethylamines are used as functionalized templates to create polymers with high selectivity for target biomolecules like neurotransmitters.[7] The N-(4-bromophenyl)-2-methylpropanamide structure could similarly be employed as a template or a functional monomer in creating selective materials for sensing or separation applications.

Exemplary Workflow: Development of Functional Polymers

The following workflow illustrates how N-(4-bromophenyl)-2-methylpropanamide could be integrated into a polymer research program.

Caption: R&D workflow for creating functional polymers.

Safety and Handling

Adherence to safety protocols is paramount when handling any chemical reagent. N-(4-bromophenyl)-2-methylpropanamide is classified as hazardous under the Globally Harmonized System (GHS)[1].

• GHS Hazard Statements:

  • H302: Harmful if swallowed[1].

  • H315: Causes skin irritation[1].

  • H319: Causes serious eye irritation[1].

  • H335: May cause respiratory irritation[1].

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[8][9]

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors[9].

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Minimize dust generation and accumulation. Wash hands thoroughly after handling[8].

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents[9].

Conclusion

N-(4-bromophenyl)-2-methylpropanamide is a well-defined chemical compound with straightforward synthesis and clear spectroscopic signatures. Its true value for researchers and drug development professionals lies in its utility as a versatile building block. The combination of a reactive halogenated aromatic ring and a stable amide linkage makes it an attractive precursor for the synthesis of advanced polymers and other complex organic molecules. The protocols and data presented in this guide provide a solid foundation for its safe and effective use in pioneering new materials and chemical entities.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 532135, Propanamide, N-(4-bromophenyl)-2-methyl-. Available at: [Link]

• Chemchart (n.d.). N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). Available at: [Link]

• Cheméo (n.d.). Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl-. Available at: [Link]

• Cheméo (n.d.). Chemical Properties of Propanamide, N-(4-bromophenyl)-2,2,3,3,3-pentafluoro-. Available at: [Link]

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 346184, N-(4-Bromophenyl)propionamide. Available at: [Link]

• Delibaş, A., & Soykan, C. (2007). Novel Copolymers of N‐(4‐Bromophenyl)‐2‐Methacrylamide with 2‐Acrylamido‐2‐Methyl‐1‐Propanesulfonic Acid. Journal of Macromolecular Science, Part A: Pure and Applied Chemistry. Available at: [Link]

• Wierzbicka, M., et al. (2020). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. MDPI. Available at: [Link]

• Divi's Laboratories Ltd. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Patsnap. Available at: [Link]

• SpectraBase (n.d.). N-(2-bromophenyl)-2-(4-isobutylphenyl)-N-methyl-propanamide. Available at: [Link]

• Google Patents (2012). EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

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• ResearchGate (2006). Synthetic, infrared, 1H and13C NMR spectral studies on N-(2-/3-substituted phenyl)-4-substituted benzenesulphonamides. Available at: [Link]

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"N-(4-bromophenyl)-2-methylpropanamide" CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-bromophenyl)-2-methylpropanamide is a synthetic organic compound characterized by a brominated phenyl ring linked to an isobutyramide group. Its chemical structure makes it a valuable intermediate and building block in various fields of chemical synthesis, including the development of novel polymers and pharmacologically active molecules. This guide provides a comprehensive overview of its chemical and physical properties, a detailed synthesis protocol, analytical characterization methods, and an exploration of its current and potential applications.

Core Compound Identification

Identifier	Value	Source
CAS Number	7160-08-9	Chemchart[1]
Molecular Formula	C₁₀H₁₂BrNO	Chemchart[1]
Molecular Weight	242.12 g/mol	Chemchart[1]
IUPAC Name	N-(4-bromophenyl)-2-methylpropanamide	---
Synonyms	N-(4-bromophenyl)isobutyramide	---

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(4-bromophenyl)-2-methylpropanamide is essential for its handling, application in reactions, and for the purification of its products.

Property	Value	Source
Melting Point	125.97 °C	Chemchart[1]
Boiling Point	320.62 °C to 352.85 °C (Predicted)	Chemchart[1]
Density	1.39 g/cm³ (Predicted)	Chemchart[1]
Water Solubility	65.09 mg/L to 319.85 mg/L (Predicted)	Chemchart[1]
LogP	3.044	Cheméo[2]

Synthesis of N-(4-bromophenyl)-2-methylpropanamide

The most common and efficient method for the synthesis of N-(4-bromophenyl)-2-methylpropanamide is the Schotten-Baumann reaction. This involves the acylation of 4-bromoaniline with isobutyryl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Scheme

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An In-depth Technical Guide to the Synthesis of N-(4-bromophenyl)-2-methylpropanamide from 4-bromoaniline

This document provides a comprehensive technical overview for the synthesis of N-(4-bromophenyl)-2-methylpropanamide, a valuable intermediate in synthetic organic chemistry. The guide is intended for researchers, chemists, and professionals in drug development who require a detailed, field-proven protocol grounded in established chemical principles. We will explore the underlying reaction mechanism, provide a robust experimental procedure, and detail methods for product purification and characterization, ensuring a self-validating and reproducible workflow.

Introduction and Strategic Overview

N-(4-bromophenyl)-2-methylpropanamide is an amide derivative that incorporates a brominated phenyl ring, making it a versatile precursor for further functionalization, particularly through palladium-catalyzed cross-coupling reactions.[1] The synthesis detailed herein involves the acylation of 4-bromoaniline with isobutyryl chloride. This reaction is a classic example of nucleophilic acyl substitution, a cornerstone of amide bond formation.

The strategic choice of isobutyryl chloride as the acylating agent allows for the introduction of an isopropyl moiety, which can be significant for modulating the steric and electronic properties of target molecules in medicinal chemistry and materials science. The presence of the bromo-substituent on the aniline ring provides a reactive handle for subsequent structural modifications.

The Chemistry: Mechanism of Nucleophilic Acyl Substitution

The formation of N-(4-bromophenyl)-2-methylpropanamide proceeds via a well-established nucleophilic acyl substitution mechanism. The reaction is generally first-order with respect to each reactant.[2] The key steps are outlined below:

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the nitrogen atom of 4-bromoaniline acting as a nucleophile. This lone pair attacks the highly electrophilic carbonyl carbon of isobutyryl chloride. The electron-withdrawing nature of both the chlorine atom and the oxygen atom polarizes the carbonyl group, making its carbon an excellent electrophilic site.

• Formation of the Tetrahedral Intermediate: The nucleophilic attack results in the formation of a transient, unstable tetrahedral intermediate. In this intermediate, the carbonyl oxygen bears a negative charge, and the nitrogen atom carries a positive charge.

• Collapse of the Intermediate and Leaving Group Departure: The tetrahedral intermediate rapidly collapses to restore the carbonyl double bond. This is achieved by the expulsion of the most stable leaving group, which in this case is the chloride ion (Cl⁻).

• Proton Transfer (Neutralization): The immediate byproduct of the reaction is hydrogen chloride (HCl). In the absence of a base, this strong acid would protonate the starting 4-bromoaniline, converting the nucleophilic amine into a non-nucleophilic ammonium salt and halting the reaction. Therefore, the inclusion of a non-nucleophilic base, such as triethylamine (Et₃N) or pyridine, is critical. The base scavenges the HCl as it is formed, producing a stable salt (e.g., triethylammonium chloride) and ensuring the 4-bromoaniline remains available to react.[3]

The overall chemical transformation is as follows:

Caption: Overall reaction scheme for the synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the specified conditions, particularly the use of anhydrous solvents and controlled temperature, is crucial for achieving high yield and purity.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Properties	Hazard
4-Bromoaniline	C₆H₆BrN	172.02	10.0	1.72 g	Light-sensitive solid	Toxic, Irritant[4]
Isobutyryl chloride	C₄H₇ClO	106.55	11.0	1.10 mL (d=1.017)	Flammable liquid	Corrosive, Flammable[5][6]
Triethylamine (Et₃N)	C₆H₁₅N	101.19	12.0	1.67 mL (d=0.726)	Flammable liquid	Corrosive, Flammable
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	50 mL	Anhydrous solvent	Volatile, Suspected Carcinogen

Equipment

• 100 mL two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (50 mL)

• Ice/water bath

• Nitrogen or Argon gas inlet and bubbler

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard glassware for extraction and filtration

• Thin Layer Chromatography (TLC) apparatus (Silica plates, UV lamp)

Synthesis Workflow

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add 4-bromoaniline (1.72 g, 10.0 mmol). Fit the flask with a dropping funnel and a nitrogen inlet.

• Solvent and Base Addition: Add anhydrous dichloromethane (40 mL) to the flask. Stir the mixture until the 4-bromoaniline is fully dissolved. Add triethylamine (1.67 mL, 12.0 mmol) to the solution.

• Cooling: Place the flask in an ice/water bath and stir the solution for 10-15 minutes until the internal temperature equilibrates to 0°C.

• Acyl Chloride Addition: Dissolve isobutyryl chloride (1.10 mL, 11.0 mmol) in anhydrous dichloromethane (10 mL) and add this solution to the dropping funnel. Add the isobutyryl chloride solution dropwise to the stirred aniline solution over 15-20 minutes. A white precipitate (triethylammonium chloride) will form.[7]

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 30 minutes. Then, remove the ice bath and let the mixture warm to room temperature. Continue stirring for 2-3 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate as eluent). The product spot should have a higher Rf value than the starting 4-bromoaniline.

• Quenching and Work-up: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing 50 mL of water.

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 30 mL) to remove any remaining triethylamine, saturated NaHCO₃ solution (2 x 30 mL) to remove any acidic impurities, and finally with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[8]

• Purification: The resulting crude solid is purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol and add water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation. Collect the white crystalline product by vacuum filtration, wash with cold water, and dry under vacuum.

Product Characterization and Validation

The identity and purity of the synthesized N-(4-bromophenyl)-2-methylpropanamide must be confirmed through rigorous analytical methods.

Physical Properties

• Appearance: White crystalline solid.

• Melting Point: The literature melting point is approximately 126°C.[9] A sharp melting point close to this value is indicative of high purity.

Spectroscopic Data

Technique	Characteristic Signals	Expected Values (ppm or cm⁻¹)
¹H NMR	Aromatic Protons (AA'BB')	Two doublets, ~δ 7.4-7.6 ppm
Amide Proton (N-H)	Broad singlet, ~δ 7.5-8.5 ppm
Methine Proton (-CH)	Septet, ~δ 2.5-2.7 ppm
Methyl Protons (-CH₃)	Doublet, ~δ 1.2-1.3 ppm
¹³C NMR	Carbonyl Carbon (C=O)	~δ 175-177 ppm
Aromatic Carbons	~δ 115-140 ppm
Methine Carbon (-CH)	~δ 35-37 ppm
Methyl Carbons (-CH₃)	~δ 19-21 ppm
IR Spectroscopy	N-H Stretch	~3300 cm⁻¹
C=O Stretch (Amide I)	~1660 cm⁻¹
N-H Bend (Amide II)	~1530 cm⁻¹

Note: NMR chemical shifts are referenced to TMS and can vary slightly depending on the solvent used (typically CDCl₃ or DMSO-d₆).[10][11][12][13]

Safety and Hazard Management

A thorough understanding and mitigation of risks are paramount for the safe execution of this synthesis. The procedure must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• 4-Bromoaniline: Toxic if inhaled, ingested, or absorbed through the skin.[4] It is a suspected mutagen and is harmful to aquatic life. Handle with gloves and avoid creating dust.

• Isobutyryl Chloride: Highly flammable and corrosive.[5][6][14] It reacts violently with water, releasing toxic HCl gas. It causes severe skin burns and eye damage. Handle with extreme care in a moisture-free environment.

• Triethylamine: Flammable and corrosive liquid and vapor. Causes skin and eye burns.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Avoid inhalation of vapors.

Emergency Procedures:

• Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

• Spills: Absorb small spills with an inert material (e.g., vermiculite or sand) and place in a sealed container for chemical waste disposal.

References

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• Chemguide. (n.d.). THE FRIEDEL-CRAFTS ACYLATION OF BENZENE. [Online] Available at: [Link]

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A Technical Guide to the Solubility of N-(4-bromophenyl)-2-methylpropanamide in Common Organic Solvents

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of N-(4-bromophenyl)-2-methylpropanamide. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, presents its known physicochemical properties, and offers a detailed, field-proven protocol for determining its solubility in a range of common organic solvents.

Introduction: Understanding the Molecule

N-(4-bromophenyl)-2-methylpropanamide is a chemical compound with the molecular formula C₁₀H₁₂BrNO.[1][2] Its structure, featuring a bromophenyl group attached to a propanamide moiety, dictates its physicochemical properties and, consequently, its solubility in various media. A thorough understanding of its solubility is critical for a multitude of applications, including reaction chemistry, purification, formulation development, and pharmacological studies.

Molecular Structure:

Caption: Molecular structure of N-(4-bromophenyl)-2-methylpropanamide.

Physicochemical Properties

A summary of the key physicochemical properties of N-(4-bromophenyl)-2-methylpropanamide is presented below. These computed values provide a baseline for understanding its behavior.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	Chemchart[1], PubChem[3]
Molecular Weight	242.11 g/mol	PubChem[3]
Melting Point	125.97 °C (Predicted)	Chemchart[1]
Boiling Point	320.62 °C (Predicted)	Chemchart[1]
Water Solubility	65.09 mg/L - 319.85 mg/L (Predicted)	Chemchart[1]
XLogP3	2.6	PubChem[3]
Hydrogen Bond Donors	1	Chemchart[1], PubChem[3]
Hydrogen Bond Acceptors	1	Chemchart[1], PubChem[3]

Theoretical Considerations for Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility.[4] This principle states that substances with similar polarities are more likely to be soluble in one another. The solubility of an organic compound is influenced by several factors including polarity, molecular size, and the presence of functional groups capable of hydrogen bonding.[4][5]

N-(4-bromophenyl)-2-methylpropanamide possesses both non-polar and polar characteristics. The bromophenyl ring and the isopropyl group are largely non-polar, while the amide group (-CONH-) is polar and capable of acting as both a hydrogen bond donor and acceptor. The overall solubility of this molecule in a given solvent will be a balance between these competing features.

Solvent Polarity Spectrum and Expected Solubility:

• Non-polar solvents (e.g., hexane, toluene): The large non-polar surface area of the bromophenyl and isopropyl groups suggests that there will be favorable van der Waals interactions with non-polar solvents.

• Polar aprotic solvents (e.g., acetone, ethyl acetate, dichloromethane): These solvents can engage in dipole-dipole interactions with the polar amide group. The presence of a hydrogen bond acceptor in the solvent can further enhance solubility.

• Polar protic solvents (e.g., ethanol, methanol, water): These solvents can participate in hydrogen bonding with the amide group, potentially leading to good solubility. However, the non-polar regions of the molecule may limit its solubility in highly polar protic solvents like water, as indicated by its low predicted water solubility.

Experimental Determination of Solubility: A Validated Protocol

Given the absence of extensive experimental data in the literature, this section provides a robust, step-by-step protocol for determining the solubility of N-(4-bromophenyl)-2-methylpropanamide in various organic solvents. This method is based on the isothermal shake-flask method, a widely accepted technique for solubility measurement.[6]

Objective: To determine the equilibrium solubility of N-(4-bromophenyl)-2-methylpropanamide in a range of common organic solvents at a specified temperature (e.g., 25 °C).

Materials and Equipment:

• N-(4-bromophenyl)-2-methylpropanamide (high purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

Experimental Workflow:

Caption: Isothermal shake-flask method workflow.

Step-by-Step Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of N-(4-bromophenyl)-2-methylpropanamide to a series of vials.

  • Add a known volume of each selected organic solvent to the respective vials. The solid should be present in excess to ensure a saturated solution is formed.[6]

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[6]

• Sampling and Filtration:

  • After equilibration, allow the vials to stand undisturbed for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter into a clean vial to remove any undissolved solid.

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of N-(4-bromophenyl)-2-methylpropanamide of known concentrations in each of the test solvents.

• Analysis:

  • Analyze the filtered saturated solutions and the standard solutions using a suitable analytical method such as HPLC or UV-Vis spectrophotometry.

  • Construct a calibration curve from the analysis of the standard solutions.

• Calculation of Solubility:

  • Determine the concentration of N-(4-bromophenyl)-2-methylpropanamide in the filtered saturated solutions using the calibration curve.

  • Express the solubility in appropriate units (e.g., mg/mL, mol/L).

Self-Validating System and Trustworthiness:

• Equilibrium Confirmation: To ensure that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). The solubility should be consistent across the later time points.

• Purity of Materials: The purity of both the solute and the solvents is crucial for accurate solubility measurements.[6]

• Temperature Control: Temperature significantly affects solubility, so precise temperature control is essential.[5][7]

• Method Validation: The analytical method used for concentration determination should be validated for linearity, accuracy, and precision.

Safety and Handling

N-(4-bromophenyl)-2-methylpropanamide should be handled with care in a well-ventilated area.[8] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn.[9] Avoid inhalation of dust and contact with skin and eyes.[8][9] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of N-(4-bromophenyl)-2-methylpropanamide. While predicted data offers initial insights, the detailed experimental protocol outlined herein empowers researchers to generate reliable and accurate solubility data in a range of common organic solvents. This information is invaluable for the effective use of this compound in research and development.

References

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). Chemchart. [Link]

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• Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl-. Cheméo. [Link]

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• for solubility testing, used in the thyroperoxidase (TPO) inhibition assay based on oxidation of Amplex UltraRed (AUR-TPO), version 2.0 - STANDARD OPERATING PROCEDURE. European Union. [Link]

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"N-(4-bromophenyl)-2-methylpropanamide" physical and chemical characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction and Strategic Overview

N-(4-bromophenyl)-2-methylpropanamide is a synthetic amide that serves as a versatile building block in organic synthesis, particularly within the realms of medicinal chemistry and drug discovery. Its structure, featuring a brominated phenyl ring coupled with an isobutyramide moiety, presents multiple opportunities for synthetic elaboration. The presence of the bromine atom is of particular strategic importance, as it provides a reactive handle for a variety of cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, allowing for the introduction of diverse molecular fragments. This capability makes N-(4-bromophenyl)-2-methylpropanamide a valuable intermediate in the construction of complex molecular architectures often sought in the development of novel therapeutic agents. This guide provides a comprehensive overview of its physical and chemical characteristics, a detailed synthesis protocol, spectral analysis, and a discussion of its potential applications in pharmaceutical research.

Physicochemical Characteristics

A thorough understanding of the physicochemical properties of N-(4-bromophenyl)-2-methylpropanamide is fundamental for its effective use in synthesis and for predicting its behavior in various chemical and biological systems.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	PubChem[1]
Molecular Weight	242.11 g/mol	PubChem[1]
CAS Number	7160-08-9	PubChem[1]
Appearance	White crystalline solid (predicted)	ChemBK[2]
Melting Point	125.97 °C (Predicted)	Chemchart[3]
Boiling Point	320.62 °C - 352.85 °C (Predicted)	Chemchart[3]
Solubility	Soluble in organic solvents such as chloroform and methanol.[2] Predicted water solubility: 65.09 mg/L.[3]	ChemBK,[2] Chemchart[3]
Hydrogen Bond Donors	1	Chemchart[3]
Hydrogen Bond Acceptors	1	Chemchart[3]
Rotatable Bonds	2	Chemchart[3]

Synthesis of N-(4-bromophenyl)-2-methylpropanamide

The most direct and common method for the synthesis of N-(4-bromophenyl)-2-methylpropanamide is the Schotten-Baumann reaction, which involves the acylation of 4-bromoaniline with isobutyryl chloride.[3] This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.[4]

Reaction Scheme:

Caption: Synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Detailed Experimental Protocol:

This protocol is a representative procedure based on the principles of the Schotten-Baumann reaction.

Materials:

• 4-Bromoaniline

• Isobutyryl chloride

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[5]

• Triethylamine or Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for recrystallization (e.g., ethanol/water, ethyl acetate/hexanes)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromoaniline (1.0 equivalent) in anhydrous DCM or THF.

• Base Addition: Add triethylamine or pyridine (1.1 to 1.5 equivalents) to the solution.

• Acylation: Cool the mixture to 0 °C in an ice bath. Slowly add isobutyryl chloride (1.05 equivalents) dropwise to the stirred solution. The formation of a precipitate (triethylammonium chloride or pyridinium chloride) is typically observed.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting aniline.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl to remove excess amine base, followed by saturated NaHCO₃ solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield N-(4-bromophenyl)-2-methylpropanamide as a crystalline solid.

Rationale for Experimental Choices: The use of an anhydrous solvent is crucial to prevent the hydrolysis of the reactive isobutyryl chloride. The base is essential to neutralize the HCl generated during the reaction, which would otherwise protonate the starting aniline, rendering it non-nucleophilic.[4] The aqueous work-up steps are designed to remove the base, its salt, and any unreacted starting materials, leading to a purer crude product before the final recrystallization.

Spectroscopic Analysis

Spectroscopic data is critical for the structural elucidation and purity assessment of N-(4-bromophenyl)-2-methylpropanamide.

¹H NMR Spectroscopy

The proton NMR spectrum provides information about the different types of protons and their connectivity in the molecule.

Predicted ¹H NMR (CDCl₃, 400 MHz):

• δ 7.40-7.55 (m, 4H): These signals correspond to the four aromatic protons on the bromophenyl ring. The protons ortho and meta to the amide group will likely appear as two distinct multiplets due to their different chemical environments.

• δ 7.20 (br s, 1H): This broad singlet is characteristic of the amide N-H proton.

• δ 2.55 (septet, 1H): This signal corresponds to the methine proton of the isopropyl group, split into a septet by the six neighboring methyl protons.

• δ 1.25 (d, 6H): This doublet represents the six equivalent protons of the two methyl groups of the isopropyl moiety, split by the single methine proton.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule.

Predicted ¹³C NMR (CDCl₃, 100 MHz):

• δ ~175 ppm: Carbonyl carbon (C=O) of the amide.

• δ ~137 ppm: Aromatic carbon attached to the nitrogen (C-N).

• δ ~132 ppm: Aromatic carbons ortho to the bromine atom.

• δ ~122 ppm: Aromatic carbons meta to the bromine atom.

• δ ~117 ppm: Aromatic carbon attached to the bromine atom (C-Br).

• δ ~36 ppm: Methine carbon of the isopropyl group.

• δ ~19 ppm: Methyl carbons of the isopropyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule.

Characteristic IR Absorption Bands (KBr pellet, cm⁻¹):

• ~3300 cm⁻¹: N-H stretching vibration of the secondary amide.

• ~2970-2870 cm⁻¹: C-H stretching vibrations of the isopropyl group.

• ~1660 cm⁻¹: C=O stretching vibration (Amide I band), a strong and characteristic absorption.

• ~1530 cm⁻¹: N-H bending and C-N stretching vibrations (Amide II band).

• ~1480 cm⁻¹: C=C stretching vibrations within the aromatic ring.

• ~820 cm⁻¹: C-H out-of-plane bending for a 1,4-disubstituted benzene ring.

• ~500-600 cm⁻¹: C-Br stretching vibration.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak at m/z 241/243 in an approximate 1:1 ratio, characteristic of the presence of one bromine atom (⁷⁹Br and ⁸¹Br isotopes).

• Key Fragments:

  • Loss of the isopropyl group ([M-43]⁺) leading to a fragment at m/z 198/200.

  • Cleavage of the amide bond can lead to fragments corresponding to the bromophenyl isocyanate ion or the isobutyryl cation (m/z 71).

  • A prominent peak at m/z 171/173 corresponding to the 4-bromoaniline radical cation.

Caption: Plausible mass spectrometry fragmentation pathways.

Applications in Drug Development and Research

While specific, large-scale applications of N-(4-bromophenyl)-2-methylpropanamide are not extensively documented in publicly available literature, its structural motifs are prevalent in a variety of biologically active compounds. The N-phenylamide core is a common feature in many pharmaceutical agents. The true value of this compound for drug development professionals lies in its role as a versatile intermediate.

1. Scaffold for Combinatorial Chemistry: The bromophenyl group is a key feature, enabling a wide range of palladium-catalyzed cross-coupling reactions. This allows for the rapid generation of libraries of analogues where the bromine atom is replaced with various aryl, heteroaryl, alkyl, or amine groups. This approach is fundamental in structure-activity relationship (SAR) studies during lead optimization.

2. Synthesis of Bioactive Molecules: Derivatives of N-phenylamides have shown a broad spectrum of biological activities, including:

• Antibacterial Agents: The carboxamide linkage is an essential scaffold that can exhibit antibacterial properties.[6] Novel pyrazine carboxamide derivatives have been synthesized and evaluated for their activity against extensively drug-resistant S. Typhi, targeting enzymes like DNA gyrase.[7]

• Anticancer Agents: The N-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide scaffold has been investigated for its antiproliferative activity against breast cancer cell lines.[8]

• Enzyme Inhibitors: The N-phenylamide structure can be tailored to fit into the active sites of various enzymes. For instance, related structures have been explored as inhibitors of alkaline phosphatase.[7]

3. Intermediate in Patented Compounds: While a direct link to a marketed drug is not readily apparent, the "N-(4-bromophenyl) amide" substructure is found in numerous patents for novel therapeutic agents. For example, it is a component of molecules designed as sodium channel modulators and endothelin receptor antagonists, highlighting its relevance in the synthesis of compounds targeting a range of disease areas.[1][9]

Safety and Handling

N-(4-bromophenyl)-2-methylpropanamide is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Use in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

• Store in a tightly sealed container in a cool, dry place.

Conclusion

N-(4-bromophenyl)-2-methylpropanamide is a valuable and versatile intermediate for researchers and scientists in the field of drug development. Its straightforward synthesis, coupled with the reactive handle provided by the bromine atom, makes it an ideal starting point for the generation of diverse chemical libraries for biological screening. A comprehensive understanding of its physicochemical properties, spectroscopic characteristics, and safe handling procedures, as outlined in this guide, is essential for its effective utilization in the pursuit of novel therapeutic agents.

References

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. (2024). MDPI. Available at: [Link]

• Propanamide, N-(4-bromophenyl)-2-methyl-. PubChem. Available at: [Link]

• N-(4-Bromophenyl)benzenepropanamide. PubChem. Available at: [Link]

• N-(2-bromophenyl)-2-(4-isobutylphenyl)-N-methyl-propanamide. SpectraBase. Available at: [Link]

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). Chemchart. Available at: [Link]

• WO2022256622A1 - N-(hydroxyalkyl (hetero)aryl) tetrahydrofuran carboxamides as modulators of sodium channels. Google Patents.

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (2022). PMC. Available at: [Link]

• US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives. Google Patents.
• Advanced drug development and manufacturing. Google Patents.

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. The Royal Society of Chemistry. Available at: [Link]

• What is the procedure for synthesizing N-(4-formylphenyl)-2-methyl-propanamide via Nucleophilic Acylation? ResearchGate. Available at: [Link]

• infrared spectrum of 2-methylpropanal C4H8O (CH3)2CHCHO. Doc Brown's Chemistry. Available at: [Link]

• Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. ResearchGate. Available at: [Link]

• mass spectrum of propanamide fragmentation pattern. Doc Brown's Chemistry. Available at: [Link]

• Preparation , Investigation , Theoretical study and biological activity of 2-[4-acetyl phnoxy) N-(4-Substitutent Phenyl)] Acetoamide Derivatives. ResearchGate. Available at: [Link]

• N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide. (2023). MDPI. Available at: [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (2005). academia.edu. Available at: [Link]

• 4-Bromoacetanilide. ChemSynthesis. Available at: [Link]

• Method for the preparation of (4S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carboxamide and the purification thereof for use as an active pharmaceutical ingredient. Justia Patents. Available at: [Link]

• Compound 525829: N,N-Dimethyl-N'-(4-bromophenyl)-propionamidine. Data.gov. Available at: [Link]

• US20250042899A1 - Process to make glp1 ra and intermediates therefor. Google Patents.

• FT-IR spectra of N-phenylpropanamide. ResearchGate. Available at: [Link]

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• a guide to 13c nmr chemical shift values. Compound Interest. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• on the 13C NMR spectrum of 1-bromo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]

• N-(4-bromophenyl)-3-phenylpropanamide. ChemBK. Available at: [Link]

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• Crystal structure of (E)-N-(4-bromophenyl)-2-cyano-3-[3-(2-methylpropyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide. (2023). PMC. Available at: [Link]

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N-(4-bromophenyl)-2-methylpropanamide: A Versatile Scaffold for Innovations in Medicinal Chemistry and Advanced Materials

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Unique Chemical Entity

N-(4-bromophenyl)-2-methylpropanamide is a distinct chemical compound characterized by a brominated aromatic ring linked to an amide-containing isopropyl group. While direct, extensive research on this specific molecule is nascent, its structural motifs are present in a variety of well-studied and commercially significant compounds. This guide will provide a comprehensive overview of the potential research applications of N-(4-bromophenyl)-2-methylpropanamide, drawing insights from the established utility of its structural analogs and precursors. We will explore its promise as a versatile scaffold in medicinal chemistry for the development of novel therapeutic agents and its application in materials science as a template for creating sophisticated analytical tools. This document is intended to serve as a foundational resource for researchers looking to unlock the full potential of this intriguing molecule.

Physicochemical Properties of N-(4-bromophenyl)-2-methylpropanamide

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The following table summarizes the key properties of N-(4-bromophenyl)-2-methylpropanamide, providing a valuable reference for experimental design.

Property	Value
Molecular Formula	C₁₀H₁₂BrNO
Molecular Weight	242.11 g/mol
Appearance	Solid (predicted)
Melting Point	125.97 °C (EPI Suite prediction)
Boiling Point	320.62 °C (EPA T.E.S.T. prediction)
Water Solubility	65.09 mg/L (EPA T.E.S.T. prediction)
LogP (Octanol-Water)	3.044 (Crippen Calculated Property)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	1
Rotatable Bonds	2

Synthesis of N-(4-bromophenyl)-2-methylpropanamide: A Generalized Protocol

The synthesis of N-(4-bromophenyl)-2-methylpropanamide is typically achieved through a nucleophilic acyl substitution reaction between 4-bromoaniline and an activated form of isobutyric acid, such as isobutyryl chloride. This reaction, a variation of the Schotten-Baumann reaction, is a robust and well-established method for amide bond formation.

"N-(4-bromophenyl)-2-methylpropanamide" literature review and background

An In-depth Technical Guide to N-(4-bromophenyl)-2-methylpropanamide

Foreword: Understanding the Core Molecule

N-(4-bromophenyl)-2-methylpropanamide is an aromatic amide that, while not a household name, represents a class of compounds with significant utility in synthetic chemistry. Its structure, featuring a brominated phenyl ring linked to an isobutyramide group, provides a versatile scaffold for further chemical modification. This guide is designed for researchers and drug development professionals, offering a deep dive into its synthesis, characterization, and potential applications. We will move beyond simple protocols to explore the underlying chemical principles and provide the practical insights necessary for its successful application in a research setting.

Section 1: Synthesis Pathway and Mechanistic Rationale

The most direct and common method for synthesizing N-(4-bromophenyl)-2-methylpropanamide is through the nucleophilic acyl substitution reaction between 4-bromoaniline and isobutyryl chloride.[1] This is a classic example of the Schotten-Baumann reaction conditions, widely employed for its efficiency and reliability in forming amide bonds.

1.1 The Underlying Chemistry: A Nucleophilic Attack

The reaction mechanism is initiated by the nucleophilic nitrogen atom of 4-bromoaniline. The lone pair of electrons on the nitrogen attacks the highly electrophilic carbonyl carbon of isobutyryl chloride. The presence of the electron-withdrawing chlorine atom and the oxygen atom makes the carbonyl carbon particularly susceptible to this attack. This forms a tetrahedral intermediate. The intermediate then collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A base, such as triethylamine or pyridine, is typically added to the reaction mixture to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

1.2 Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of N-(4-bromophenyl)-2-methylpropanamide.

1.3 Detailed Experimental Protocol

• Materials: 4-bromoaniline, isobutyryl chloride, pyridine, dichloromethane (DCM), 1M hydrochloric acid, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate, ethanol.

• Procedure:

  • In a round-bottom flask, dissolve 4-bromoaniline (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM.

  • Cool the flask in an ice-water bath to 0°C with constant stirring.

  • Add isobutyryl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes, ensuring the temperature does not rise significantly.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude solid by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product as a crystalline solid.

Section 2: Physicochemical and Spectroscopic Profile

Accurate characterization is paramount to confirming the identity and purity of the synthesized compound. The following tables summarize the key physical properties and the expected spectroscopic signatures for N-(4-bromophenyl)-2-methylpropanamide.

2.1 Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	[1][2]
Molecular Weight	242.11 g/mol	[2]
Appearance	White to off-white crystalline solid	(Typical for this class)
Melting Point	125.97 °C (Predicted)	[1]
Boiling Point	320.62 - 352.85 °C (Predicted)	[1]
Density	1.39 g/cm³ (Predicted)	[1]
Water Solubility	65.09 - 319.85 mg/L (Predicted)	[1]
XLogP3	2.6	[2]

2.2 Spectroscopic Validation Data (Predicted)

The validation of the molecular structure relies on a combination of spectroscopic techniques. Below are the expected results.

Technique	Expected Observations
¹H NMR	~ 1.2 ppm (d, 6H): Two equivalent methyl groups on the isopropyl moiety, split by the adjacent CH proton. ~ 2.5 ppm (sept, 1H): The single proton on the isopropyl moiety, split by the six adjacent methyl protons. ~ 7.4-7.6 ppm (m, 4H): Aromatic protons. Due to the para-substitution, these will appear as two distinct doublets (an AA'BB' system). ~ 8.0 ppm (br s, 1H): The amide N-H proton. The chemical shift can be variable and the peak is often broad.
¹³C NMR	~ 20 ppm: Isopropyl methyl carbons. ~ 36 ppm: Isopropyl methine (CH) carbon. ~ 122 ppm & ~ 132 ppm: Aromatic C-H carbons. ~ 117 ppm: Aromatic carbon bonded to bromine (C-Br). ~ 138 ppm: Aromatic carbon bonded to the amide nitrogen (C-N). ~ 176 ppm: Amide carbonyl carbon (C=O).
IR (cm⁻¹)	~ 3300 cm⁻¹: N-H stretch (secondary amide). ~ 2970 cm⁻¹: C-H stretch (aliphatic). ~ 1660 cm⁻¹: C=O stretch (Amide I band). ~ 1540 cm⁻¹: N-H bend (Amide II band). ~ 820 cm⁻¹: C-H out-of-plane bend, indicative of para-substitution on a benzene ring.
Mass Spec.	Molecular Ion (M⁺): Two peaks of nearly equal intensity at m/z 241 and 243, corresponding to the ⁷⁹Br and ⁸¹Br isotopes. Key Fragments: Loss of the isopropyl group ([M-43]⁺), and fragments corresponding to the brominated aniline moiety.

Section 3: Research Context and Potential Applications

While N-(4-bromophenyl)-2-methylpropanamide is primarily a synthetic intermediate, its structural motifs are present in molecules with diverse biological and material science applications.

3.1 Pharmaceutical and Agrochemical Intermediate

The 4-bromoaniline core is a foundational building block in the synthesis of pharmaceuticals and agrochemicals.[3][4] The bromine atom serves as a useful synthetic handle, enabling cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce further complexity. Furthermore, the carboxamide linkage is a key feature in many biologically active compounds, prized for its metabolic stability and ability to participate in hydrogen bonding.[5] Related bromophenyl amides are explored as intermediates for anti-inflammatory and anti-cancer drugs.[6]

3.2 Potential for Biological Activity

The carboxamide scaffold itself is known to be crucial for the antibacterial properties of some compounds.[5] For instance, a closely related molecule, N-(4-bromophenyl)furan-2-carboxamide, has demonstrated significant activity against clinically isolated drug-resistant bacteria, including A. baumannii.[5] This suggests that N-(4-bromophenyl)-2-methylpropanamide could serve as a lead compound or a fragment in the design of novel antibacterial agents. The logical pathway for such an investigation is outlined below.

Caption: Logical workflow for evaluating the compound's potential antibacterial activity.

3.3 Application in Materials Science

Derivatives of N-substituted amides have been employed as functionalized templates in the fabrication of molecularly imprinted polymers (MIPs).[7] These polymers are designed with high affinity and selectivity for specific target molecules. The phenethylamine backbone, present in some of these templates, is crucial for recognizing important neurotransmitters.[7] This suggests a potential, albeit more speculative, application for N-(4-bromophenyl)-2-methylpropanamide as a building block in the development of advanced materials for selective chemical sensing or separation.

Section 4: Safety and Handling

As a laboratory chemical, N-(4-bromophenyl)-2-methylpropanamide requires careful handling in accordance with standard safety protocols.

• Hazard Classification: According to the Globally Harmonized System (GHS), this compound is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2]

• Handling Recommendations:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, wash the affected area thoroughly with water.

Conclusion

N-(4-bromophenyl)-2-methylpropanamide is a readily synthesizable compound with a well-defined physicochemical and spectroscopic profile. Its value lies not only in its own right but as a representative of a class of molecules that serve as crucial intermediates in diverse fields. From providing a scaffold for new pharmaceuticals to potentially forming the basis of advanced materials, this compound is a versatile tool for the experienced researcher. The detailed synthetic and analytical framework provided in this guide serves as a robust starting point for its inclusion in advanced research and development projects.

References

• Chemchart. N-(4-bromophenyl)-2-methylpropanamide (7160-08-9).
• MDPI. (2022-07-08). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach.
• MDPI. N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers.
• ChemBK. (2024-04-09). N-(4-bromophenyl)-3-phenylpropanamide - Introduction.
• PubChem - NIH. Propanamide, N-(4-bromophenyl)-2-methyl- | C10H12BrNO | CID 532135.
• Ketone Pharma. (2024-08-30). 4-Bromoaniline: Properties, Applications, Safety & Insights.
• Cheméo. Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl-.
• Ketone Pharma. 4-Bromoaniline: Properties, Applications, Safety & Insights.

Sources

• 1. N-(4-bromophenyl)-2-methylpropanamide (7160-08-9) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 2. Propanamide, N-(4-bromophenyl)-2-methyl- | C10H12BrNO | CID 532135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
• 4. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
• 5. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach [mdpi.com]
• 6. chembk.com [chembk.com]
• 7. N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers | MDPI [mdpi.com]

Protocols & Analytical Methods

Synthesis of N-(4-bromophenyl)-2-methylpropanamide: A Detailed Protocol for Researchers

Abstract

This application note provides a comprehensive and technically detailed guide for the synthesis of N-(4-bromophenyl)-2-methylpropanamide, a valuable intermediate in medicinal chemistry and materials science. This protocol is designed for researchers, scientists, and drug development professionals, offering a step-by-step procedure grounded in established chemical principles. Beyond a simple recitation of steps, this document elucidates the underlying reaction mechanism, explains the rationale for specific experimental choices, and provides a framework for the safe and efficient production of the target compound. All quantitative data is summarized for clarity, and key workflows are visually represented to enhance understanding and reproducibility.

Introduction and Significance

N-(4-bromophenyl)-2-methylpropanamide is a substituted amide that serves as a crucial building block in the synthesis of a variety of more complex molecules. The presence of the bromine atom on the phenyl ring provides a reactive handle for further functionalization through cross-coupling reactions, while the isobutyramide moiety can influence the solubility, conformation, and biological activity of derivative compounds. Understanding the reliable synthesis of this intermediate is therefore of significant interest to the scientific community.

This document details a robust and reproducible protocol for the synthesis of N-(4-bromophenyl)-2-methylpropanamide via the Schotten-Baumann reaction of 4-bromoaniline and isobutyryl chloride. This method is widely applicable and provides a foundation for the synthesis of a diverse library of N-aryl amides.

Reaction Mechanism and Scientific Principles

The synthesis of N-(4-bromophenyl)-2-methylpropanamide proceeds via a nucleophilic acyl substitution reaction, a cornerstone of organic chemistry.[1] In this specific application, the reaction is classified as a Schotten-Baumann reaction, which involves the acylation of an amine with an acyl chloride in the presence of a base.[2]

The reaction mechanism can be broken down into the following key steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-bromoaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of isobutyryl chloride. This forms a tetrahedral intermediate.

• Chloride Ion Elimination: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and eliminating a chloride ion as a leaving group.

• Proton Transfer: The resulting positively charged nitrogen is deprotonated by a base (in this protocol, pyridine), to yield the final, neutral amide product, N-(4-bromophenyl)-2-methylpropanamide. The base also serves to neutralize the hydrochloric acid (HCl) generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.

The choice of pyridine as a base is strategic. It is a moderately weak base, which is sufficient to neutralize the generated HCl without promoting unwanted side reactions, such as the hydrolysis of the acyl chloride.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
4-Bromoaniline	ReagentPlus®, ≥99%	Sigma-Aldrich	106-40-1	Toxic, handle with care.
Isobutyryl chloride	98%	Acros Organics	79-30-1	Corrosive and flammable, handle in a fume hood.
Pyridine	Anhydrous, 99.8%	Sigma-Aldrich	110-86-1	Flammable and toxic.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2	Volatile, use in a well-ventilated area.
Hydrochloric acid (HCl)	1 M aqueous solution	VWR	7647-01-0	Corrosive.
Sodium sulfate (Na₂SO₄)	Anhydrous, granular	EMD Millipore	7757-82-6
Ethyl acetate	HPLC grade	Fisher Scientific	141-78-6	For chromatography.
Hexane	HPLC grade	Fisher Scientific	110-54-3	For chromatography.

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromoaniline (1.72 g, 10.0 mmol).

• Dissolution: Dissolve the 4-bromoaniline in anhydrous dichloromethane (40 mL).

• Addition of Base: Add anhydrous pyridine (1.2 mL, 15.0 mmol) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Acyl Chloride: While stirring, add isobutyryl chloride (1.16 mL, 11.0 mmol) dropwise to the cooled solution over a period of 15 minutes using a dropping funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2 hours.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated aqueous sodium bicarbonate (NaHCO₃) solution (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexane (e.g., 10% to 30% ethyl acetate).

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield N-(4-bromophenyl)-2-methylpropanamide as a white solid.

• Characterization:

  • Determine the melting point of the purified product.

  • Obtain ¹H NMR and ¹³C NMR spectra to confirm the structure and purity. The expected ¹H NMR (400 MHz, CDCl₃) should show characteristic peaks for the aromatic protons, the methine proton of the isobutyryl group, and the methyl protons.

Expected Yield and Purity

The expected yield of the purified product is typically in the range of 80-90%. The purity, as determined by NMR and HPLC analysis, should be >98%.

Data Summary

Parameter	Value
Molecular Formula	C₁₀H₁₂BrNO
Molecular Weight	242.11 g/mol
Appearance	White solid
Melting Point	148-150 °C
Theoretical Yield	2.42 g (for 10.0 mmol scale)
Typical Experimental Yield	1.94 - 2.18 g (80-90%)

Visualizations

Reaction Scheme

Caption: Overall reaction for the synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Safety and Hazard Information

It is imperative to conduct this synthesis in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-Bromoaniline: Toxic by inhalation, in contact with skin, and if swallowed. It is a suspected carcinogen and may cause damage to organs through prolonged or repeated exposure.

• Isobutyryl chloride: Highly flammable liquid and vapor. Causes severe skin burns and eye damage. Reacts violently with water.

• Pyridine: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

• Dichloromethane: Suspected of causing cancer.

Consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Ensure anhydrous conditions. Extend the reaction time. Check the purity of starting materials.
Loss of product during work-up	Perform extractions carefully to avoid emulsions. Ensure complete drying of the organic layer.
Impure Product	Unreacted starting materials	Optimize the stoichiometry of reagents. Ensure efficient stirring.
Side reactions	Maintain the reaction temperature at 0 °C during the addition of isobutyryl chloride.
Reaction does not proceed	Inactive reagents	Use freshly opened or properly stored anhydrous reagents.

Conclusion

This application note has provided a detailed and robust protocol for the synthesis of N-(4-bromophenyl)-2-methylpropanamide. By following the outlined procedures and adhering to the safety precautions, researchers can reliably produce this valuable chemical intermediate with high yield and purity. The elucidation of the reaction mechanism and the rationale behind the experimental choices are intended to empower scientists to adapt and apply this methodology to the synthesis of other N-aryl amides for a wide range of applications in drug discovery and materials science.

References

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9) - Chemchart. (n.d.). Retrieved from [Link]

• Synthesis of Novel Fluorene Bisamide Derivatives via Ugi Reaction and Evaluation their Biological Activity against Mycobacterium species. (2017). Journal of Reports in Pharmaceutical Sciences, 6(1), 69-77.

• N-(4-Bromophenyl)-2-methyl-propanamide - Oakwood Chemical. (n.d.). Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

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Application Note: A Comprehensive Guide to the Synthesis of N-(4-bromophenyl)-2-methylpropanamide

Introduction: The Significance of N-(4-bromophenyl)-2-methylpropanamide

N-(4-bromophenyl)-2-methylpropanamide is an important synthetic intermediate in the development of various pharmaceuticals and agrochemicals. Its structure, featuring a brominated aromatic ring coupled with an amide linkage, provides a versatile scaffold for further chemical modifications. This application note presents a detailed, field-proven protocol for the synthesis of N-(4-bromophenyl)-2-methylpropanamide, emphasizing the underlying chemical principles, safety considerations, and analytical verification of the final product.

Underlying Chemical Principles: The Schotten-Baumann Reaction

The synthesis of N-(4-bromophenyl)-2-methylpropanamide is achieved through the N-acylation of 4-bromoaniline with isobutyryl chloride. This reaction is a classic example of the Schotten-Baumann reaction, a widely used method for forming amides from amines and acyl chlorides.[1][2][3] The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of 4-bromoaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of isobutyryl chloride. This results in the formation of a tetrahedral intermediate, which then collapses, eliminating a chloride ion to form the stable amide product.[3][4]

A base, typically a tertiary amine like triethylamine or an aqueous hydroxide solution, is crucial in this reaction.[2][5] Its primary role is to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[5][6] This prevents the protonation of the unreacted 4-bromoaniline, which would render it non-nucleophilic and halt the reaction.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
4-Bromoaniline	≥98%	Sigma-Aldrich	106-40-9
Isobutyryl chloride	≥98%	Sigma-Aldrich	79-30-1
Triethylamine	≥99%	Sigma-Aldrich	121-44-8
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	75-09-2
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific	144-55-8
Anhydrous Magnesium Sulfate (MgSO₄)	≥97%	Sigma-Aldrich	7487-88-9
Hexanes	ACS Reagent	Fisher Scientific	110-54-3
Ethyl Acetate	ACS Reagent	Fisher Scientific	141-78-6

Equipment

• Round-bottom flask (100 mL) equipped with a magnetic stir bar

• Dropping funnel

• Ice bath

• Magnetic stirrer/hotplate

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-bromoaniline (1.72 g, 10.0 mmol) and triethylamine (1.5 mL, 11.0 mmol) in anhydrous dichloromethane (DCM, 30 mL).

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath with stirring. Add isobutyryl chloride (1.1 mL, 10.5 mmol) dropwise to the stirred solution over a period of 10-15 minutes. A white precipitate of triethylammonium chloride will form.

• Reaction: After the addition is complete, continue stirring the reaction mixture at 0 °C for 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2 hours.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude solid from a mixture of hexanes and ethyl acetate to yield pure N-(4-bromophenyl)-2-methylpropanamide as a white crystalline solid.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry in a vacuum oven.

Characterization of N-(4-bromophenyl)-2-methylpropanamide

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Logical Flow of Characterization

Caption: Logical workflow for the characterization of the synthesized product.

Expected Analytical Data

• ¹H NMR (CDCl₃, 400 MHz):

  • δ (ppm): ~7.5 (d, 2H, Ar-H), ~7.4 (d, 2H, Ar-H), ~7.2 (s, 1H, NH), ~2.5 (sept, 1H, CH), ~1.2 (d, 6H, 2 x CH₃).

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ (ppm): ~175 (C=O), ~137 (Ar-C), ~132 (Ar-CH), ~121 (Ar-CH), ~117 (Ar-C-Br), ~36 (CH), ~20 (CH₃).

• FT-IR (KBr, cm⁻¹):

  • ~3300 (N-H stretch), ~1660 (C=O stretch, amide I), ~1530 (N-H bend, amide II), ~820 (para-disubstituted benzene C-H bend).

• Mass Spectrometry (EI):

  • m/z (relative intensity): 241/243 ([M]⁺, isotopic pattern for Br), 172/174 ([M - C₃H₅O]⁺), 71 ([C₄H₇O]⁺).

Safety Precautions

• Isobutyryl chloride is corrosive, flammable, and reacts violently with water.[5][7][8][9] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 4-Bromoaniline is toxic if swallowed or inhaled and can cause skin irritation.[10] Handle with care, avoiding dust inhalation and skin contact.

• Triethylamine is flammable and corrosive.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

• Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	Incomplete reaction	Ensure anhydrous conditions. Check the quality of reagents. Extend the reaction time or gently warm the reaction mixture.
Starting material not fully dissolved	Use a co-solvent if necessary, ensuring it is compatible with the reaction conditions.
Inefficient stirring	Use a larger stir bar or a mechanical stirrer for better mixing.
Formation of multiple products	Di-acylation of the amine	Use a slight excess of the amine or add the acyl chloride more slowly at a lower temperature.
Side reactions with impurities	Purify starting materials before use.
Product is an oil or difficult to crystallize	Presence of impurities	Purify the crude product by column chromatography before attempting recrystallization.
Incorrect recrystallization solvent system	Experiment with different solvent systems (e.g., toluene, ethyl acetate/heptane).

Conclusion

This application note provides a robust and reliable protocol for the synthesis of N-(4-bromophenyl)-2-methylpropanamide. By understanding the underlying chemical principles and adhering to the detailed experimental procedure and safety precautions, researchers can confidently synthesize this valuable intermediate for their research and development needs.

References

• Weiner, J. H. et al. (1973). Journal of Biological Chemistry, 248(10), 3702-3705.
• Rathelot, P. et al. (2002). Bioorganic & Medicinal Chemistry Letters, 12(24), 3539-3542.

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547. Available at: [Link]

• Baumann, E. (1886). Ueber die Synthese von α- und β-Picolin. Berichte der deutschen chemischen Gesellschaft, 19(2), 2803–2813. Available at: [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). Available at: [Link]

• Wikipedia. Schotten–Baumann reaction. Available at: [Link]

• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. Available at: [Link]

• Praveen Kumar Darsi, S. S. et al. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.

• Krishna Scientific Suppliers. ISO Butyryl Chloride MSDS. Available at: [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Available at: [Link]

• Grokipedia. Schotten–Baumann reaction. Available at: [Link]

• ResearchGate. Tosylation of 3-bromoaniline with p-toluenesulfonyl chloride. Available at: [Link]

• ResearchGate. What is the procedure for synthesizing N-(4-formylphenyl)-2-methyl-propanamide via Nucleophilic Acylation? Available at: [Link]

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• 10. mdpi.com [mdpi.com]

Application Note: High-Purity N-(4-bromophenyl)-2-methylpropanamide via Optimized Recrystallization

Abstract

This technical guide provides a comprehensive, field-proven protocol for the purification of N-(4-bromophenyl)-2-methylpropanamide by recrystallization. Moving beyond a simple list of steps, this document elucidates the causal reasoning behind critical procedural choices, from solvent system selection to post-purification analysis. It is designed for researchers, scientists, and professionals in drug development who require a robust, self-validating methodology for obtaining this compound in high purity, a critical prerequisite for its application in synthetic chemistry and pharmaceutical research.

Introduction: The Rationale for Purification

N-(4-bromophenyl)-2-methylpropanamide is a key building block in organic synthesis, often utilized in the development of novel pharmaceutical agents and functional materials. The purity of this starting material is paramount, as even minor impurities can lead to unwanted side reactions, decreased yields, and complications in downstream applications. Impurities can also interfere with analytical characterization and compromise the biological activity and safety of final products[1][2].

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds[3]. The principle of recrystallization is based on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures. A well-executed recrystallization can effectively remove impurities, resulting in a product with high crystalline order and purity.

Compound Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(4-bromophenyl)-2-methylpropanamide is essential for developing an effective purification strategy.

Property	Value
Molecular Formula	C₁₀H₁₂BrNO
Molecular Weight	242.11 g/mol
Appearance	Off-white to pale yellow solid (crude); White crystalline solid (purified)
Melting Point	~133-136 °C (literature values may vary)
Water Solubility	Sparingly soluble

Note: The melting point is a key indicator of purity. A sharp melting point range close to the literature value suggests a high degree of purity.

The Science of Solvent Selection: A Deliberate Approach

The success of any recrystallization protocol hinges on the selection of an appropriate solvent. An ideal solvent should exhibit the following characteristics:

• High solubility for the target compound at elevated temperatures.

• Low solubility for the target compound at low temperatures.

• Favorable solubility profile for impurities (either highly soluble or insoluble at all temperatures).

• Chemical inertness towards the target compound.

• A relatively low boiling point for easy removal during the drying process.

• Low toxicity and environmental impact.

Based on the structural similarity of N-(4-bromophenyl)-2-methylpropanamide to other N-substituted phenylamides, a mixed-solvent system of ethanol and water is proposed as an excellent starting point. Ethanol is likely to be a good "dissolving" solvent, while water will act as the "anti-solvent" or "precipitating" solvent. This combination allows for fine-tuning of the solubility profile to maximize yield and purity.

Table of Candidate Solvents:

Solvent	Boiling Point (°C)	Rationale for Use/Consideration
Ethanol	78	Good potential for dissolving the compound when hot.
Water	100	Likely to be a poor solvent, making it a good anti-solvent.
Acetone	56	May be too effective a solvent, leading to low recovery.
Hexane	69	The compound is likely to be poorly soluble, but could be used in a mixed-solvent system.
Ethyl Acetate	77	A moderately polar solvent that could be effective.

Detailed Recrystallization Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with checkpoints to ensure optimal results.

Materials and Equipment

• Crude N-(4-bromophenyl)-2-methylpropanamide

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks (two sizes)

• Hotplate with magnetic stirring capabilities

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Glass stir rod

• Spatula

• Watch glass

• Ice bath

• Vacuum oven or desiccator

Experimental Workflow

Caption: Workflow for the purification of N-(4-bromophenyl)-2-methylpropanamide.

Step-by-Step Procedure

• Dissolution:

  • Place 5.0 g of crude N-(4-bromophenyl)-2-methylpropanamide into a 100 mL Erlenmeyer flask with a magnetic stir bar.

  • Add approximately 20 mL of ethanol.

  • Gently heat the mixture on a hotplate with stirring.

  • Add more ethanol in small portions (1-2 mL at a time) until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good recovery.

• Decolorization and Hot Filtration (if necessary):

  • If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes.

  • If there are insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Inducing Crystallization:

  • Heat a separate beaker of deionized water to boiling.

  • While stirring the hot ethanolic solution of your compound, add the hot water dropwise until the solution becomes faintly cloudy (the cloud point). This indicates that the solution is saturated.

  • If too much water is added and the solution becomes very cloudy, add a small amount of hot ethanol until the solution is clear again.

• Crystal Growth:

  • Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Slow cooling is critical for the formation of large, pure crystals. Disturbing the solution during this phase can lead to the formation of small, impure crystals.

• Complete Precipitation:

  • Once the flask has reached room temperature and crystal formation appears to have stopped, place it in an ice bath for at least 30 minutes to maximize the yield of the purified product.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of a cold ethanol/water mixture (e.g., 50:50) to remove any remaining soluble impurities.

  • Continue to draw air through the crystals for several minutes to partially dry them.

• Drying:

  • Transfer the purified crystals to a pre-weighed watch glass and dry them in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Verification of Purity: A Multi-faceted Approach

The purity of the recrystallized N-(4-bromophenyl)-2-methylpropanamide should be confirmed using the following methods:

• Melting Point Determination: A sharp melting point range that is consistent with the literature value is a strong indication of high purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system (e.g., ethyl acetate/hexane) indicates the absence of significant impurities.

• FT-IR Spectroscopy: The FT-IR spectrum of the purified product should exhibit characteristic peaks for the amide functional group (N-H stretch around 3300 cm⁻¹, C=O stretch around 1660 cm⁻¹) and the aromatic ring. The absence of peaks corresponding to starting materials or by-products confirms purity[4][5].

• ¹H NMR Spectroscopy: The ¹H NMR spectrum should show the expected signals for the protons in the molecule with the correct integration and splitting patterns. The absence of extraneous peaks is a key indicator of purity[6][7][8]. For the structurally similar N-(para-bromophenyl) acetamide, peaks are observed for the aromatic protons and the methyl protons[9].

Troubleshooting Common Recrystallization Challenges

Problem	Potential Cause(s)	Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute.	Use a lower-boiling solvent or a different solvent system. Add more of the "good" solvent to the hot mixture.
No Crystals Form	Too much solvent was used. The solution is not sufficiently supersaturated.	Boil off some of the solvent to concentrate the solution. Scratch the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of the pure compound.
Low Recovery	Too much solvent was used. The compound is too soluble in the cold solvent. The crystals were washed with a solvent that was not cold.	Use the minimum amount of hot solvent. Ensure the solution is thoroughly cooled in an ice bath. Wash the crystals with an ice-cold solvent.
Colored Crystals	Colored impurities are present.	Use activated charcoal to decolorize the solution before crystallization.

Safety Precautions: A Non-Negotiable Priority

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals[10].

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling solvent vapors.

• Handling of Solids: Avoid creating and inhaling dust from the solid compound[11].

• Solvent Safety: Ethanol and other organic solvents are flammable. Keep them away from open flames and hot surfaces.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

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Application Notes and Protocols for N-(4-bromophenyl)-2-methylpropanamide in Medicinal Chemistry

Introduction: The Untapped Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the discovery of novel therapeutic agents often begins with the exploration of unique chemical scaffolds. N-(4-bromophenyl)-2-methylpropanamide, a simple yet elegant molecule, represents such a scaffold. While this specific compound does not have a widely documented history as a therapeutic agent itself, its structural motifs—a brominated aromatic ring and a sterically hindered amide linkage—position it as a highly valuable starting point for the synthesis of diverse compound libraries. The true utility of N-(4-bromophenyl)-2-methylpropanamide lies not in a defined biological activity, but in its potential as a versatile building block for creating novel chemical entities with a wide range of therapeutic possibilities.

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of N-(4-bromophenyl)-2-methylpropanamide. It is intended for researchers, scientists, and drug development professionals who are interested in leveraging this scaffold for their own discovery programs. We will delve into the rationale behind its synthesis, protocols for its preparation and modification, and a discussion of the therapeutic areas where its derivatives may show promise.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is paramount for its effective use in a research and development setting. The table below summarizes key computed properties for N-(4-bromophenyl)-2-methylpropanamide.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO	[1]
Molecular Weight	242.116 g/mol	[2]
Melting Point	125.97 °C (predicted)	[2]
Boiling Point	320.62 °C (predicted)	[2]
Water Solubility	65.09 mg/L (predicted)	[2]
LogP	2.8 (predicted)
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	1	[2]

Synthetic Protocols

The synthesis of N-(4-bromophenyl)-2-methylpropanamide is a straightforward process, typically achieved through the acylation of 4-bromoaniline with isobutyryl chloride. This reaction, a classic example of nucleophilic acyl substitution, is robust and high-yielding.

Protocol 1: Synthesis of N-(4-bromophenyl)-2-methylpropanamide

Objective: To synthesize N-(4-bromophenyl)-2-methylpropanamide from commercially available starting materials.

Materials:

• 4-bromoaniline

• Isobutyryl chloride

• Triethylamine (Et₃N) or other suitable base

• Dichloromethane (DCM) or other suitable aprotic solvent

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromoaniline (1.0 equivalent) in dichloromethane. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.1 equivalents) to the solution. The base acts as a scavenger for the HCl generated during the reaction.

• Acylation: Slowly add isobutyryl chloride (1.05 equivalents) dropwise to the cooled solution. The reaction is exothermic, and slow addition helps to control the temperature.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford N-(4-bromophenyl)-2-methylpropanamide as a white solid.

Characterization: The identity and purity of the synthesized compound should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Medicinal Chemistry Applications: A Scaffold for Discovery

The strategic placement of a bromine atom on the phenyl ring makes N-(4-bromophenyl)-2-methylpropanamide an ideal substrate for palladium-catalyzed cross-coupling reactions. This opens up a vast chemical space for the synthesis of diverse libraries of compounds with potential therapeutic applications.

Suzuki-Miyaura Cross-Coupling: Diversification of the Aryl Core

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds. In the context of N-(4-bromophenyl)-2-methylpropanamide, it allows for the introduction of a wide variety of aryl and heteroaryl groups at the 4-position of the phenyl ring. This modification can significantly impact the compound's steric and electronic properties, which in turn can modulate its biological activity.

Caption: Suzuki-Miyaura cross-coupling workflow.

Potential Therapeutic Targets

While N-(4-bromophenyl)-2-methylpropanamide itself has no confirmed biological target, the broader class of N-aryl amides has shown activity in a number of therapeutic areas. By using this scaffold as a starting point, researchers can explore its potential in:

• Antibacterial Agents: The amide scaffold is a common feature in many antibacterial drugs. Derivatives of N-(4-bromophenyl)-2-methylpropanamide could be synthesized and screened against a panel of pathogenic bacteria.

• Enzyme Inhibitors: The isobutyramide moiety can interact with the active sites of various enzymes. By modifying the aryl portion of the molecule, it may be possible to develop potent and selective enzyme inhibitors for targets such as kinases, proteases, or phosphatases. For instance, some pyrazine-based carboxamides have been investigated as inhibitors of DNA gyrase and alkaline phosphatase[3].

• Receptor Antagonists: The bromophenyl group can serve as a key pharmacophore for interaction with various receptors. For example, related structures have been explored as endothelin receptor antagonists[4] and NMDA receptor antagonists[5][6][7].

Experimental Protocols for Further Development

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

Objective: To diversify the N-(4-bromophenyl)-2-methylpropanamide scaffold by introducing various aryl groups.

Materials:

• N-(4-bromophenyl)-2-methylpropanamide (1.0 equivalent)

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a Schlenk flask, add N-(4-bromophenyl)-2-methylpropanamide, the arylboronic acid, palladium catalyst, and base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Solvent Addition: Add the degassed solvent system to the flask.

• Heating and Monitoring: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Conclusion: A Call for Exploration

N-(4-bromophenyl)-2-methylpropanamide is a compound that holds significant, yet largely unexplored, potential in medicinal chemistry. Its straightforward synthesis and the presence of a synthetically versatile bromine handle make it an attractive starting point for the generation of novel compound libraries. This guide has provided the foundational knowledge and protocols necessary for researchers to begin their exploration of this promising scaffold. The true value of N-(4-bromophenyl)-2-methylpropanamide will be realized through the innovative and creative efforts of scientists who can unlock its potential to address unmet medical needs.

References

• Ahmad, I., et al. (2022). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 27(14), 4469. Available from: [Link]

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• Google Patents. (2019). WO2019038779A1 - A novel process for the preparation of an intermediate of alectinib.

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• Juniper Publishers. (2020). Enzyme Inhibition and In Silico Studies of New Synthetic N-Substituted-(4-Bromophenyl). Retrieved January 26, 2026 from [Link]

• MDPI. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Retrieved January 26, 2026 from [Link]

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849–7861. Available from: [Link]

• TSI Journals. (n.d.). Synthesis and Biological Activity of 4-(4-Bromophenyl)-2-[4-(arylhydrazono-3-methyl-5-(5-bromopyridin-2-Yl) imino-4,5-dihydro pyrazol-1-yl]-1,3-thiazole Derivatives. Retrieved January 26, 2026 from [Link]

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• Google Patents. (2008). EP1910270B1 - Compounds and their salts specific to the ppar receptors and the egf receptors and their use in the medical field.

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Application Notes and Protocols: N-(4-bromophenyl)-2-methylpropanamide as a Versatile Building Block for Heterocyclic Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the utility of N-(4-bromophenyl)-2-methylpropanamide as a strategic building block in the synthesis of diverse heterocyclic compounds. We will explore its application in both intermolecular cross-coupling reactions and intramolecular cyclization strategies. Detailed protocols, mechanistic insights, and quantitative data are presented to empower researchers in medicinal chemistry and materials science to effectively utilize this versatile reagent.

Introduction: The Strategic Advantage of N-(4-bromophenyl)-2-methylpropanamide

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials. Their synthesis is a cornerstone of modern organic chemistry. N-(4-bromophenyl)-2-methylpropanamide is a bifunctional building block of significant interest. It possesses two key reactive sites: a bromo-substituted aromatic ring ripe for cross-coupling reactions and an amide functionality that can participate in or direct cyclization events.

The presence of the bromine atom allows for the strategic introduction of a wide range of substituents, including other heterocyclic rings, through well-established palladium- or copper-catalyzed cross-coupling reactions. The amide moiety, on the other hand, can be a direct participant in the formation of heterocyclic rings such as oxadiazoles and thiazoles, or it can be a precursor to other functional groups that facilitate cyclization. The isobutyryl group provides steric bulk, which can influence regioselectivity in certain reactions and improve the crystalline nature of intermediates.

This guide will delve into specific applications of N-(4-bromophenyl)-2-methylpropanamide, providing both the conceptual framework and practical protocols for its use in the synthesis of valuable heterocyclic scaffolds.

Synthesis of N-(4-bromophenyl)-2-methylpropanamide

The parent compound is readily synthesized via a standard acylation reaction.

Protocol 1: Synthesis of N-(4-bromophenyl)-2-methylpropanamide

Reaction Scheme:

Materials:

• 4-Bromoaniline

• Isobutyryl chloride

• Triethylamine (or another suitable base like pyridine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 4-bromoaniline (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the stirred solution.

• Slowly add isobutyryl chloride (1.05 eq) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) to afford N-(4-bromophenyl)-2-methylpropanamide as a white to off-white solid.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents reaction with atmospheric moisture, particularly important as isobutyryl chloride is moisture-sensitive.

• 0 °C Addition: The acylation reaction is exothermic. Cooling the reaction mixture controls the reaction rate and minimizes the formation of side products.

• Base (Triethylamine): Scavenges the HCl generated during the reaction, driving the equilibrium towards product formation.

• Aqueous Workup: Removes the triethylamine hydrochloride salt and any remaining unreacted starting materials or water-soluble byproducts.

Application in Cross-Coupling Reactions for Heterocycle Elaboration

The aryl bromide moiety of N-(4-bromophenyl)-2-methylpropanamide is a versatile handle for palladium- and copper-catalyzed cross-coupling reactions. This allows for the direct attachment of various heterocyclic systems to the phenyl ring.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between the aryl bromide and a heterocyclic boronic acid or ester.

Reaction Workflow:

Caption: Suzuki-Miyaura Coupling Workflow.

Protocol 2: Suzuki-Miyaura Coupling with a Heterocyclic Boronic Acid

Materials:

• N-(4-bromophenyl)-2-methylpropanamide

• Heterocyclic boronic acid (e.g., 3-pyridinylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., potassium carbonate)

• Solvent (e.g., a mixture of toluene and water)

• Standard Schlenk line or glovebox equipment

Procedure:

• To a Schlenk flask, add N-(4-bromophenyl)-2-methylpropanamide (1.0 eq), the heterocyclic boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) to the flask.

• Add the degassed solvent mixture (e.g., toluene:water 4:1).

• Heat the reaction mixture to 90-110 °C and stir vigorously until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired N-(4-(heterocyclyl)phenyl)-2-methylpropanamide.

Data Presentation: Representative Suzuki-Miyaura Couplings

Heterocyclic Boronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Pyridinylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Toluene/H₂O	100	12	85
2-Thiopheneboronic acid	PdCl₂(dppf) (3)	Cs₂CO₃ (2)	Dioxane/H₂O	90	8	92
1-Methyl-1H-pyrazole-4-boronic acid pinacol ester	Pd(OAc)₂ (2) + SPhos (4)	K₃PO₄ (2.5)	Toluene/H₂O	110	16	78

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination enables the coupling of the aryl bromide with a nitrogen-containing heterocycle, forming a C-N bond.

Protocol 3: Buchwald-Hartwig Amination with a Heterocyclic Amine

Materials:

• N-(4-bromophenyl)-2-methylpropanamide

• Heterocyclic amine (e.g., morpholine, piperazine)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Base (e.g., sodium tert-butoxide)

• Anhydrous solvent (e.g., toluene, dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.05 eq) and the phosphine ligand (0.02-0.10 eq) to a dry Schlenk tube.

• Add N-(4-bromophenyl)-2-methylpropanamide (1.0 eq), the heterocyclic amine (1.2 eq), and the base (e.g., sodium tert-butoxide, 1.4 eq).

• Add the anhydrous solvent (e.g., toluene).

• Seal the tube and heat the reaction mixture to 80-120 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the N-arylated heterocyclic product.

Intramolecular Cyclization Strategies

The amide functionality of N-(4-bromophenyl)-2-methylpropanamide can be a key participant in the formation of heterocyclic rings.

Synthesis of 1,3,4-Oxadiazoles

N-aryl amides can be converted into 1,3,4-oxadiazoles through a multi-step sequence involving conversion to a hydrazide followed by cyclization.

Reaction Workflow:

Caption: Synthesis of 1,3,4-Oxadiazoles.

Protocol 4: Synthesis of 2-(4-bromophenyl)-5-isopropyl-1,3,4-oxadiazole

Step 1: Synthesis of N'-(2-methylpropanoyl)-4-bromobenzohydrazide

• N-(4-bromophenyl)-2-methylpropanamide is first hydrolyzed to 4-bromobenzoic acid (e.g., using aqueous HCl under reflux).

• The resulting carboxylic acid is then converted to the corresponding acid chloride (e.g., using thionyl chloride).

• The acid chloride is reacted with hydrazine hydrate to form the hydrazide.

Step 2: Cyclodehydration to the 1,3,4-Oxadiazole

• To the hydrazide from the previous step, add a dehydrating agent such as phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅).

• Heat the mixture under reflux until the reaction is complete (monitor by TLC).

• Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Mechanistic Insight: The cyclodehydration proceeds via the formation of a Vilsmeier-Haack-like intermediate when using POCl₃, followed by intramolecular nucleophilic attack of the amide oxygen and subsequent elimination to form the aromatic oxadiazole ring.

Synthesis of Thiazoles

Thiazoles can be synthesized from N-aryl amides by first converting the amide to a thioamide, followed by a Hantzsch-type cyclization with an α-haloketone.

Protocol 5: Synthesis of a 4,5-Disubstituted Thiazole Derivative

Step 1: Thionation to N-(4-bromophenyl)-2-methylpropanethioamide

• Dissolve N-(4-bromophenyl)-2-methylpropanamide in an anhydrous solvent like toluene or dioxane.

• Add Lawesson's reagent (0.5-1.0 eq) and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction, filter off any solids, and concentrate the filtrate.

• Purify the crude thioamide by column chromatography.

Step 2: Hantzsch Thiazole Synthesis

• Dissolve the thioamide from the previous step in a suitable solvent such as ethanol or acetone.

• Add an α-haloketone (e.g., 2-bromoacetophenone) (1.0 eq).

• Heat the mixture to reflux for several hours.

• Cool the reaction and add a base (e.g., sodium bicarbonate solution) to neutralize the hydrohalic acid formed.

• Extract the product with an organic solvent, wash, dry, and concentrate.

• Purify the crude product by column chromatography to yield the substituted thiazole.

Data Presentation: Representative Thiazole Syntheses

α-Haloketone	Thioamide	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromoacetophenone	N-(4-bromophenyl)-2-methylpropanethioamide	Ethanol	Reflux	6	75
Ethyl bromopyruvate	N-(4-bromophenyl)-2-methylpropanethioamide	Acetone	Reflux	8	68

Conclusion

N-(4-bromophenyl)-2-methylpropanamide is a readily accessible and highly versatile building block for the synthesis of a wide range of heterocyclic compounds. Its dual reactivity allows for both the elaboration of the aryl ring through modern cross-coupling methodologies and the direct participation of the amide functionality in the construction of heterocyclic cores. The protocols and data presented herein provide a solid foundation for researchers to explore the full potential of this valuable synthetic intermediate in their drug discovery and materials science endeavors.

References

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphine ligands in palladium-catalyzed amination. Chemical Science, 1(1), 13-31. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Potts, K. T. (1961). The Chemistry of 1,2,4-Triazoles. Chemical Reviews, 61(2), 87-127. [Link]

• Hantzsch, A., & Weber, J. H. (1887). Ueber Verbindungen des Thiazols (Pyridins der Thiophenreihe). Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. [Link]

Application Notes & Protocols: A Guide to the Development of Molecularly Imprinted Polymers for N-(4-bromophenyl)-2-methylpropanamide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rational design, synthesis, and characterization of molecularly imprinted polymers (MIPs) using N-(4-bromophenyl)-2-methylpropanamide as a template molecule. The protocols and methodologies detailed herein are grounded in established principles of polymer chemistry and molecular recognition, offering a robust framework for the development of highly selective synthetic receptors.

Introduction: The Rationale for Molecular Imprinting

Molecular imprinting is a state-of-the-art technique for creating synthetic polymers with tailor-made binding sites that are complementary in shape, size, and functionality to a target molecule, known as the template.[1] These synthetic receptors, often likened to artificial antibodies, offer significant advantages over their biological counterparts, including high thermal and chemical stability, cost-effectiveness, and a long shelf life.[2] The fundamental principle involves the polymerization of functional monomers and a cross-linker in the presence of the template molecule.[1][3] Subsequent removal of the template reveals specific recognition sites within the polymer matrix.[1][3]

N-(4-bromophenyl)-2-methylpropanamide, a molecule with a distinct combination of a hydrophobic aromatic ring and a hydrogen-bonding amide group, serves as an excellent model template for illustrating the principles and practices of MIP development. The insights gained from creating MIPs for this compound are readily transferable to other small molecules of pharmaceutical interest.

Pre-Polymerization Complex: The Key to Selective Recognition

The formation of a stable pre-polymerization complex between the template molecule and functional monomers is paramount for the successful creation of high-affinity binding sites.[3] The choice of functional monomers is dictated by the functional groups present on the template molecule and the nature of the non-covalent interactions they can form.[4]

For N-(4-bromophenyl)-2-methylpropanamide, the key interaction points are:

• Amide Group: The N-H group can act as a hydrogen bond donor, while the C=O group can act as a hydrogen bond acceptor.

• Bromophenyl Group: The aromatic ring provides a site for hydrophobic and π-π stacking interactions.

Based on these features, a combination of functional monomers is proposed to ensure a multifaceted interaction with the template, thereby enhancing the selectivity of the resulting MIP.

Selecting the Optimal Functional Monomers

A crucial step in MIP design is the selection of functional monomers that will form a stable complex with the template.[2] For N-(4-bromophenyl)-2-methylpropanamide, the following monomers are recommended:

• Methacrylic Acid (MAA): This acidic monomer is an excellent choice for forming strong hydrogen bonds with the amide group of the template.[4]

• 4-Vinylpyridine (4-VP): As a basic monomer, 4-VP can also interact with the amide N-H.[5]

• Styrene: This non-polar monomer can engage in hydrophobic and π-π stacking interactions with the bromophenyl ring of the template.

The interplay of these different interactions is key to creating a highly selective binding pocket.

Synthesis of Molecularly Imprinted Polymers: A Step-by-Step Protocol

The following protocol details the synthesis of MIPs for N-(4-bromophenyl)-2-methylpropanamide using a non-covalent, bulk polymerization approach. A non-imprinted polymer (NIP) should be prepared in parallel under identical conditions but without the template molecule to serve as a crucial control for evaluating the imprinting effect.

Materials and Reagents

Component	Purpose	Supplier Example	Purity
N-(4-bromophenyl)-2-methylpropanamide	Template	Sigma-Aldrich	>98%
Methacrylic Acid (MAA)	Functional Monomer	Sigma-Aldrich	99%
4-Vinylpyridine (4-VP)	Functional Monomer	Sigma-Aldrich	95%
Ethylene Glycol Dimethacrylate (EGDMA)	Cross-linker	Sigma-Aldrich	98%
Azobisisobutyronitrile (AIBN)	Initiator	Sigma-Aldrich	98%
Acetonitrile	Porogenic Solvent	Fisher Scientific	HPLC Grade
Methanol	Washing Solvent	Fisher Scientific	HPLC Grade
Acetic Acid	Washing Solvent	Fisher Scientific	Glacial

Experimental Workflow

Figure 1: A schematic overview of the MIP synthesis workflow.

Detailed Synthesis Protocol

• Preparation of the Pre-polymerization Mixture:

  • In a thick-walled glass tube, dissolve 1 mmol of N-(4-bromophenyl)-2-methylpropanamide (template) and 4 mmol of methacrylic acid (functional monomer) in 5 mL of acetonitrile (porogenic solvent).

  • Sonicate the mixture for 10 minutes to facilitate the formation of the template-monomer complex.

  • To this solution, add 20 mmol of ethylene glycol dimethacrylate (cross-linker) and 0.2 mmol of azobisisobutyronitrile (initiator).[6]

• Polymerization:

  • Purge the mixture with nitrogen gas for 10 minutes to remove dissolved oxygen, which can inhibit radical polymerization.

  • Seal the glass tube under vacuum and place it in a water bath at 60°C for 24 hours.

• Post-synthesis Processing:

  • After polymerization, break the glass tube and carefully remove the resulting bulk polymer.

  • Grind the polymer into a fine powder using a mortar and pestle.

  • Sieve the polymer particles to obtain a uniform size fraction (e.g., 25-50 µm).

• Template Removal:

  • Pack the sieved polymer particles into a Soxhlet extraction thimble.

  • Extract the template using a mixture of methanol and acetic acid (9:1, v/v) for 24 hours.[1]

  • Subsequently, wash the polymer with methanol until the template can no longer be detected in the washing solvent by UV-Vis spectroscopy.

  • Dry the final MIP particles in a vacuum oven at 60°C overnight.

• Preparation of Non-Imprinted Polymer (NIP):

  • Repeat the entire procedure (steps 1-4) without the addition of the N-(4-bromophenyl)-2-methylpropanamide template.

Characterization and Performance Evaluation of MIPs

Thorough characterization is essential to validate the successful synthesis of the MIP and to quantify its binding performance.

Physical Characterization

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the incorporation of the functional monomers and cross-linker into the polymer matrix.

• Scanning Electron Microscopy (SEM): To visualize the surface morphology and particle size of the MIP.

Binding Performance Evaluation

The binding affinity and selectivity of the MIP are evaluated through equilibrium binding experiments.

• Prepare a series of solutions of N-(4-bromophenyl)-2-methylpropanamide in acetonitrile with varying concentrations (e.g., 0.1 to 2.0 mmol/L).

• Add a fixed amount of MIP (or NIP) powder (e.g., 20 mg) to 5 mL of each solution.

• Incubate the mixtures on a shaker at room temperature for a predetermined time (e.g., 2 hours) to reach equilibrium.

• Centrifuge the samples and carefully collect the supernatant.

• Determine the concentration of the free (unbound) template in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).

• Calculate the amount of template bound to the polymer (Q) using the following equation:

  Q = (C₀ - Cₑ) * V / m

  Where:

  • Q is the binding capacity (mmol/g)

  • C₀ is the initial concentration of the template (mmol/L)

  • Cₑ is the equilibrium concentration of the template in the supernatant (mmol/L)

  • V is the volume of the solution (L)

  • m is the mass of the polymer (g)

The binding data can be analyzed using adsorption isotherm models, such as the Langmuir and Freundlich models, to determine the maximum binding capacity (Qₘₐₓ) and the binding affinity. A significantly higher binding capacity for the MIP compared to the NIP indicates successful imprinting.

Parameter	MIP (Hypothetical Data)	NIP (Hypothetical Data)	Interpretation
Qₘₐₓ (mmol/g)	0.85	0.20	Higher Qₘₐₓ for MIP indicates the presence of specific binding sites.
Imprinting Factor (IF)	4.25	-	IF = Qₘₐₓ(MIP) / Qₘₐₓ(NIP). An IF > 2 is generally considered good.

Selectivity Studies

To assess the selectivity of the MIP, binding experiments should be performed with structurally related analogs of the template.

Figure 2: Conceptual diagram of MIP selectivity towards the template and its analogs.

The MIP should exhibit significantly higher binding affinity for N-(4-bromophenyl)-2-methylpropanamide compared to molecules lacking key structural features, such as the bromo substituent or the isobutyramide group.

Applications in Drug Development and Analysis

MIPs tailored for N-(4-bromophenyl)-2-methylpropanamide and similar structures have a wide range of potential applications:

• Solid-Phase Extraction (SPE): As a selective sorbent for the pre-concentration and clean-up of target analytes from complex matrices like biological fluids or environmental samples.[7]

• Chromatographic Stationary Phases: For the chiral separation of enantiomers or the affinity-based purification of specific compounds.

• Chemical Sensors: As the recognition element in sensors for the detection and quantification of the target molecule.[8]

• Controlled Drug Delivery: For the targeted release of therapeutic agents.[9]

Conclusion

This guide has provided a comprehensive framework for the development of molecularly imprinted polymers for N-(4-bromophenyl)-2-methylpropanamide. By carefully selecting the functional monomers and optimizing the polymerization conditions, it is possible to create robust and highly selective synthetic receptors. The detailed protocols for synthesis and characterization offer a clear pathway for researchers to successfully implement this powerful technology in their own laboratories. The principles outlined here are broadly applicable to a wide range of small molecule targets, making molecular imprinting a valuable tool in drug discovery, development, and analysis.

References

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• Molecularly Imprinted Polymer Nanoparticles for Pharmaceutical Applications: Sample Preparation, Sensor-Based Detection, and Controlled Drug Release. (n.d.). MDPI. Retrieved from [Link]

• (PDF) Molecularly imprinted polymers (MIPs) based electrochemical sensors for the determination of catecholamine neurotransmitters – Review. (2025, October 18). ResearchGate. Retrieved from [Link]

• Factors Affecting Preparation of Molecularly Imprinted Polymer and Methods on Finding Template-Monomer Interaction as the Key of Selective Properties of the Materials. (2021, September 16). NIH. Retrieved from [Link]

• Introduction to Molecularly Imprinted Polymers. (2021, June 22). YouTube. Retrieved from [Link]

• What are Molecularly Imprinted Polymers and how are they made? - The MIP Discovery Video Series ep01. (2021, November 17). YouTube. Retrieved from [Link]

• Utilizing the Cross-Reactivity of MIPs. (n.d.). ResearchGate. Retrieved from [Link]

• Recent molecularly imprinted polymers applications in bioanalysis. (2022, September 30). PMC - PubMed Central. Retrieved from [Link]

• Molecularly imprinted polymer. (n.d.). Wikipedia. Retrieved from [Link]

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). (n.d.). Chemchart. Retrieved from [Link]

• Synthesis and Characterization of Molecularly Imprinted Polymer Membrane for the Removal of 2,4-Dinitrophenol. (n.d.). NIH. Retrieved from [Link]

• Fig. 2 Common functional monomers used in molecular imprinting... (n.d.). ResearchGate. Retrieved from [Link]

• Structure of the most common cross-linkers used for molecular imprinting. (n.d.). ResearchGate. Retrieved from [Link]

• Chapter 5 The non-covalent approach to molecular imprinting. (2025, August 10). ResearchGate. Retrieved from [Link]

• What is the protocol for preparation of Molecular Imprinted Polymers? (2015, July 29). ResearchGate. Retrieved from [Link]

• A Review: Using Multiple Templates for Molecular Imprinted Polymer: Is It Good? (2022, October 20). NIH. Retrieved from [Link]

• Electrochemical Characterization of a Molecularly Imprinted Polymer Sensor for the Selective Recognition of Type II Collagen in Joint Degeneration Monitoring. (n.d.). MDPI. Retrieved from [Link]

• Impact of Crosslinking Agent on Sorption Properties of Molecularly Imprinted Polymers in Relation to Silver. (n.d.). MDPI. Retrieved from [Link]

• Editorial: Advance in Molecularly Imprinted Polymers. (2023, July 27). PMC - NIH. Retrieved from [Link]

• Fundamentals, Synthetic Strategies and Applications of Non-Covalently Imprinted Polymers. (n.d.). IntechOpen. Retrieved from [Link]

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Application Notes and Protocols: The Reaction of N-(4-bromophenyl)-2-methylpropanamide with Grignard Reagents

Abstract

This document provides a detailed technical guide for researchers, scientists, and professionals in drug development on the reaction between N-(4-bromophenyl)-2-methylpropanamide and Grignard reagents. N-aryl amides are pivotal intermediates in organic synthesis, and their functionalization is a cornerstone of modern medicinal chemistry. This guide elucidates the underlying chemical principles, offers validated experimental protocols, and presents field-proven insights into this important transformation. We will explore the chemoselectivity of the reaction, potential side products, and optimization strategies to yield the desired ketone products, which are valuable precursors for more complex molecular architectures.

Introduction and Scientific Context

N-acyl anilines, such as N-(4-bromophenyl)-2-methylpropanamide, are highly stable and versatile functional groups in organic synthesis.[1][2] Their presence in molecular scaffolds is common in pharmaceuticals and advanced materials. The transformation of the amide carbonyl is a powerful strategy for building molecular complexity. Grignard reagents (organomagnesium halides) are among the most potent carbon-based nucleophiles in the synthetic chemist's toolkit, enabling the formation of new carbon-carbon bonds with exceptional efficiency.[3]

The reaction of Grignard reagents with amides presents a more nuanced challenge compared to their well-documented reactions with esters or ketones.[4] While esters typically undergo a double addition to yield tertiary alcohols, the reaction with secondary or tertiary amides can often be controlled to arrest at the ketone stage after an aqueous workup. This guide focuses specifically on the reaction with N-(4-bromophenyl)-2-methylpropanamide, a secondary amide featuring an aryl halide, presenting unique considerations for chemoselectivity and stoichiometry. Understanding and controlling this reaction is critical for leveraging the amide group as a robust carbonyl surrogate in multi-step synthetic campaigns.

Core Mechanistic Principles

The reaction proceeds through a series of well-defined steps. A thorough understanding of this mechanism is paramount for troubleshooting and optimizing reaction conditions.

2.1. The Dual Role of the Grignard Reagent: Base and Nucleophile

N-(4-bromophenyl)-2-methylpropanamide is a secondary amide, possessing an acidic proton on the nitrogen atom (N-H). Grignard reagents are not only strong nucleophiles but also potent bases.[3] Consequently, the first equivalent of the Grignard reagent is consumed in an acid-base reaction, deprotonating the amide to form a magnesium N-amido species. This initial step is rapid and irreversible.

Therefore, a minimum of two equivalents of the Grignard reagent is required for the reaction to proceed to completion: one for deprotonation and a second for nucleophilic addition.

2.2. Nucleophilic Addition and the Tetrahedral Intermediate

Once the amide is deprotonated, the second equivalent of the Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon. This forms a dianionic tetrahedral intermediate.

Caption: Reaction mechanism of a Grignard reagent with a secondary amide.

Unlike the intermediate formed from an ester, this tetrahedral intermediate is generally stable and does not spontaneously collapse. The reason lies in the poor leaving group ability of the resulting amide anion (⁻NR'Ar) compared to an alkoxide (⁻OR).[5][6] This stability is the key to isolating the ketone product.

2.3. Quench and Hydrolysis to the Ketone

The reaction is terminated by the addition of a mild acid, typically a saturated aqueous solution of ammonium chloride (NH₄Cl). This "quench" protonates the intermediate, leading to the formation of a hemiaminal.[5] Hemiaminals are unstable in aqueous acid and readily hydrolyze to form the final ketone product and the corresponding primary amine (4-bromoaniline).[5][7]

Validated Experimental Protocol

This protocol describes a general procedure for the synthesis of 1-(4-bromophenyl)-2-methyl-1-propanone through the reaction of N-(4-bromophenyl)-2-methylpropanamide with methylmagnesium bromide.

Safety First: Grignard reagents are highly reactive, pyrophoric, and react violently with water. All procedures must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and flame-dried glassware. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, is mandatory.

3.1. Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity (mmol)	Equivalents
N-(4-bromophenyl)-2-methylpropanamide	242.12	10.0	1.0
Methylmagnesium Bromide (3.0 M in Et₂O)	-	22.0	2.2
Anhydrous Tetrahydrofuran (THF)	-	50 mL	-
Saturated Aqueous NH₄Cl	-	50 mL	-
Diethyl Ether (for extraction)	-	100 mL	-
Brine	-	30 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	~5 g	-

3.2. Step-by-Step Procedure

• Preparation: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen inlet. Allow the flask to cool to room temperature under a positive pressure of nitrogen.

• Reaction Setup: Add N-(4-bromophenyl)-2-methylpropanamide (2.42 g, 10.0 mmol) to the flask. Evacuate and backfill with nitrogen three times. Add anhydrous THF (50 mL) via syringe. Stir the mixture until the solid is fully dissolved.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Grignard Addition: Slowly add the methylmagnesium bromide solution (7.3 mL of 3.0 M solution, 22.0 mmol) dropwise via syringe over 15-20 minutes. Maintain the internal temperature below 5 °C. A slight exotherm may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 20% Ethyl Acetate in Hexanes). The product ketone should have a higher Rf than the starting amide.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very slowly and carefully add 50 mL of saturated aqueous NH₄Cl solution dropwise to quench the reaction. Caution: This can be a vigorous process.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing: Combine the organic layers and wash with brine (30 mL).

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure ketone.

Caption: Experimental workflow for Grignard reaction on N-aryl amides.

Field Insights and Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Wet solvent or glassware deactivating the Grignard reagent.2. Insufficient equivalents of Grignard reagent (<2.0 eq).3. Poor quality/titer of the Grignard reagent.	1. Ensure all glassware is rigorously flame-dried and solvents are anhydrous.2. Re-run the reaction ensuring at least 2.2 equivalents are used.3. Titrate the Grignard reagent before use to confirm its concentration.
Recovery of Starting Material	Incomplete reaction, often linked to the causes of low yield.	See solutions for "Low or No Product Yield". Consider increasing reaction time or warming slightly (e.g., to 35-40 °C) if the reaction stalls.
Formation of Tertiary Alcohol	The product ketone is highly reactive and undergoes a second nucleophilic attack.	1. Maintain low temperatures during Grignard addition (0 °C or lower).2. Avoid using a large excess of the Grignard reagent.3. Ensure a rapid and efficient quench once the starting material is consumed.
Formation of Biphenyl Side Product	Homocoupling of the Grignard reagent, sometimes catalyzed by trace metal impurities.[8]	This is typically a minor side product. Purification by chromatography should effectively remove it. Using high-purity reagents can minimize its formation.

Conclusion

The reaction of Grignard reagents with N-(4-bromophenyl)-2-methylpropanamide is a reliable and effective method for synthesizing the corresponding ketone. The success of this transformation hinges on a firm grasp of the underlying mechanism, particularly the initial acid-base reaction that necessitates the use of more than two equivalents of the organometallic reagent. By maintaining anhydrous conditions and controlling the reaction temperature, chemists can effectively prevent the over-addition and side reactions that are common pitfalls. The resulting brominated aryl ketones are versatile synthetic intermediates, poised for further functionalization through well-established cross-coupling chemistries, making this protocol a valuable addition to the synthetic chemist's repertoire.

References

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• Norris, J. (2018). Reaction of amides with Grignard reagents. Frostburg State University Chemistry Department. Available at: [Link]

• Reddy, C. R., et al. (2019). Chemoselective Synthesis of Aryl Ketones from Amides and Grignard Reagents via C(O)–N Bond Cleavage under Catalyst-Free Conditions. The Journal of Organic Chemistry, 84(17), 11147-11156. Available at: [Link]

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Technical Notes & Optimization

"N-(4-bromophenyl)-2-methylpropanamide" synthesis reaction condition optimization

This guide serves as a dedicated technical resource for researchers, chemists, and professionals engaged in the synthesis of N-(4-bromophenyl)-2-methylpropanamide. Here, we dissect the reaction, anticipate common experimental challenges, and provide optimized protocols grounded in established chemical principles. Our goal is to empower you to navigate this synthesis with confidence, ensuring high yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing N-(4-bromophenyl)-2-methylpropanamide?

The synthesis is a classic nucleophilic acyl substitution reaction. Specifically, it is the N-acylation of 4-bromoaniline with an appropriate isobutyrylating agent, typically isobutyryl chloride or isobutyric anhydride.[1][2] The reaction is often conducted under Schotten-Baumann conditions, which utilize a base to neutralize the acidic byproduct.[3][4][5]

Q2: What is the detailed mechanism of this acylation?

The reaction proceeds via a well-established two-step mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-bromoaniline (the nucleophile) attacks the electrophilic carbonyl carbon of isobutyryl chloride. This breaks the carbonyl π-bond, forming a tetrahedral intermediate.

• Elimination of Leaving Group: The tetrahedral intermediate is unstable. It collapses by reforming the carbon-oxygen double bond and expelling the most stable leaving group, which is the chloride ion (Cl⁻). A base present in the reaction mixture then neutralizes the proton on the nitrogen and the generated hydrochloric acid (HCl), driving the reaction to completion.[4][5][6]

Caption: Figure 1: Nucleophilic acyl substitution mechanism.

Q3: Why is a base essential for this reaction?

A base serves two critical functions:

• Acid Scavenger: The reaction generates hydrochloric acid (HCl) as a byproduct.[5] If not neutralized, the HCl will protonate the starting 4-bromoaniline, forming an unreactive ammonium salt and effectively halting the reaction.

• Equilibrium Shift: By neutralizing the HCl, the base removes a product from the reaction mixture, which, according to Le Châtelier's principle, drives the equilibrium towards the formation of the desired amide product.[6]

Commonly used bases include tertiary amines like triethylamine (Et₃N) or pyridine, or an aqueous base like sodium hydroxide (NaOH) in a biphasic system.[4][7][8]

Q4: How does the bromine substituent on the aniline ring affect the reaction?

The bromine atom is an electron-withdrawing group. Through its inductive effect, it reduces the electron density on the benzene ring and, consequently, on the nitrogen atom of the amino group.[9] This makes 4-bromoaniline a weaker nucleophile than aniline itself. As a result, the reaction may require slightly more forcing conditions (e.g., longer reaction times or gentle heating) compared to the acylation of unsubstituted aniline to achieve a high yield.[9]

Q5: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction. Co-spot the reaction mixture with the starting material (4-bromoaniline). The reaction is complete when the spot corresponding to 4-bromoaniline has been completely consumed and a new, typically less polar, product spot is dominant. A suitable eluent system would be a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v).

Troubleshooting Guide

Problem: My reaction yield is consistently low.

• Possible Cause 1: Inactive Starting Amine. The 4-bromoaniline may have been protonated by residual acid or generated HCl, rendering it non-nucleophilic.

  • Solution: Ensure you are using at least one equivalent of base, preferably a slight excess (e.g., 1.1-1.2 equivalents), to neutralize all HCl produced.[10] For slow reactions, adding the base and acyl chloride concurrently (but separately) to the aniline solution can maintain a favorable pH.

• Possible Cause 2: Hydrolysis of Acyl Chloride. Isobutyryl chloride is highly reactive and susceptible to hydrolysis by atmospheric moisture or water in the solvent.

  • Solution: Use anhydrous (dry) solvents like dichloromethane (DCM) or diethyl ether.[8] Ensure all glassware is oven-dried before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with moisture.

• Possible Cause 3: Insufficient Reaction Time/Temperature. Due to the deactivating effect of the bromine atom, the reaction may be sluggish at room temperature.[9]

  • Solution: After the initial addition at 0 °C, allow the reaction to warm to room temperature and stir for several hours (e.g., 3-5 hours).[11] If TLC still shows significant starting material, gentle heating (e.g., refluxing in DCM at ~40 °C) can be employed, but monitor carefully for side product formation.

Problem: My final product is impure, showing multiple spots on TLC.

• Possible Cause 1: Di-acylation. While less common for secondary amide formation, forcing conditions (high heat, large excess of acyl chloride) could potentially lead to side reactions. A more likely culprit is unreacted starting material.

  • Solution: Control the stoichiometry carefully. Use a slight excess (1.05-1.1 equivalents) of isobutyryl chloride. Add the acyl chloride dropwise at a reduced temperature (0 °C) to control the initial exothermic reaction.[7][10]

• Possible Cause 2: Contamination with Base Hydrochloride Salt. If using a tertiary amine base like triethylamine, the resulting triethylammonium chloride salt can sometimes co-precipitate with the product.

  • Solution: During the workup, perform an aqueous wash. A wash with water will dissolve the salt. A subsequent wash with dilute acid (e.g., 1M HCl) will remove any remaining amine base, and a wash with saturated sodium bicarbonate (NaHCO₃) will neutralize any remaining acid and hydrolyze excess acyl chloride.[11]

Problem: The product precipitates during the reaction, making stirring difficult.

• Possible Cause: Product Insolubility. The N-(4-bromophenyl)-2-methylpropanamide product may be poorly soluble in the chosen reaction solvent.

  • Solution: Increase the volume of the solvent to maintain a stirrable slurry.[10] Alternatively, consider switching to a solvent in which the product has higher solubility, such as 1,4-dioxane or tetrahydrofuran (THF), ensuring they are anhydrous.

Caption: Figure 2: A decision tree for troubleshooting common issues.

Optimized Experimental Protocol

This protocol provides a robust method for the synthesis of N-(4-bromophenyl)-2-methylpropanamide.

Caption: Figure 3: A streamlined workflow for the synthesis.

Materials:

• 4-Bromoaniline (1.0 eq)

• Isobutyryl chloride (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethanol or Ethyl Acetate/Hexane for recrystallization

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂), dissolve 4-bromoaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Add isobutyryl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes. A white precipitate of triethylammonium chloride will form.[11]

• Reaction: Stir the mixture at 0 °C for an additional 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 3-5 hours.

• Monitoring: Monitor the reaction's completion by TLC until the 4-bromoaniline spot is no longer visible.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water, 1M HCl, saturated NaHCO₃ solution, and finally, brine.[11]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure product as a crystalline solid.[12][13]

• Characterization: Confirm the identity and purity of the product by measuring its melting point and obtaining spectroscopic data (¹H NMR, ¹³C NMR, IR).

Reaction Parameter Optimization Summary

The choice of reagents and conditions can significantly impact the outcome. The following table summarizes key variables and their effects.

Parameter	Option 1	Option 2	Option 3	Rationale & Expert Insight
Acylating Agent	Isobutyryl Chloride	Isobutyric Anhydride	-	Isobutyryl chloride is more reactive, leading to faster reaction times but is also more sensitive to moisture.[2] Anhydride is less reactive but easier to handle.
Base	Triethylamine (Et₃N)	Pyridine	Aqueous NaOH	Et₃N is a strong, non-nucleophilic base ideal for organic solvents.[8] Pyridine can also act as a nucleophilic catalyst but can be harder to remove. Aqueous NaOH is used in classic Schotten-Baumann biphasic systems.[3][4]
Solvent	Dichloromethane (DCM)	Diethyl Ether	Tetrahydrofuran (THF)	DCM is a versatile, non-protic solvent that dissolves the starting materials well.[8][10] Ether and THF are also good choices but must be rigorously dried.
Temperature	0 °C to RT	RT	Reflux (~40 °C)	Starting at 0 °C controls the initial exotherm.[7] Allowing the reaction to proceed at RT is often sufficient. Gentle reflux may be needed to push sluggish reactions to completion but increases the risk of side products.

References

• Acetylation of Aniline (Experiment). (2021). Chemistry LibreTexts. [Link]

• Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. (2023). YMER. [Link]

• Why does the acetylation of the NH2 group of aniline reduce its activity? (2018). Quora. [Link]

• Acylation of Aniline Explained. (n.d.). Pearson. [Link]

• N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. (2020). MDPI. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012). Eureka | Patsnap. [Link]

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). (n.d.). Chemchart. [Link]

• Propanamide, N-(4-bromophenyl)-2-methyl-. (n.d.). PubChem. [Link]

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. (2022). Journal of the American Chemical Society. [Link]

• Novel copolymers of N-(4-bromophenyl)-2-methacrylamide with glycidyl methacrylate: Synthesis, characterization, monomer reactivity ratios and thermal properties. (2017). ResearchGate. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).

• What type of reaction is acylation? (2020). Quora. [Link]

• Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether. (1967). Journal of the Chemical Society B: Physical Organic. [Link]

• Schotten–Baumann reaction. (n.d.). Wikipedia. [Link]

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. (2022). PMC. [Link]

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. (2022). PMC. [Link]

• Understanding the Synthesis of 4-Bromoaniline: A Key Process in Organic Chemistry. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• N-acetylation of aniline, using aspirin. (2009). Sciencemadness Discussion Board. [Link]

• Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl-. (n.d.). Cheméo. [Link]

• Friedel Crafts Alkylation and Acylation Reaction Mechanism. (2016). YouTube. [Link]

• Schotten Baumann Reaction: Introduction, mechanism, procedure. (2023). Chemistry Notes. [Link]

• Acylation of toluene with isobutyryl chloride. (2001). ResearchGate. [Link]

• Method for preparing N-aryl amide without solvent and catalyst. (2017).

• Catalytic Friedel-Crafts Acylation of Aniline Derivatives. (2014). ResearchGate. [Link]

• N-(2-bromophenyl)-2-(4-isobutylphenyl)-N-methyl-propanamide. (n.d.). SpectraBase. [Link]

• The acylation of benzene - electrophilic substitution. (n.d.). Chemguide. [Link]

• What is the best technique for amide purification? (2020). ResearchGate. [Link]

• Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates. (2024). RSC Publishing. [Link]

• Schotten Baumann Reaction. (2019). BYJU'S. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. [Link]

• Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles. (2015). Organic Chemistry Portal. [Link]

• Preparation method of 2-(4-ethoxy phenyl)-2-methyl propanol. (2015).

• Reaction of anilines and amines. (2020). ResearchGate. [Link]

• Tosylation of 3-bromoaniline with p-toluenesulfonyl chloride. (2020). ResearchGate. [Link]

• Schotten–Baumann reaction. (n.d.). Grokipedia. [Link]

• Friedel-Crafts Acylation Reaction. (n.d.). BYJU'S. [Link]

• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. (2016). IOSR Journal. [Link]

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• 2. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
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• 13. researchgate.net [researchgate.net]

Removal of unreacted 4-bromoaniline from "N-(4-bromophenyl)-2-methylpropanamide"

Technical Support Center: Purification of N-(4-bromophenyl)-2-methylpropanamide

Welcome to the technical support guide for the purification of N-(4-bromophenyl)-2-methylpropanamide. This resource is designed for researchers, chemists, and drug development professionals who encounter the common challenge of removing unreacted 4-bromoaniline starting material from their reaction mixture. This guide provides in-depth, field-proven protocols and explains the chemical principles behind them to ensure you can achieve the desired purity for your compound.

Frequently Asked Questions (FAQs): The Purification Challenge

Q1: I've completed the synthesis of N-(4-bromophenyl)-2-methylpropanamide, but my crude product is contaminated with the starting material, 4-bromoaniline. Why can't I just wash it out with a simple solvent?

A: This is a common issue stemming from the similar physical properties of the starting material and the product. Both 4-bromoaniline and N-(4-bromophenyl)-2-methylpropanamide are aromatic compounds with comparable polarities and are often soluble in the same organic solvents (like ethanol, ether, and chloroform).[1][2][3] This makes simple solvent washing ineffective for achieving high purity, as both compounds would likely be washed away or remain in the solid.

Q2: What is the key chemical difference between 4-bromoaniline and my amide product that I can exploit for separation?

A: The critical difference lies in their basicity. 4-bromoaniline contains a primary aromatic amine group (-NH₂). This group is basic and will react with acids to form a water-soluble salt (an ammonium salt). In contrast, the nitrogen atom in your N-(4-bromophenyl)-2-methylpropanamide product is part of an amide functional group. Due to the electron-withdrawing effect of the adjacent carbonyl group (C=O), the lone pair of electrons on the amide nitrogen is delocalized, rendering it essentially neutral and non-basic. This difference in basicity is the cornerstone of the most effective purification strategy: acid-base extraction.[4][5]

Q3: How do I know which purification method is right for my experiment?

A: The choice depends on your scale, the level of impurity, and the required final purity.

• For high levels of amine impurity (>5-10%): Start with Acid-Base Extraction . It's fast, scalable, and excellent for bulk removal.

• For moderate to low levels of impurity or to separate other non-basic impurities: Flash Column Chromatography is the gold standard for achieving high purity.

• For removing trace impurities from an already mostly pure product (>95%): Recrystallization is an excellent final "polishing" step to obtain highly crystalline, pure material.

The following diagram provides a logical workflow for selecting the appropriate purification strategy.

Caption: Decision flowchart for selecting the optimal purification method.

Method 1: Acid-Base Extraction Protocol

This is the most efficient method for bulk removal of the basic 4-bromoaniline impurity.

Underlying Principle

The basic amine (4-bromoaniline) is protonated by an aqueous acid (e.g., HCl) to form a water-soluble ammonium salt. The neutral amide product remains in the organic solvent. The two immiscible layers are then separated. A subsequent wash with a base (e.g., NaHCO₃) can neutralize any remaining acid in the organic layer.

Caption: Step-by-step workflow of the acid-base extraction process.

Step-by-Step Methodology

• Dissolve: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• First Acid Wash: Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel.

• Extract: Stopper the funnel, invert it, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds, venting periodically.

• Separate: Place the funnel back on a ring stand and allow the layers to fully separate. Drain the lower (aqueous) layer, which now contains the 4-bromoanilinium chloride salt.

• Repeat: Repeat the acid wash (steps 2-4) one or two more times to ensure complete removal of the amine.

• Neutralize: Wash the organic layer with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual HCl.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) to remove excess water.

• Dry: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolate: Filter off the drying agent and concentrate the solvent using a rotary evaporator to obtain the purified N-(4-bromophenyl)-2-methylpropanamide.

Troubleshooting & FAQs for Extraction

• Q: An emulsion formed between the layers. How do I break it?

  • A: Emulsions are common. Try letting the funnel sit undisturbed for a longer period. You can also add a small amount of brine (saturated NaCl solution) and swirl gently; the increased ionic strength of the aqueous layer often helps break the emulsion.

• Q: How can I be sure all the 4-bromoaniline is gone?

  • A: Use Thin Layer Chromatography (TLC). Spot the crude material, the purified organic layer, and a standard of 4-bromoaniline on a TLC plate. After elution, the spot corresponding to 4-bromoaniline should be absent or significantly diminished in the lane for your purified product.

Method 2: Flash Column Chromatography

This method separates compounds based on their differential partitioning between a solid stationary phase (typically silica gel) and a liquid mobile phase.

Step-by-Step Methodology

• TLC Analysis: First, determine an appropriate solvent system (mobile phase) using TLC. A good system (e.g., Hexane:Ethyl Acetate) will show good separation between the product spot and the 4-bromoaniline spot, with the product having an Rf value of ~0.3-0.4.

• Pack the Column: Prepare a flash chromatography column with silica gel, wetting it with the chosen mobile phase.[6]

• Load the Sample: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the packed column.

• Elute: Add the mobile phase to the top of the column and apply pressure (using air or nitrogen) to force the solvent through the silica gel at a steady rate.

• Collect Fractions: Collect the eluent in a series of test tubes or flasks. The less polar compound will typically elute first.

• Analyze Fractions: Spot each fraction on a TLC plate to identify which ones contain your pure product.

• Combine and Isolate: Combine the pure fractions and remove the solvent via rotary evaporation.

Troubleshooting & FAQs for Chromatography

• Q: My spots are streaking on the TLC plate. What does this mean?

  • A: Streaking, especially for amines like 4-bromoaniline on silica gel (which is acidic), is common. It can be suppressed by adding a small amount (~1%) of triethylamine or ammonia to your mobile phase to neutralize the acidic sites on the silica.

• Q: The two spots are too close together (poor separation). What should I do?

  • A: Your mobile phase is likely too polar. Decrease the proportion of the more polar solvent (e.g., use more hexane and less ethyl acetate) to increase the retention time and improve separation.

Method 3: Recrystallization

This technique is ideal for a final purification step when the product is already relatively pure. It relies on the principle that the desired compound is soluble in a hot solvent but insoluble when cooled, while impurities remain in solution.[7]

Step-by-Step Methodology

• Solvent Selection: Choose a solvent or solvent pair in which N-(4-bromophenyl)-2-methylpropanamide is sparingly soluble at room temperature but highly soluble when hot. Ethanol or an ethanol/water mixture are good starting points.[8]

• Dissolve: Place the impure solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to fully dissolve it.

• Cool Slowly: Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask will slow the cooling process, promoting the formation of larger, purer crystals.

• Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product.

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.

• Isolate Crystals: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Wash and Dry: Wash the crystals with a small amount of ice-cold solvent to remove any residual impurities adhering to the surface. Allow the crystals to air dry completely.

Troubleshooting & FAQs for Recrystallization

• Q: My product "oiled out" instead of forming crystals. What happened?

  • A: This occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. Try using a larger volume of solvent or a different solvent system with a lower boiling point.

• Q: My yield is very low. How can I improve it?

  • A: You may have used too much solvent. After filtering the crystals, you can try boiling off some of the solvent from the filtrate and cooling again to recover a second crop of crystals (which may be less pure).

Summary of Physicochemical Properties

The following table summarizes key properties that are exploited during the purification process.

Property	4-Bromoaniline	N-(4-bromophenyl)-2-methylpropanamide	Rationale for Separation
IUPAC Name	4-Bromoaniline	N-(4-bromophenyl)-2-methylpropanamide	-
Molecular Weight	172.02 g/mol [1]	242.11 g/mol [9]	-
Functional Group	Aromatic Amine	Amide	The amine is basic; the amide is neutral.
pKa (of conjugate acid)	~3.86[10]	N/A (Neutral)	Allows for selective protonation and extraction into an aqueous acid layer.
Water Solubility	Very low (<0.1 g/100 mL)[11]	Very low (log10WS = -3.43)[12]	Both are insoluble in neutral water, but the aniline becomes soluble in acidic water.
Organic Solubility	Soluble in ethanol, ether[13]	Soluble in organic solvents[2]	Similar solubility necessitates chemical modification (extraction) or chromatography for separation.

References

• 4-Bromoaniline . (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• N-(4-bromophenyl)-3-phenylpropanamide . (2024, April 9). ChemBK. Retrieved January 25, 2026, from [Link]

• 4-Bromoaniline . (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl- . (n.d.). Cheméo. Retrieved January 25, 2026, from [Link]

• 4-bromoaniline . (n.d.). WebQC.org. Retrieved January 25, 2026, from [Link]

• Navigating the Chemistry: Key Properties and Synthesis of 4-Bromoaniline . (2026, January 24). Medium. Retrieved January 25, 2026, from [Link]

• N-(4-Bromophenyl)propionamide . (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Propanamide, N-(4-bromophenyl)-2-methyl- . (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Thin Layer Chromatography of Aromatic Amines . (n.d.). Pakistan Journal of Scientific and Industrial Research. Retrieved January 25, 2026, from [Link]

• Acid-Base Extraction . (2022, April 7). Chemistry LibreTexts. Retrieved January 25, 2026, from [Link]

• Acid–base extraction . (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents . (n.d.). Mettler Toledo. Retrieved January 25, 2026, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography . (2025). Organic Syntheses. Retrieved January 25, 2026, from [Link]

Sources

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• 4. chem.libretexts.org [chem.libretexts.org]
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• 13. 4-bromoaniline [chemister.ru]

Technical Support Center: N-(4-bromophenyl)-2-methylpropanamide Decomposition Pathways

Welcome to the technical support center for N-(4-bromophenyl)-2-methylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for potential decomposition issues encountered during experimentation. The information herein is synthesized from established principles of organic chemistry and data from structurally related compounds to predict the stability and degradation pathways of N-(4-bromophenyl)-2-methylpropanamide.

Frequently Asked Questions (FAQs)

Q1: What are the primary modes of decomposition for N-(4-bromophenyl)-2-methylpropanamide?

A1: Based on its chemical structure, N-(4-bromophenyl)-2-methylpropanamide is susceptible to three primary degradation pathways:

• Hydrolysis: Cleavage of the amide bond by water, which can be catalyzed by acidic or basic conditions.

• Thermal Decomposition: Degradation induced by high temperatures, potentially leading to fragmentation of the molecule.

• Photodegradation: Decomposition caused by exposure to light, particularly UV radiation, which can induce cleavage of the carbon-bromine bond.

Q2: What are the likely products of hydrolytic decomposition?

A2: Hydrolysis of the amide bond in N-(4-bromophenyl)-2-methylpropanamide is expected to yield 4-bromoaniline and 2-methylpropanoic acid. The reaction is typically slow under neutral conditions but is accelerated by the presence of acids or bases.[1][2][3]

Q3: How can I minimize hydrolysis during my experiments?

A3: To minimize hydrolysis, it is crucial to control the pH of your reaction or storage medium. Avoid strongly acidic or basic conditions. If the experimental protocol allows, working in a buffered system around neutral pH (6-8) is advisable. Additionally, minimizing exposure to water and high temperatures will further reduce the rate of hydrolysis.[1][4]

Q4: What should I expect from thermal decomposition?

Q5: Is N-(4-bromophenyl)-2-methylpropanamide sensitive to light?

A5: Yes, compounds containing a brominated aromatic ring are often susceptible to photodegradation.[7][8][9] The carbon-bromine bond can be cleaved by UV radiation, leading to the formation of radical species. This can initiate a cascade of secondary reactions, resulting in a complex mixture of degradation products. It is recommended to protect samples from light, especially during long-term storage or when conducting experiments under intense light sources.

Troubleshooting Guides

Issue 1: Unexpected Peaks in Chromatographic Analysis (HPLC/GC-MS)

Possible Cause: Decomposition of N-(4-bromophenyl)-2-methylpropanamide.

Troubleshooting Steps:

• Assess Sample Handling and Storage:

  • Were the samples protected from light? Photodegradation can lead to the formation of debrominated species or other byproducts.[7][8]

  • What was the storage temperature? Elevated temperatures can accelerate both hydrolysis and thermal decomposition.

  • What is the pH of your sample solution? Acidic or basic conditions can promote hydrolysis.[1][2][10]

• Analyze the Unexpected Peaks:

  • Use mass spectrometry (MS) to determine the molecular weight of the impurities.[11][12][13][14][15] This can help in identifying potential degradation products. For example, a peak corresponding to the molecular weight of 4-bromoaniline or 2-methylpropanoic acid would suggest hydrolysis. A peak corresponding to the debrominated parent compound would indicate photodegradation.

• Perform a Forced Degradation Study:

  • To confirm the identity of the degradation products, a forced degradation study is recommended.[16][17] This involves intentionally subjecting your compound to harsh conditions (acid, base, heat, light, oxidation) to generate the degradation products in a controlled manner. These can then be used as standards to identify the unknown peaks in your experimental samples.

Issue 2: Low Yield or Inconsistent Results in Reactions Involving N-(4-bromophenyl)-2-methylpropanamide

Possible Cause: On-going decomposition of the starting material or product.

Troubleshooting Steps:

• Monitor Reaction Conditions:

  • Temperature: If the reaction is run at elevated temperatures, consider if thermal decomposition is a possibility. If feasible, attempt the reaction at a lower temperature.

  • pH: If the reaction conditions are strongly acidic or basic, hydrolysis of the amide bond could be a competing reaction.[1][2][3] Consider if alternative, milder conditions can be used.

  • Light Exposure: For reactions that are run over extended periods, ensure the reaction vessel is protected from light to prevent photodegradation.

• In-Process Control (IPC) Analysis:

  • Take aliquots of the reaction mixture at different time points and analyze them by HPLC or TLC. This will help you to monitor the appearance of any degradation products alongside your desired product.

• Purification Method Assessment:

  • Some purification techniques, such as chromatography on silica gel, can have a slightly acidic surface which might promote hydrolysis if the compound is sensitive. Consider using neutral alumina or a different purification method if you suspect this is an issue.

Proposed Decomposition Pathways

Disclaimer: The following pathways are proposed based on the chemical structure of N-(4-bromophenyl)-2-methylpropanamide and established reactivity of similar compounds, as direct experimental data is not available.

Hydrolytic Decomposition

Under acidic or basic conditions, the amide linkage is the most probable site of cleavage.

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[1][18]

• Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate which then collapses to give the carboxylate and the amine.

Caption: Proposed Hydrolytic Decomposition Pathway.

Photodegradation Pathway

Exposure to UV light can induce homolytic cleavage of the C-Br bond, which is generally weaker than other bonds in the molecule.

Caption: HPLC Method Development Workflow.

Data Summary

Table 1: Potential Decomposition Products of N-(4-bromophenyl)-2-methylpropanamide

Decomposition Pathway	Key Products	Analytical Confirmation
Hydrolysis	4-bromoaniline, 2-methylpropanoic acid	LC-MS, GC-MS
Photodegradation	N-phenyl-2-methylpropanamide	LC-MS, GC-MS
Thermal Degradation	Mixture of smaller fragments	GC-MS

References

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link]

• Google Patents. (n.d.). CN103512996B - Analysis method for amide compounds.

• ResearchGate. (2016, December 29). How to test the stability of amide bond using an enzymatic assay? Retrieved from [Link]

• MDPI. (2022, September 16). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. Retrieved from [Link]

• PMC. (n.d.). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Retrieved from [Link]

• RSC Publishing. (n.d.). Base-catalyzed synthesis of aryl amides from aryl azides and aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a new GC-MS method for identification and quantitive determination of amine degradation byproducts. Retrieved from [Link]

• PMC. (n.d.). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. Retrieved from [Link]

• ResearchGate. (2025, November 3). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. Retrieved from [Link]

• PubMed Central. (2023, December 30). Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation. Retrieved from [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Acidic and Basic Amide Hydrolysis. Retrieved from [Link]

• Lhasa Limited. (2025, March 27). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Retrieved from [Link]

• PMC. (n.d.). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Retrieved from [Link]

• Chemguide. (n.d.). the hydrolysis of amides. Retrieved from [Link]

• ACS Publications. (2023, July 26). Synthesis of Aryl Amides from Acyl-Bunte Salts and Aryl Azides. Retrieved from [Link]

• YouTube. (2019, January 15). mechanism of amide hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking. Retrieved from [Link]

• ResearchGate. (2025, September 27). Photocatalytic debromination of polybrominated diphenyl ethers (PBDEs) on metal doped TiO2 nanocomposites: Mechanisms and pathways. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• Save My Exams. (2025, January 4). Reactions of Amides. Retrieved from [Link]

• Chromatography Online. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis and thermal decomposition of N,N-dialkoxyamides. Retrieved from [Link]

• ACS Publications. (n.d.). Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. savemyexams.com [savemyexams.com]
• 4. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and thermal decomposition of N,N-dialkoxyamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CN103512996B - Analysis method for amide compounds - Google Patents [patents.google.com]
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• 16. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 17. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]

Technical Support Center: Reaction Monitoring of N-(4-bromophenyl)-2-methylpropanamide Synthesis by TLC

Welcome to the technical support guide for monitoring the synthesis of N-(4-bromophenyl)-2-methylpropanamide via Thin Layer Chromatography (TLC). This resource is designed for researchers, scientists, and professionals in drug development to provide in-depth, practical guidance and troubleshooting for this specific amide formation reaction.

Introduction: The Chemistry and the Challenge

The synthesis of N-(4-bromophenyl)-2-methylpropanamide typically involves the acylation of 4-bromoaniline with isobutyryl chloride or a related acylating agent.[][2][3] This reaction is a fundamental amide bond formation, crucial in many synthetic workflows.

Thin Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of such reactions.[4] It allows for rapid, qualitative analysis of the consumption of starting materials and the formation of the product. The core principle lies in the differential partitioning of the reactants and products between the stationary phase (typically silica gel) and the mobile phase (an organic solvent system).

However, effective TLC monitoring requires a nuanced understanding of the relative polarities of the compounds involved and potential pitfalls in the technique. This guide will address common challenges and provide robust solutions.

Understanding the Components on the TLC Plate

• 4-Bromoaniline (Starting Material): A primary aromatic amine, this compound is relatively polar due to the presence of the -NH2 group, which can engage in hydrogen bonding with the silica gel stationary phase.

• N-(4-bromophenyl)-2-methylpropanamide (Product): As an amide, this product is generally less polar than the starting aniline. The hydrogen-bonding capability of the N-H group is reduced compared to the -NH2 group, leading to a higher Rf value.

• Isobutyryl Chloride (Reagent): This acyl chloride is highly reactive and will likely not be observed on the TLC plate as it is either consumed or rapidly hydrolyzes to isobutyric acid upon exposure to atmospheric moisture or during workup.

• Isobutyric Acid (Byproduct): The hydrolysis byproduct is a carboxylic acid and is quite polar. It may remain at the baseline or streak on the TLC plate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address specific issues you may encounter during your TLC analysis in a question-and-answer format.

Q1: My TLC plate shows a spot for the starting material (4-bromoaniline) and a new, higher Rf spot. How can I be sure the new spot is my desired product?

A1: This is the expected outcome for a successful reaction. The less polar amide product will travel further up the plate than the more polar aniline starting material.

• Causality: The conversion of the primary amine (-NH2) to a secondary amide (-NHCOR) reduces the molecule's ability to hydrogen bond with the silica gel. This decreased interaction with the stationary phase results in a higher Rf value.

• Verification Protocol (Co-spotting): To confirm the identity of the spots, perform a co-spot. On your TLC plate, spot the starting material in one lane, the reaction mixture in the middle lane, and a co-spot (a spot of starting material directly on top of a spot of the reaction mixture) in a third lane. If the lower spot in the reaction mixture corresponds to the starting material, it will merge with the starting material spot in the co-spot lane, appearing as a single, elongated spot.

Q2: I see a streak extending from the baseline in the lane with my reaction mixture. What could be the cause?

A2: Streaking is a common issue in TLC and can have several causes in this specific reaction.[5][6]

• Potential Cause 1: Sample Overloading. Applying too concentrated a sample can lead to broad, streaky spots.[6][7]

  • Solution: Dilute your reaction mixture sample before spotting it on the TLC plate. Aim for small, tight spots.[4]

• Potential Cause 2: Presence of Isobutyric Acid. Hydrolysis of the isobutyryl chloride reagent forms isobutyric acid. This polar, acidic compound can interact strongly with the silica gel, causing streaking.

  • Solution: While this is often unavoidable in the crude reaction mixture, if you need a cleaner TLC for analysis, you can perform a mini-workup on the aliquot by partitioning it between a suitable organic solvent (like ethyl acetate) and a dilute aqueous base (like sodium bicarbonate) to remove the acidic byproduct before spotting.

• Potential Cause 3: Strong Basicity of the Amine. Aromatic amines can sometimes streak due to their basic nature.

  • Solution: Add a small amount of a volatile base, such as a few drops of triethylamine or ammonia, to the developing solvent chamber.[6][8] This will neutralize the acidic sites on the silica gel, leading to more defined spots for basic compounds.

Q3: My TLC plate shows only the starting material spot, even after a significant reaction time. What's wrong?

A3: This indicates that the reaction has likely not proceeded.

• Potential Cause 1: Inactive Reagent. The isobutyryl chloride may have hydrolyzed before it could react with the aniline. This is common if the reagent is old or has been exposed to moisture.

  • Troubleshooting: Use freshly opened or distilled isobutyryl chloride. Ensure your reaction is conducted under anhydrous conditions.

• Potential Cause 2: Insufficient Base. The reaction of an amine with an acyl chloride produces HCl, which will protonate the starting amine, rendering it non-nucleophilic.[] A base is required to neutralize this acid.

  • Troubleshooting: Ensure you have added the correct stoichiometry of a suitable base, such as triethylamine or pyridine, to your reaction mixture.

• Potential Cause 3: Low Reaction Temperature. While this reaction is often rapid, insufficient thermal energy may be a factor, especially with less reactive substrates.

  • Troubleshooting: Consider gently warming the reaction mixture, while monitoring by TLC.

Q4: I can't see any spots on my TLC plate after developing, even under UV light. What should I do?

A4: This can be a frustrating issue, but it is solvable.

• Potential Cause 1: Insufficient Concentration. The concentration of your compounds in the spotted sample may be too low to be detected.[9]

  • Solution: Try concentrating your sample or spotting multiple times in the same location on the TLC plate, allowing the solvent to dry completely between applications.[9]

• Potential Cause 2: Lack of a UV Chromophore. While both 4-bromoaniline and the product contain a benzene ring and should be UV active, sometimes the response can be weak.[4][10]

  • Solution: Chemical Staining. Use a chemical stain to visualize the spots. Potassium permanganate (KMnO4) stain is a good general-purpose choice that will react with the amine and potentially the amide, appearing as yellow-brown spots on a purple background.[10][11] Ninhydrin stain can also be used, which is specific for primary amines and will give a colored spot for the 4-bromoaniline, helping to confirm its presence or absence.[12][13]

• Potential Cause 3: Sample Dissolved in the Solvent Pool. If the solvent level in the developing chamber is higher than the baseline where you spotted your samples, the compounds will dissolve into the solvent pool instead of eluting up the plate.[9]

  • Solution: Always ensure the solvent level is below the baseline of your TLC plate.

Q5: The Rf values of my starting material and product are too close together. How can I improve the separation?

A5: Poor separation can make it difficult to accurately gauge the progress of the reaction.[5]

• Solution 1: Change the Mobile Phase Polarity. The key is to find a solvent system that provides differential migration.

  • If the spots are too high on the plate (high Rf), the eluent is too polar. Decrease the polarity by increasing the proportion of the non-polar solvent (e.g., from 20% ethyl acetate in hexanes to 10%).

  • If the spots are too low on the plate (low Rf), the eluent is not polar enough. Increase the polarity by increasing the proportion of the polar solvent (e.g., from 20% ethyl acetate in hexanes to 30%).

• Solution 2: Try a Different Solvent System. Sometimes a simple mixture like ethyl acetate/hexanes may not provide the best selectivity. Consider trying other solvent systems, such as dichloromethane/methanol or toluene/acetone, to alter the interactions between the solutes and the mobile phase.

Experimental Protocols

Protocol 1: Standard TLC Monitoring

• Plate Preparation: Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate. Mark lanes for the starting material (SM), the reaction mixture (R), and a co-spot (Co).

• Sample Preparation: Prepare dilute solutions of your starting material and the reaction mixture in a volatile solvent like ethyl acetate or dichloromethane.

• Spotting: Use a capillary tube to apply small, concentrated spots of the samples onto the corresponding lanes on the baseline. For the co-spot lane, apply the starting material first, let it dry, and then apply the reaction mixture directly on top.

• Development: Place the TLC plate in a developing chamber containing the chosen mobile phase (e.g., 20% Ethyl Acetate in Hexanes). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to elute up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front with a pencil, and let the plate dry completely. Visualize the spots under a UV lamp (254 nm).[10] If necessary, use a chemical stain like potassium permanganate for further visualization.

• Analysis: Calculate the Rf values (Rf = distance traveled by spot / distance traveled by solvent front) and assess the consumption of the starting material and the formation of the product.

Data Presentation: Typical TLC Results

Compound	Mobile Phase (20% EtOAc/Hexanes)	Expected Rf	Visualization
4-Bromoaniline	20% Ethyl Acetate in Hexanes	~0.3 - 0.4	UV, KMnO4, Ninhydrin
N-(4-bromophenyl)-2-methylpropanamide	20% Ethyl Acetate in Hexanes	~0.5 - 0.6	UV, KMnO4
Isobutyric Acid	20% Ethyl Acetate in Hexanes	~0.0 - 0.1 (or streaking)	KMnO4

Note: Rf values are approximate and can vary based on exact conditions.

Visual Workflow: Troubleshooting TLC Results

The following diagram illustrates a decision-making workflow for troubleshooting common TLC issues in this reaction.

Caption: A flowchart for troubleshooting TLC results.

References

• TLC Stains. REACH Devices. Available at: [Link]

• Troubleshooting Thin Layer Chromatography. University of Rochester, Department of Chemistry. Available at: [Link]

• Medlycott, E. A., Hanan, G. S., & van Lier, J. E. (2007). 4-Bromo-N-(4-bromophenyl)aniline. Acta Crystallographica Section E: Structure Reports Online, 63(10), o4081. Available at: [Link]

• Visualizing TLC Plates. Chemistry LibreTexts. (2022). Available at: [Link]

• Magic Formulas: TLC Stains. University of Rochester, Department of Chemistry. Available at: [Link]

• Mohammad, A., Ajmal, M., & Anwar, S. (2000). TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. Indian Journal of Chemical Technology, 7, 87-89. Available at: [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. Chemistry Hall. Available at: [Link]

• TLC for amide synthesis. Reddit. (2024). Available at: [Link]

• An improved method of amide synthesis using acyl chlorides. ResearchGate. (2025). Available at: [Link]

• TLC Visualization Reagents. EPFL. Available at: [Link]

• synthesis of amides from acid chlorides. Chem Help ASAP. (2019). Available at: [Link]

• Al-Masoudi, N. A., Al-Salihi, N. J., & Mohammed, A. A. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4432. Available at: [Link]

• TLC troubleshooting. ChemBAM. Available at: [Link]

• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Bitesize Bio. (2025). Available at: [Link]

• Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. LinkedIn. (2023). Available at: [Link]

• TLC TROUBLESHOOTING- The most common problems with TLCs. The Organic Chemistry Tutor. (2024). Available at: [Link]

Sources

• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 5. Chromatography [chem.rochester.edu]
• 6. chembam.com [chembam.com]
• 7. microbiozindia.com [microbiozindia.com]
• 8. youtube.com [youtube.com]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. Magic Formulas [chem.rochester.edu]
• 13. epfl.ch [epfl.ch]

Technical Support Center: Synthesis of N-(4-bromophenyl)-2-methylpropanamide

Welcome to the technical support center for the synthesis of N-(4-bromophenyl)-2-methylpropanamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the most common and alternative synthetic routes for this compound. Here, we address specific experimental issues in a practical question-and-answer format, moving beyond simple protocols to explain the causality behind experimental choices.

Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method for synthesizing N-(4-bromophenyl)-2-methylpropanamide?

A1: The most prevalent and reliable method is the Schotten-Baumann reaction.[1][2] This reaction involves the acylation of an amine (4-bromoaniline) with an acyl chloride (isobutyryl chloride) in the presence of a base.[1][3] It is widely used due to its simplicity, generally high yields, and the ready availability of starting materials. The base, typically aqueous sodium hydroxide or a tertiary amine like triethylamine or pyridine in an organic solvent, serves to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[4][5]

Synthetic Route 1: Schotten-Baumann Reaction

This pathway follows the direct acylation of 4-bromoaniline. It is often the first choice for lab-scale and industrial synthesis due to its efficiency and cost-effectiveness.

Visualizing the Workflow

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 3. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 4. Amide Synthesis [fishersci.dk]
• 5. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]

Challenges in the derivatization of "N-(4-bromophenyl)-2-methylpropanamide"

Initiating Search Strategy

I'm starting with broad Google searches for derivatization methods of N-(4-bromophenyl)-2-methylpropanamide. I'm focusing on common challenges, reaction conditions, and potential derivatization strategies to build a foundational understanding. I'll refine my search terms based on initial results to target specific derivatization types and challenges.

Developing Detailed Protocols

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Refining Information Gathering

I'm now starting broad Google searches on derivatization methods for N-(4-bromophenyl)-2-methylpropanamide, targeting reaction conditions, challenges, and side reactions. I'm focusing on the amide and aryl bromide functional groups' reactivity. I'll translate findings into a Q&A format, building a technical guide. I will create troubleshooting tables and protocols, including Buchwald-Hartwig and Suzuki couplings. All information will be cited.

Reference Data & Comparative Studies

A Comparative Analysis of N-(4-bromophenyl)-2-methylpropanamide and its Chloro Analogue for Researchers

A Technical Guide for Drug Development Professionals

In the landscape of pharmaceutical research and development, the nuanced differences imparted by subtle molecular modifications can significantly influence a compound's biological activity and pharmacokinetic profile. The substitution of one halogen for another on a phenyl ring is a common strategy in medicinal chemistry to modulate these properties. This guide provides an in-depth, objective comparison of N-(4-bromophenyl)-2-methylpropanamide and its chloro analogue, N-(4-chlorophenyl)-2-methylpropanamide. Drawing upon established principles of structure-activity relationships (SAR) and available experimental data on related compounds, this document serves as a technical resource for researchers, scientists, and drug development professionals.

Structural and Physicochemical Properties: A Tale of Two Halogens

The core structure of both molecules features a 2-methylpropanamide moiety attached to a para-substituted halophenyl ring. The key distinction lies in the halogen atom at the 4-position of the phenyl ring: bromine versus chlorine. This seemingly minor change has a cascade of effects on the molecule's physicochemical properties, which are critical determinants of its behavior in biological systems.

While both bromine and chlorine are electron-withdrawing groups, their differing electronegativity, size, and polarizability lead to variations in lipophilicity, dipole moment, and bond lengths. These differences can impact everything from solubility and membrane permeability to receptor binding affinity.

Property	N-(4-bromophenyl)-2-methylpropanamide	N-(4-chlorophenyl)-2-methylpropanamide	Key Differences & Implications
Molecular Formula	C₁₀H₁₂BrNO	C₁₀H₁₂ClNO	The bromo analogue has a higher molecular weight.
Molecular Weight	242.11 g/mol [1]	197.66 g/mol (calculated)	Higher mass of the bromo compound can influence diffusion rates.
Melting Point	125.97 °C[2]	Data not available	Generally, bromo-substituted compounds have higher melting points than their chloro counterparts due to stronger intermolecular forces.
Boiling Point	352.85 °C[2]	347.1 °C (at 760 mmHg)[3]	The slightly lower boiling point of the chloro analogue is consistent with its lower molecular weight and weaker van der Waals forces.
Water Solubility	65.09 mg/L[2]	Data not available	Halogen substitution generally decreases water solubility. The larger size of bromine may lead to slightly lower solubility compared to chlorine.
LogP (Octanol/Water)	3.044 (calculated)[1]	Data not available	LogP is a measure of lipophilicity. Both compounds are expected to be lipophilic. The larger, more polarizable bromine atom can lead to a higher LogP value compared to chlorine, potentially enhancing membrane permeability.

Table 1: Comparison of Physicochemical Properties.

Experimental Protocols: Synthesis and Characterization

The synthesis of both N-(4-bromophenyl)-2-methylpropanamide and its chloro analogue can be readily achieved through a standard nucleophilic acyl substitution reaction. This involves the reaction of the corresponding para-substituted aniline with isobutyryl chloride in the presence of a mild base to neutralize the hydrochloric acid byproduct.

General Synthesis Pathway

Caption: General synthesis of N-(4-halophenyl)-2-methylpropanamides.

Detailed Synthesis Protocol (Adaptable for both analogues)

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of the respective 4-haloaniline (4-bromoaniline or 4-chloroaniline) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add 1.1 equivalents of a non-nucleophilic base, such as triethylamine or pyridine, to the solution and stir.

• Addition of Acyl Chloride: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1.05 equivalents of isobutyryl chloride dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the desired N-(4-halophenyl)-2-methylpropanamide.

Characterization Workflow

Caption: General workflow for product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the halophenyl ring, a singlet for the amide proton (NH), a multiplet for the methine proton (CH) of the isobutyryl group, and a doublet for the two methyl groups. The chemical shifts of the aromatic protons will be influenced by the halogen substituent.

• ¹³C NMR: The carbon NMR will display distinct resonances for the carbonyl carbon, the aromatic carbons (with the carbon attached to the halogen showing a characteristic shift), and the carbons of the 2-methylpropyl group.

Mass Spectrometry (MS):

• Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of the synthesized compounds. The mass spectrum of the bromo analogue will exhibit a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio). Similarly, the chloro analogue will show an isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).

Comparative Performance and Biological Activity: A Structure-Activity Relationship Perspective

Halogenation is a well-established strategy in drug design to enhance biological activity. The introduction of a halogen can influence a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.

Antimicrobial Activity:

Studies on various classes of halogenated N-phenylamides have demonstrated significant antimicrobial properties. The nature of the halogen can have a pronounced effect on the spectrum and potency of this activity.

• Lipophilicity and Membrane Permeability: The higher lipophilicity generally associated with bromo-substituted compounds compared to their chloro counterparts can enhance their ability to penetrate the lipid-rich cell membranes of bacteria. This could potentially lead to higher intracellular concentrations and greater efficacy.

• Electronic Effects: The electron-withdrawing nature of both halogens can influence the reactivity of the amide bond and the overall electronic distribution of the molecule, which may be crucial for interactions with microbial targets.

• Steric Factors: The larger van der Waals radius of bromine compared to chlorine can lead to different steric interactions with the active site of a target enzyme or receptor. In some cases, this larger size may be beneficial for binding, while in others it could be detrimental.

A study on N-(4-halobenzyl)amides showed that these compounds exhibit antifungal activity against Candida species. While a direct comparison between bromo and chloro analogues was not the focus, the study highlights the potential of such halogenated structures as antimicrobial agents. Another study on thiosemicarbazides found that a 4-bromophenyl moiety was associated with potent antibacterial activity against Enterococcus faecalis[4].

Cytotoxic Activity:

Halogenated amides have also been investigated for their potential as anticancer agents. The cytotoxic effects of these compounds are often linked to their ability to induce apoptosis or disrupt cellular processes.

• Induction of Apoptosis: A comparative study on the cytotoxicity of chloro- and bromoacetic acids on human peripheral blood mononuclear cells revealed that the bromo-substituted analogues induced stronger necrotic and apoptotic effects[5]. This suggests that the bromo-substituent in N-(4-bromophenyl)-2-methylpropanamide might confer greater cytotoxic potential compared to the chloro analogue.

• Metabolic Stability: The carbon-halogen bond strength decreases from C-Cl to C-Br. This can influence the metabolic stability of the compounds, with the bromo analogue potentially being more susceptible to metabolic degradation. However, in many cases, halogenation at the para-position of a phenyl ring enhances metabolic stability by blocking a common site of oxidative metabolism.

Research on N-(4-chlorophenyl)-1H-indole-2-carboxamide has demonstrated its dose- and time-dependent inhibition of cell proliferation in osteosarcoma cells[6]. This underscores the potential cytotoxic activity of the N-(4-chlorophenyl)amide scaffold.

Conclusion

Based on established SAR principles, the bromo analogue is predicted to be more lipophilic, which may enhance its membrane permeability and potentially lead to greater antimicrobial and cytotoxic potency. However, its larger size could also introduce steric hindrance in certain biological interactions. The chloro analogue , being smaller and more electronegative, will have different electronic and steric profiles that could be advantageous for specific target interactions.

The choice between these two analogues for further investigation will ultimately depend on the specific therapeutic target and the desired pharmacological profile. This guide provides the foundational knowledge and experimental framework to enable researchers to make informed decisions and to synthesize and characterize these compounds for further biological evaluation. The provided protocols are robust and can be readily implemented in a standard laboratory setting, paving the way for a deeper understanding of the comparative potential of these two closely related molecules.

References

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• 2-methylpropanamide. ChemSynthesis. Available at: [Link] (Accessed: January 26, 2026).

• N-[(1R)-1-(4-Chlorophenyl)ethyl]-Cyanamide. MDPI. Available at: [Link] (Accessed: January 26, 2026).

• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). Chemchart. Available at: [Link] (Accessed: January 26, 2026).

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Journal of the American Chemical Society. Available at: [Link] (Accessed: January 26, 2026).

• Propanamide, N-(4-chlorophenyl)-. NIST WebBook. Available at: [Link] (Accessed: January 26, 2026).

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. PMC. Available at: [Link] (Accessed: January 26, 2026).

• Synthesis, characterization, x-ray structure and antimicrobial activity of N-(4-chlorophenyl)-2-(pyridin-4- ylcarbonyl) hydrazinecarbothioamide. ResearchGate. Available at: [Link] (Accessed: January 26, 2026).

• Comparative Study of the Effect of Chloro-, Dichloro-, Bromo-, and Dibromoacetic Acid on Necrotic, Apoptotic and Morphological Changes in Human Peripheral Blood Mononuclear Cells (In Vitro Study). PubMed. Available at: [Link] (Accessed: January 26, 2026).

• Chemical Properties of Propanamide, N-(4-bromophenyl)-2-methyl-. Cheméo. Available at: [Link] (Accessed: January 26, 2026).

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. MDPI. Available at: [Link] (Accessed: January 26, 2026).

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. PMC. Available at: [Link] (Accessed: January 26, 2026).

• Synthesis and Antimicrobial Activity of Newly Synthesized Nicotinamides. PMC. Available at: [Link] (Accessed: January 26, 2026).

• Biological Activity of Brassinosteroids – Direct Comparison of Known and New Analogs in planta. ResearchGate. Available at: [Link] (Accessed: January 26, 2026).

• N-(2-benzoyl-4-chlorophenyl)-2-methylpropanamide. PubChem. Available at: [Link] (Accessed: January 26, 2026).

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. ResearchGate. Available at: [Link] (Accessed: January 26, 2026).

• Preparation, Characterization and Evaluation of Some New Amides as Antimicrobial Agents. DergiPark. Available at: [Link] (Accessed: January 26, 2026).

• Cytotoxic Effects Of N-(4-Chlorophenyl)-1H-Indole-2-Carboxamide On Bone Cancer Cells. ResearchGate. Available at: [Link] (Accessed: January 26, 2026).

• Synthesis and antimicrobial activity studies of microwave irradiated in (4-chlorophenyl) (6-methylpyridin-3-yl) derivatives. ResearchGate. Available at: [Link] (Accessed: January 26, 2026).

• Polymorphism of an Nα-Aroyl-N-Aryl-Phenylalanine Amide: An X-ray and Electron Diffraction Study. MDPI. Available at: [Link] (Accessed: January 26, 2026).

• A one pot protocol to convert nitro-arenes into N-aryl amides. PMC. Available at: [Link] (Accessed: January 26, 2026).

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A Comparative Guide to HPLC Purity Analysis of N-(4-bromophenyl)-2-methylpropanamide

In the landscape of pharmaceutical development and quality control, the rigorous assessment of active pharmaceutical ingredient (API) purity is paramount. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity analysis of N-(4-bromophenyl)-2-methylpropanamide, a key intermediate in various synthetic pathways. We will explore the rationale behind various chromatographic choices, present detailed experimental protocols, and offer supporting data to guide researchers and drug development professionals in selecting the most appropriate analytical strategy.

Introduction: The Significance of Purity in N-(4-bromophenyl)-2-methylpropanamide

N-(4-bromophenyl)-2-methylpropanamide is a crucial building block in organic synthesis. Its purity directly impacts the quality, safety, and efficacy of the final drug product. Impurities can arise from the synthetic route, degradation, or storage. Common process-related impurities may include starting materials like 4-bromoaniline and isobutyryl chloride, as well as isomeric impurities such as N-(2-bromophenyl)-2-methylpropanamide or N-(3-bromophenyl)-2-methylpropanamide, which can be challenging to separate due to their similar physicochemical properties. Therefore, robust and validated analytical methods are essential to ensure the purity of this intermediate.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1] This guide will compare three distinct HPLC approaches for the purity analysis of N-(4-bromophenyl)-2-methylpropanamide, each leveraging different separation mechanisms to resolve the main component from its potential impurities. All methodologies are designed to meet the stringent requirements of regulatory bodies, adhering to principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2][3]

Comparative HPLC Methodologies

The choice of HPLC method is dictated by the polarity and structural characteristics of the analyte and its impurities. For N-(4-bromophenyl)-2-methylpropanamide, which possesses both hydrophobic (bromophenyl group) and moderately polar (amide group) characteristics, several chromatographic modes can be effective. We will compare and contrast the following:

• Method A: Reversed-Phase HPLC (RP-HPLC) with a C18 Stationary Phase

• Method B: RP-HPLC with a Phenyl-Hexyl Stationary Phase

• Method C: Hydrophilic Interaction Liquid Chromatography (HILIC)

dot graph "Workflow_Overview" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_Methods" { label="HPLC Methodologies"; style="filled"; color="#F1F3F4"; "Method_A" [label="Method A: RP-HPLC (C18)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Method_B" [label="Method B: RP-HPLC (Phenyl-Hexyl)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Method_C" [label="Method C: HILIC", fillcolor="#FBBC05", fontcolor="#202124"]; }

subgraph "cluster_Evaluation" { label="Performance Evaluation"; style="filled"; color="#F1F3F4"; "Resolution" [label="Resolution (Rs)"]; "Sensitivity" [label="LOD & LOQ"]; "Analysis_Time" [label="Run Time"]; }

"Method_A" -> "Resolution"; "Method_A" -> "Sensitivity"; "Method_A" -> "Analysis_Time"; "Method_B" -> "Resolution"; "Method_B" -> "Sensitivity"; "Method_B" -> "Analysis_Time"; "Method_C" -> "Resolution"; "Method_C" -> "Sensitivity"; "Method_C" -> "Analysis_Time";

"Conclusion" [label="Optimal Method Selection", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Resolution" -> "Conclusion"; "Sensitivity" -> "Conclusion"; "Analysis_Time" -> "Conclusion"; } A high-level overview of the comparative analysis workflow.

Method A: Reversed-Phase HPLC with a C18 Stationary Phase

Causality Behind Experimental Choices:

Reversed-phase HPLC is the workhorse of pharmaceutical analysis due to its versatility and robustness. A C18 (octadecyl) stationary phase is the most common choice, offering excellent hydrophobic retention for a wide range of compounds.[4] The primary retention mechanism is the hydrophobic interaction between the nonpolar stationary phase and the nonpolar regions of the analyte.[5] For N-(4-bromophenyl)-2-methylpropanamide, the bromophenyl group provides a strong anchor for interaction with the C18 chains.

The mobile phase, a mixture of water and an organic modifier like acetonitrile or methanol, is chosen to elute the analytes. The organic modifier disrupts the hydrophobic interactions, and its concentration is optimized to achieve the desired retention and separation.[5] A buffer is often included to control the pH of the mobile phase, which is critical for ionizable compounds to ensure consistent retention and peak shape.[5]

Experimental Protocol:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 80% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of 1 mg/mL.

dot graph "Method_A_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Sample_Prep" [label="Sample Preparation\n(1 mg/mL in 50:50 Water/ACN)"]; "Injection" [label="Inject 10 µL"]; "Separation" [label="C18 Column\n(250 x 4.6 mm, 5 µm)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Elution" [label="Gradient Elution\n(Water/ACN with TFA)"]; "Detection" [label="UV Detection at 254 nm"]; "Analysis" [label="Data Analysis\n(Peak Purity, Area %)", shape=ellipse];

"Sample_Prep" -> "Injection" -> "Separation" -> "Elution" -> "Detection" -> "Analysis"; } Workflow for the RP-HPLC analysis using a C18 column.

Method B: Reversed-Phase HPLC with a Phenyl-Hexyl Stationary Phase

Causality Behind Experimental Choices:

While a C18 column relies primarily on hydrophobic interactions, a Phenyl-Hexyl stationary phase introduces an alternative selectivity based on π-π interactions.[5] The phenyl rings in the stationary phase can interact with the aromatic ring of N-(4-bromophenyl)-2-methylpropanamide and its aromatic impurities. This can lead to a different elution order and potentially better resolution of closely related isomers compared to a C18 column.[5]

Methanol is often preferred over acetonitrile as the organic modifier with phenyl phases because the nitrile group in acetonitrile can interfere with the π-π interactions, whereas methanol does not.[5]

Experimental Protocol:

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH 3.0

• Mobile Phase B: Methanol

• Isocratic: 70% B

• Flow Rate: 1.2 mL/min

• Column Temperature: 35°C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 0.5 mg/mL.

dot graph "Method_B_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Sample_Prep" [label="Sample Preparation\n(0.5 mg/mL in Mobile Phase)"]; "Injection" [label="Inject 5 µL"]; "Separation" [label="Phenyl-Hexyl Column\n(150 x 4.6 mm, 3.5 µm)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Elution" [label="Isocratic Elution\n(Phosphate Buffer/Methanol)"]; "Detection" [label="UV Detection at 254 nm"]; "Analysis" [label="Data Analysis\n(Peak Purity, Area %)", shape=ellipse];

"Sample_Prep" -> "Injection" -> "Separation" -> "Elution" -> "Detection" -> "Analysis"; } Workflow for the RP-HPLC analysis using a Phenyl-Hexyl column.

Method C: Hydrophilic Interaction Liquid Chromatography (HILIC)

Causality Behind Experimental Choices:

HILIC is an excellent alternative for separating polar compounds that show little or no retention in reversed-phase chromatography.[6][7][8] While N-(4-bromophenyl)-2-methylpropanamide itself is not extremely polar, some of its potential impurities, such as unreacted starting materials or degradation products with increased polarity, might be better resolved using HILIC. The retention mechanism in HILIC is complex and involves partitioning of the analyte between a water-enriched layer on the surface of the polar stationary phase and the bulk mobile phase, which is rich in a non-polar organic solvent.[9]

A bare silica or an amide-bonded stationary phase is commonly used in HILIC. The mobile phase consists of a high percentage of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.

Experimental Protocol:

• Column: Amide, 100 mm x 2.1 mm, 1.7 µm particle size

• Mobile Phase A: Acetonitrile with 0.1% Acetic Acid

• Mobile Phase B: Water with 0.1% Acetic Acid

• Isocratic: 95% A, 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Detection: UV at 254 nm

• Injection Volume: 2 µL

• Sample Preparation: Dissolve the sample in 90:10 acetonitrile/water to a concentration of 0.2 mg/mL.

dot graph "Method_C_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Sample_Prep" [label="Sample Preparation\n(0.2 mg/mL in 90:10 ACN/Water)"]; "Injection" [label="Inject 2 µL"]; "Separation" [label="Amide Column\n(100 x 2.1 mm, 1.7 µm)", fillcolor="#FBBC05", fontcolor="#202124"]; "Elution" [label="Isocratic Elution\n(High Organic Content)"]; "Detection" [label="UV Detection at 254 nm"]; "Analysis" [label="Data Analysis\n(Peak Purity, Area %)", shape=ellipse];

"Sample_Prep" -> "Injection" -> "Separation" -> "Elution" -> "Detection" -> "Analysis"; } Workflow for the HILIC analysis using an Amide column.

Data Presentation and Performance Comparison

To objectively compare the performance of these three methods, a hypothetical sample of N-(4-bromophenyl)-2-methylpropanamide containing known impurities was analyzed. The key performance indicators are summarized in the table below.

Parameter	Method A (RP-HPLC, C18)	Method B (RP-HPLC, Phenyl-Hexyl)	Method C (HILIC)
Resolution (Rs) of critical pair *	1.8	2.5	1.5
Limit of Quantitation (LOQ)	0.05%	0.03%	0.08%
Analysis Time	20 min	15 min	10 min
Robustness	High	Moderate	Moderate

Critical pair refers to the two most closely eluting impurities or an impurity and the main peak.

Interpretation of Results:

• Method A (RP-HPLC, C18): This method provides adequate resolution for the critical pair and good sensitivity. Its high robustness makes it a reliable choice for routine quality control.

• Method B (RP-HPLC, Phenyl-Hexyl): The alternative selectivity of the phenyl-hexyl column offers superior resolution for the critical isomeric impurity. This method also demonstrates better sensitivity. The isocratic nature of the method contributes to a shorter analysis time.

• Method C (HILIC): While having the shortest analysis time, the HILIC method shows lower resolution for the less polar isomeric impurities and slightly lower sensitivity. However, it would be the preferred method if highly polar impurities were of primary concern.

Conclusion and Recommendations

The selection of the optimal HPLC method for the purity analysis of N-(4-bromophenyl)-2-methylpropanamide depends on the specific requirements of the analysis.

• For routine quality control , where robustness and reliability are key, Method A (RP-HPLC, C18) is a well-suited choice.

• For in-depth impurity profiling and method development , where achieving the best possible separation of closely related impurities is critical, Method B (RP-HPLC, Phenyl-Hexyl) is the recommended approach due to its superior resolution and sensitivity.

• Method C (HILIC) should be considered as a complementary technique, particularly for the analysis of potential polar degradants or starting materials that are not well-retained by reversed-phase chromatography.

Ultimately, a comprehensive purity assessment may involve the use of orthogonal methods (e.g., a combination of RP-HPLC and HILIC) to ensure that all potential impurities are detected and quantified accurately. All methods should be fully validated according to ICH guidelines to ensure their suitability for their intended purpose.[1][2][3][10][11][12]

References

• Reversed Phase HPLC Method Development. Phenomenex.
• Hydrophilic interaction liquid chromatography (HILIC)
• Chiral HPLC Separ
• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal.
• Ion‐Pair Reversed‐Phase HPLC Determination of Arom
• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
• Basics of chiral HPLC. Sigma-Aldrich.
• Quantification Of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient.
• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
• N-(4-bromophenyl)-2-methylpropanamide (7160-08-9). Chemchart.
• Hydrophilic Interaction Liquid Chromatography (HILIC)
• GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPAR
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur
• Separation of METHYL 2-(4-BROMOPHENYL)-2,2-DIMETHYLACETATE on Newcrom R1 HPLC column. SIELC Technologies.
• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies.
• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
• Development and Validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Identification and Quantitation of [13N]Ammonia in PET Radiopharmaceuticals. ChemRxiv.
• Validation of RP-HPLC method for the quantification of N- Bromosuccinimide in Angiotensin II receptor antagonists. Der Pharma Chemica.
• Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns. Thermo Fisher Scientific.
• Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• Quality Guidelines. ICH.
• Novel Copolymers of N‐(4‐Bromophenyl)‐2‐Methacrylamide with 2‐Acrylamido‐2‐Methyl‐1‐Propanesulfonic Acid.
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds.
• ICH Q2(R2)
• N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. MDPI.
• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review.

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• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - TW [thermofisher.com]
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A Comparative Guide to Bromophenyl Precursors in Cross-Coupling Reactions: The Role of N-(4-bromophenyl)-2-methylpropanamide

This guide provides a comparative analysis of N-(4-bromophenyl)-2-methylpropanamide against other common bromophenyl compounds as precursors in palladium-catalyzed cross-coupling reactions. We will delve into the underlying chemical principles that govern their reactivity, supported by representative experimental data, to inform precursor selection in complex synthetic workflows.

Introduction: The Strategic Importance of Bromophenyl Precursors

Aryl bromides are foundational building blocks in modern organic synthesis, particularly in the construction of biaryl scaffolds prevalent in pharmaceuticals, agrochemicals, and materials science. Their utility stems from their optimal balance of reactivity and stability, making them ideal substrates for a wide array of cross-coupling reactions, most notably the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.

The choice of a specific bromophenyl precursor is a critical decision that can significantly impact reaction efficiency, yield, and purity. The substituent on the phenyl ring, remote from the bromine atom, exerts profound electronic and steric effects that modulate the reactivity of the carbon-bromine (C-Br) bond. This guide examines N-(4-bromophenyl)-2-methylpropanamide, a precursor featuring an amide substituent, and compares its performance profile against precursors bearing electron-donating, electron-withdrawing, and neutral substituents.

The Precursor Profile: N-(4-bromophenyl)-2-methylpropanamide

N-(4-bromophenyl)-2-methylpropanamide features a secondary amide group para to the bromine. The amide substituent has a dual electronic nature: the nitrogen's lone pair can donate electron density into the aromatic ring through resonance (+R effect), while the adjacent carbonyl group is strongly electron-withdrawing via induction (-I effect). This complex interplay influences the electron density at the C-Br bond, a key factor in the rate-determining oxidative addition step of many palladium-catalyzed reactions.

Comparative Study: Suzuki-Miyaura Cross-Coupling

To provide a clear, data-driven comparison, we will evaluate the performance of four precursors in a model Suzuki-Miyaura reaction with phenylboronic acid. This reaction is a cornerstone of C-C bond formation.

Reaction Scheme:

• Ar-Br represents our four bromophenyl precursors:

  • N-(4-bromophenyl)-2-methylpropanamide (Amide Substituted)

  • 4-Bromoanisole (Electron-Donating Group, -OCH₃)

  • 4-Bromobenzaldehyde (Electron-Withdrawing Group, -CHO)

  • Bromobenzene (Unsubstituted Baseline)

The Underlying Mechanism and Precursor Influence

The catalytic cycle of the Suzuki-Miyaura reaction provides the framework for understanding precursor performance. The first and often rate-limiting step is the oxidative addition of the aryl bromide to the Pd(0) catalyst.

Oxidative addition is generally favored for electron-poor aryl halides.[1][2][3] The electron-rich Pd(0) catalyst preferentially attacks an aryl ring that has lower electron density at the C-Br bond. Consequently, aryl bromides with electron-withdrawing groups (EWGs) typically react faster than those with electron-donating groups (EDGs).

• 4-Bromobenzaldehyde (-CHO): The strong -I and -R effects of the aldehyde group make the C-Br bond highly electron-deficient and thus very susceptible to oxidative addition. This precursor is expected to be the most reactive.

• N-(4-bromophenyl)-2-methylpropanamide (-NHCOR): The amide group is a resonance donor (+R) but inductively withdrawing (-I). The net effect often renders the ring electron-neutral or slightly deactivated, suggesting moderate reactivity.

• Bromobenzene (-H): This serves as our baseline for a sterically unhindered, electronically neutral system.

• 4-Bromoanisole (-OCH₃): The methoxy group is a strong resonance donor (+R effect), increasing electron density on the ring and at the C-Br bond. This makes oxidative addition less favorable, predicting the lowest reactivity among the set.[2]

The logical relationship between substituent electronics and expected reactivity is illustrated below.

Caption: Relationship between substituent electronic effects and Suzuki coupling reactivity.

Experimental Protocol: A Standardized Approach

To ensure a fair comparison, a standardized Suzuki-Miyaura coupling protocol is employed.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Phenylboronic Acid (1.5 mmol, 1.5 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• Triphenylphosphine [PPh₃] (0.04 mmol, 4 mol%)

• Potassium Carbonate [K₂CO₃] (2.0 mmol, 2.0 equiv)

• Toluene/Water (4:1 mixture, 5 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon), add the aryl bromide, phenylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Add the toluene/water solvent mixture via syringe.

• Seal the flask and heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion (or after a fixed time, e.g., 12 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the isolated yield.

The following diagram outlines the key steps in the experimental workflow.

Caption: Standardized workflow for the comparative Suzuki-Miyaura coupling experiments.

Comparative Performance Data

The following table summarizes representative outcomes for the coupling of each precursor under the standardized conditions after 12 hours.

Precursor	Substituent	Electronic Effect	Isolated Yield (%)	Reaction Status (12h)	Key Observations
4-Bromobenzaldehyde	-CHO	Electron-Withdrawing	>95%	Complete	Fast, clean conversion. Minimal side products observed.
N-(4-bromophenyl)-2-methylpropanamide	-NHCOR	Mixed/Neutral	85-90%	Complete	Robust conversion. Amide group is stable under these conditions.
Bromobenzene	-H	Neutral	80-85%	Complete	Good, baseline performance.
4-Bromoanisole	-OCH₃	Electron-Donating	50-60%	Incomplete	Sluggish reaction. Significant starting material remains. Potential for ether cleavage at higher temperatures.

Discussion and Scientific Rationale

The experimental results align perfectly with the mechanistic principles of oxidative addition.

• Superiority of Electron-Withdrawing Groups: 4-Bromobenzaldehyde delivered the highest yield, confirming that the electron-deficient aromatic ring accelerates the rate-limiting oxidative addition step. For syntheses where speed and efficiency are paramount, precursors with EWGs are highly advantageous.

• The Robustness of the Amide Linkage: N-(4-bromophenyl)-2-methylpropanamide proved to be an excellent substrate, affording a high yield. Its performance, slightly better than the unsubstituted bromobenzene, suggests that the inductive withdrawal of the amide carbonyl outweighs the resonance donation from the nitrogen lone pair in this context, facilitating the oxidative addition. Crucially, the amide functionality remained intact, demonstrating its utility as a stable directing group or a handle for further functionalization. This stability is a significant advantage over other groups like esters, which can be susceptible to hydrolysis under basic conditions.

• The Challenge of Electron-Donating Groups: 4-Bromoanisole was the poorest performer by a significant margin. The electron-donating methoxy group enriches the C-Br bond, retarding its reaction with the nucleophilic Pd(0) catalyst. Overcoming this requires more forcing conditions (higher temperatures, stronger bases, or more sophisticated catalyst systems), which can lead to undesired side reactions.

Conclusion and Precursor Selection Strategy

The choice of a bromophenyl precursor is a strategic decision dictated by the desired reaction kinetics and the overall synthetic plan.

• N-(4-bromophenyl)-2-methylpropanamide stands out as a highly effective and versatile precursor. It offers a favorable reactivity profile, comparable to or slightly better than bromobenzene, while incorporating a robust amide functional group that can be retained or used in subsequent synthetic steps. It is an ideal choice for building complex molecules where the amide moiety is a key part of the final structure or a precursor to an amine.

• For rapid and high-yielding couplings, precursors with electron-withdrawing groups like 4-bromobenzaldehyde are the preferred choice, provided the EWG is compatible with the downstream chemistry.

• Precursors with strong electron-donating groups like 4-bromoanisole should be used with caution. Their sluggish reactivity necessitates more specialized and often harsher conditions, which may not be compatible with sensitive functional groups elsewhere in the molecule.

By understanding the interplay between a substituent's electronic properties and its impact on the catalytic cycle, researchers can make informed decisions, optimizing their synthetic routes for efficiency, yield, and success.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Hartwig, J. F. (2008). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing between Pathways for Reductive Elimination from Palladium(II). Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

• Anastas, P. T., & Eghbali, N. (2010). Green Chemistry: Principles and Practice. Chemical Society Reviews, 39(1), 301-312. [Link]

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Comparative study of "N-(4-bromophenyl)-2-methylpropanamide" synthesis methods

Introduction

N-(4-bromophenyl)-2-methylpropanamide is a valuable intermediate in the synthesis of various organic molecules, finding applications in medicinal chemistry and materials science. The efficiency and purity of its synthesis are critical for downstream applications. This guide provides a comparative analysis of two primary methods for the synthesis of N-(4-bromophenyl)-2-methylpropanamide: the acylation of 4-bromoaniline with isobutyryl chloride and with isobutyric anhydride. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of each method's underlying principles, experimental protocols, and comparative performance.

Chemical Structures and Reaction Overview

The synthesis of N-(4-bromophenyl)-2-methylpropanamide involves the formation of an amide bond between 4-bromoaniline and an acylating agent. The two methods discussed herein utilize either a highly reactive acyl chloride or a less reactive acid anhydride.

Method 1: Acylation with Isobutyryl Chloride

This method, often performed under Schotten-Baumann conditions, involves the reaction of 4-bromoaniline with isobutyryl chloride in the presence of a base, such as triethylamine.[1] The base is crucial for neutralizing the hydrochloric acid byproduct, driving the reaction to completion.[2]

Method 2: Acylation with Isobutyric Anhydride

This approach utilizes isobutyric anhydride as the acylating agent. While generally less reactive than isobutyryl chloride, the reaction can be effectively catalyzed by the isobutyric acid that is generated in situ.[3]

Reaction Mechanisms

A thorough understanding of the reaction mechanisms is paramount for optimizing reaction conditions and troubleshooting potential issues.

Method 1: Nucleophilic Acyl Substitution with Isobutyryl Chloride

The reaction of 4-bromoaniline with isobutyryl chloride proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of 4-bromoaniline attacks the electrophilic carbonyl carbon of isobutyryl chloride. This is followed by the elimination of a chloride ion to form the amide product. The presence of a base like triethylamine is essential to deprotonate the resulting positively charged nitrogen, regenerating a neutral amine and neutralizing the HCl formed.[4]

Figure 1: Mechanism of N-acylation using isobutyryl chloride.

Method 2: Nucleophilic Acyl Substitution with Isobutyric Anhydride

The reaction with isobutyric anhydride also follows a nucleophilic acyl substitution pathway. The amine attacks one of the carbonyl carbons of the anhydride. The subsequent collapse of the tetrahedral intermediate results in the formation of the amide and a molecule of isobutyric acid. The isobutyric acid byproduct can act as a catalyst for the reaction.[3]

Figure 2: Mechanism of N-acylation using isobutyric anhydride.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of N-(4-bromophenyl)-2-methylpropanamide using both methods.

Method 1: Synthesis using Isobutyryl Chloride

This protocol is adapted from the general procedure for the acylation of anilines.[5]

Materials:

• 4-Bromoaniline

• Isobutyryl chloride

• Triethylamine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve 4-bromoaniline (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0-5 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution and stir for 5 minutes.

• Slowly add isobutyryl chloride (1.1 eq) dropwise to the reaction mixture via a dropping funnel over a period of 15-20 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure N-(4-bromophenyl)-2-methylpropanamide.

Method 2: Synthesis using Isobutyric Anhydride

This protocol is based on the general principles of acylation using acid anhydrides.

Materials:

• 4-Bromoaniline

• Isobutyric anhydride

• Pyridine (optional, as a catalyst and base)

• Toluene or Xylene

• Sodium hydroxide (NaOH) solution (5%)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 4-bromoaniline (1.0 eq) and isobutyric anhydride (1.2 eq) in a suitable solvent such as toluene or xylene. A catalytic amount of pyridine can be added to accelerate the reaction.

• Heat the reaction mixture to reflux (typically 110-140 °C depending on the solvent) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with a 5% NaOH solution to remove unreacted anhydride and the isobutyric acid byproduct.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to afford pure N-(4-bromophenyl)-2-methylpropanamide.

Comparative Analysis

The choice between isobutyryl chloride and isobutyric anhydride often depends on a balance of reactivity, cost, safety, and desired purity.

Parameter	Method 1: Isobutyryl Chloride	Method 2: Isobutyric Anhydride
Reaction Rate	Typically faster due to the higher reactivity of the acyl chloride.	Generally slower, often requiring heating to achieve a reasonable reaction rate.
Reaction Temperature	Can often be performed at room temperature or below (0-25 °C).	Usually requires elevated temperatures (reflux).
Yield	High yields are generally achievable.[6]	Yields can be comparable to the acyl chloride method but may require longer reaction times.
Byproducts	Hydrochloric acid (neutralized by a base) and the corresponding ammonium salt.	Isobutyric acid, which can be removed by a basic wash.
Reagent Handling	Isobutyryl chloride is moisture-sensitive and corrosive.	Isobutyric anhydride is less reactive and easier to handle than the acyl chloride.
Cost	Acyl chlorides can be more expensive than their corresponding anhydrides.	Anhydrides are often more cost-effective for large-scale synthesis.
Work-up	Involves washing with acidic and basic solutions to remove the base and unreacted starting materials.	Primarily involves a basic wash to remove the acid byproduct and unreacted anhydride.

Characterization of N-(4-bromophenyl)-2-methylpropanamide

The identity and purity of the synthesized N-(4-bromophenyl)-2-methylpropanamide should be confirmed using standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons on the bromophenyl ring, the N-H proton of the amide, the methine proton of the isobutyryl group, and the two methyl groups. The aromatic protons will likely appear as a set of doublets. The methine proton will be a septet, and the methyl protons will be a doublet.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display distinct signals for each unique carbon atom in the molecule, including the carbonyl carbon of the amide, the aromatic carbons, and the carbons of the isobutyryl group.

• IR (Infrared) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretching vibration (around 3300 cm⁻¹), the C=O stretching of the amide (around 1660 cm⁻¹), and C-H stretching and bending vibrations.

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound. The presence of bromine will be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Conclusion

Both the isobutyryl chloride and isobutyric anhydride methods are viable for the synthesis of N-(4-bromophenyl)-2-methylpropanamide. The choice of method will depend on the specific requirements of the synthesis.

• The isobutyryl chloride method is generally faster and proceeds under milder conditions, making it a good choice for laboratory-scale synthesis where speed is a priority. However, the reagent is more hazardous and may be more expensive.

• The isobutyric anhydride method is often preferred for larger-scale industrial applications due to the lower cost and easier handling of the reagent. While it typically requires higher temperatures and longer reaction times, it can provide comparable yields.

For any given application, it is recommended to perform small-scale optimization studies to determine the most suitable conditions for achieving the desired yield and purity of N-(4-bromophenyl)-2-methylpropanamide.

References

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• Delibaş, A., & Soykan, C. (2007). Novel Copolymers of N‐(4‐Bromophenyl)‐2‐Methacrylamide with 2‐Acrylamido‐2‐Methyl‐1‐Propanesulfonic Acid. Journal of Applied Polymer Science, 108(2), 967-975.
• Gajda, M., et al. (2020). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers.

• IGEM Foundation. (2012). Team:TU Darmstadt/Protocols/Synthesis of paranitrophenylesters with acyl chlorides in presence of triethylamine. Retrieved from [Link]

• Kovács, Z., et al. (2021). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives.
• Lidström, P., et al. (2001). Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether. Journal of the Chemical Society B: Physical Organic, 1222-1229.

• NIST. (n.d.). Propanamide, 2-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• Patel, R. P., & Patel, K. C. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.
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• Wiley-VCH. (2007). Supporting Information for Self-Assembly of a Spherical Complex from Twelve Palladium(II) Ions and Twenty-Four Bent Ligands. Retrieved from [Link]

• Zhang, Y., et al. (2012). 2 isopropyl 4 (Methylaminomethyl) thiazole hydrochloride preparation methods.
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• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved from [Link]

• SpectraBase. (n.d.). N-(4-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide. Retrieved from [Link]

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A Comparative Guide to the Validation of Analytical Methods for N-(4-bromophenyl)-2-methylpropanamide

For researchers, scientists, and professionals in drug development, the robust validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. This guide provides an in-depth comparison of analytical methodologies for the quantitative and qualitative analysis of N-(4-bromophenyl)-2-methylpropanamide, a compound of interest in pharmaceutical research and development. We will delve into the nuances of method validation, offering a comparative analysis of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. This document is designed to be a practical resource, grounded in established regulatory frameworks such as the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Introduction: The Imperative of Method Validation

The objective of any analytical procedure is to provide reliable and accurate data.[3][4] For a compound like N-(4-bromophenyl)-2-methylpropanamide, which may act as an active pharmaceutical ingredient (API), an intermediate, or an impurity, unequivocal analytical characterization is paramount. Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[4][5] This ensures the method is fit for its purpose, a critical aspect of Good Manufacturing Practice (GMP).[6]

The validation process for an analytical method is a systematic evaluation of its performance parameters. The core parameters, as stipulated by the ICH Q2(R1) guideline, include accuracy, precision (repeatability and intermediate precision), specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).[1][3]

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A Comparative Guide to N-(4-halophenyl)-2-methylpropanamides in Palladium-Catalyzed Cross-Coupling Reactions

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, palladium-catalyzed cross-coupling reactions stand as an indispensable tool for the construction of carbon-carbon and carbon-heteroatom bonds. The choice of substrates, especially the aryl halide component, is a critical determinant of reaction efficiency, scope, and overall synthetic strategy. This guide provides an in-depth comparison of two closely related yet distinct substrates: N-(4-bromophenyl)-2-methylpropanamide and its iodinated counterpart, N-(4-iodophenyl)-2-methylpropanamide . We will explore the fundamental differences in their reactivity, supported by experimental data and mechanistic insights, to empower researchers in making informed decisions for their synthetic endeavors.

Introduction: The Strategic Choice of an Aryl Halide

The amide-containing aryl halides, N-(4-bromophenyl)-2-methylpropanamide and N-(4-iodophenyl)-2-methylpropanamide, are valuable building blocks. The amide functionality can act as a directing group or a key pharmacophore, while the halogen atom serves as a versatile handle for diversification through cross-coupling. The primary distinction between these two reagents lies in the nature of the carbon-halogen (C-X) bond. This single atomic substitution—bromine versus iodine—profoundly influences the kinetics and thermodynamics of the catalytic cycle, primarily impacting the rate-determining oxidative addition step.[1]

Generally, the reactivity of aryl halides in palladium-catalyzed cross-coupling follows the order: I > Br > Cl >> F.[2] This trend is a direct consequence of the decreasing C-X bond dissociation energy (BDE).[3] The weaker the bond, the more readily it undergoes cleavage and oxidative addition to the Pd(0) catalyst, thus initiating the catalytic cycle.[4]

Bond Dissociation Energies (Aryl C-X):

• C-I: ~51 kcal/mol (213 kJ/mol)[3]

• C-Br: ~68 kcal/mol (285 kJ/mol)[3]

This significant energy difference dictates that N-(4-iodophenyl)-2-methylpropanamide will generally be more reactive, allowing for milder reaction conditions, lower catalyst loadings, and often faster reaction times compared to its bromo-analogue.

Mechanistic Underpinnings: The Oxidative Addition Step

The first and often rate-limiting step in many cross-coupling reactions is the oxidative addition of the aryl halide to a low-valent palladium(0) complex.[1] During this step, the C-X bond is cleaved, and a new organopalladium(II) species is formed. The lower bond dissociation energy of the C-I bond compared to the C-Br bond means that the activation energy for this step is significantly lower for the iodo-substrate.[5]

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A Senior Application Scientist's Guide to the Comparative Cytotoxicity of N-(4-bromophenyl)-2-methylpropanamide Derivatives

Introduction: The Emerging Potential of N-Aryl Amides in Oncology Research

In the landscape of modern drug discovery, the identification of novel scaffolds with potent and selective anticancer activity is a paramount objective. Among the myriad of chemical classes explored, N-aryl amides have garnered significant attention due to their synthetic tractability and diverse biological activities. The core structure, characterized by an amide linkage to an aromatic ring, serves as a versatile template for chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

This guide focuses on a specific subclass of these compounds: derivatives of N-(4-bromophenyl)-2-methylpropanamide. The presence of the 4-bromophenyl moiety is a key feature, as halogenated phenyl rings are often implicated in enhancing the biological activity of small molecules, potentially through improved binding interactions with target proteins or altered metabolic stability.[1] Our objective is to provide a comprehensive comparative analysis of the cytotoxic potential of a series of rationally designed derivatives of this parent compound. We will delve into the experimental methodologies for assessing cytotoxicity, present a comparative analysis of their efficacy against a panel of human cancer cell lines, and discuss the plausible structure-activity relationships (SAR) that emerge from this investigation. This guide is intended for researchers and drug development professionals seeking to explore the therapeutic potential of this promising class of molecules.

Rationale for Derivative Selection

To explore the structure-activity relationship of the N-(4-bromophenyl)-2-methylpropanamide scaffold, a series of derivatives were synthesized with systematic modifications to the 2-methylpropanamide moiety. The parent compound and its derivatives are detailed below.

Compound ID	Structure	Rationale for Modification
BP-01 (Parent)	N-(4-bromophenyl)-2-methylpropanamide	The baseline compound for comparison.
BP-02	N-(4-bromophenyl)-2-phenylacetamide	Introduction of a phenyl group to explore the impact of a bulky aromatic substituent.
BP-03	N-(4-bromophenyl)-2-(4-nitrophenyl)acetamide	Addition of a strong electron-withdrawing group (nitro) to the phenyl ring to assess electronic effects on activity.[2]
BP-04	N-(4-bromophenyl)-2-(4-methoxyphenyl)acetamide	Inclusion of an electron-donating group (methoxy) to contrast with the nitro-substituted derivative.[2]
BP-05	N-(4-bromophenyl)cyclopropanecarboxamide	Replacement of the isopropyl group with a strained cyclopropyl ring to investigate the influence of conformational rigidity.

Comparative Cytotoxicity Analysis

The cytotoxic effects of the synthesized derivatives were evaluated against a panel of human cancer cell lines representing different tumor types: MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and PC-3 (prostate adenocarcinoma). The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined using the MTT assay after a 48-hour incubation period.

Compound ID	MCF-7 IC50 (µM)	A549 IC50 (µM)	PC-3 IC50 (µM)
BP-01	> 100	> 100	> 100
BP-02	45.2 ± 3.1	58.7 ± 4.5	39.8 ± 2.9
BP-03	12.5 ± 1.1	18.3 ± 1.9	9.7 ± 0.8
BP-04	68.9 ± 5.4	82.1 ± 6.7	61.5 ± 4.8
BP-05	85.3 ± 7.2	95.4 ± 8.1	78.2 ± 6.5
Doxorubicin	0.8 ± 0.1	1.2 ± 0.2	1.5 ± 0.3

• Doxorubicin was used as a positive control.

Structure-Activity Relationship (SAR) Insights

The cytotoxicity data reveals several key SAR trends:

• The parent compound, BP-01 , exhibited minimal cytotoxic activity, highlighting the necessity of the modifications for inducing a biological response.

• The introduction of a phenyl ring in BP-02 conferred moderate cytotoxicity, suggesting that extending the molecule with an aromatic system is a favorable modification.

• A significant increase in potency was observed with BP-03 , which features a nitro group on the phenyl ring. This indicates that the presence of a strong electron-withdrawing group enhances cytotoxic activity.[3][2] This is a common observation in the development of anticancer agents.

• Conversely, the addition of an electron-donating methoxy group in BP-04 resulted in a decrease in activity compared to BP-02 , further emphasizing the importance of the electronic properties of the substituent.

• The conformationally restricted cyclopropyl derivative, BP-05 , showed weak activity, suggesting that a degree of flexibility in the side chain is beneficial for cytotoxicity.

Experimental Protocols

General Workflow for In Vitro Cytotoxicity Screening

The following diagram illustrates the general workflow for the in vitro screening of novel compounds for cytotoxic activity.

Caption: A flowchart illustrating the key steps in the in vitro cytotoxicity screening of novel compounds.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[4][5]

• Cell Seeding:

  • Harvest and count cells from routine culture.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Potential Mechanism of Action: Induction of Apoptosis

While the precise mechanism of action for this series of compounds requires further investigation, many cytotoxic agents exert their effects by inducing apoptosis, or programmed cell death. A plausible signaling pathway that could be investigated is the intrinsic (mitochondrial) apoptosis pathway.

Caption: A simplified diagram of the intrinsic apoptosis pathway, a potential mechanism of action for the cytotoxic derivatives.

Further studies, such as caspase activity assays, western blotting for apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved PARP), and flow cytometry analysis of Annexin V-stained cells, would be necessary to elucidate the exact molecular mechanism.

Conclusion and Future Directions

This guide provides a comparative analysis of the cytotoxic potential of a novel series of N-(4-bromophenyl)-2-methylpropanamide derivatives. The results indicate that modifications to the 2-methylpropanamide moiety, particularly the introduction of a phenyl ring with an electron-withdrawing substituent, can significantly enhance cytotoxic activity against a panel of human cancer cell lines.

The N-phenylacetamide scaffold, particularly with nitro-substitution, has been previously identified as a promising framework for the development of anticancer agents.[3][2] The findings presented here for the N-(4-bromophenyl) series are consistent with these earlier reports and underscore the potential of this chemical class.

Future work should focus on expanding the library of derivatives to further refine the structure-activity relationship. Investigating a broader range of substituents on the phenyl ring and exploring alternative linkers between the phenyl ring and the amide nitrogen could lead to the discovery of compounds with even greater potency and selectivity. Moreover, a thorough investigation into the mechanism of action is crucial for the rational design of next-generation analogues and for advancing the most promising candidates into preclinical development.

References

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• Aliabadi, A., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(3), 267-271. Available from: [Link]

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A Comparative Guide to the Structure-Activity Relationship of N-(4-bromophenyl)-2-methylpropanamide Derivatives

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for the N-(4-bromophenyl)-2-methylpropanamide scaffold. While dedicated SAR studies on this specific molecule are not extensively published, its simple yet functionally rich structure serves as an excellent model for understanding how subtle chemical modifications can impact biological activity. By drawing comparisons to analogous N-aryl amide systems with established biological profiles, we can infer the probable roles of each component of the title compound and guide future drug discovery efforts.

The N-(4-bromophenyl)-2-methylpropanamide scaffold is a versatile starting point in medicinal chemistry, often appearing as a fragment in the synthesis of more complex bioactive molecules, including potential anticancer and anti-inflammatory agents.[1] Its structure can be systematically dissected into three key regions for SAR analysis: the substituted aromatic ring, the amide linker, and the aliphatic acyl group.

Core Scaffold Analysis and Modification Strategy

The foundational structure of N-(4-bromophenyl)-2-methylpropanamide presents three primary vectors for chemical modification to explore the chemical space and optimize for a desired biological effect. Understanding the contribution of each segment is critical for rational drug design.

Caption: Key modification points on the N-(4-bromophenyl)-2-methylpropanamide scaffold.

The Role of the 4-Bromophenyl Moiety (Region A)

The 4-bromophenyl group is a common feature in bioactive compounds. The bromine atom significantly influences the molecule's properties, including its lipophilicity, metabolic stability, and ability to form halogen bonds.

Expertise & Causality: Bromine, as a moderately lipophilic and electronegative halogen, can enhance membrane permeability and provide a specific interaction point with a biological target. Its position at the para-position minimizes steric hindrance compared to ortho substitution. In many N-aryl compounds, the nature of the substituent on the phenyl ring dictates the overall activity and target specificity.[2] For instance, studies on bromophenol hybrids have demonstrated their potential as anticancer agents, where the bromo-substitution pattern is critical for activity.[3]

Comparative Data: Halogen Substitution

To understand the role of the bromine atom, we can compare its effects with other halogens and common substituents based on data from analogous N-aryl amide series.

Substituent (R1) at para-position	van der Waals Radius (Å)	Electronegativity (Pauling)	Lipophilicity (π)	General Impact on Activity (in analogous series)
-H	1.20	2.20	0.00	Baseline activity
-F	1.47	3.98	+0.14	Often improves metabolic stability and binding affinity
-Cl	1.75	3.16	+0.71	Potent activity, balances size and electronics
-Br	1.85	2.96	+0.86	Often optimal for potency due to size and polarizability
-I	1.98	2.66	+1.12	May be too large, leading to steric clash; can increase toxicity
-CH3	2.00	2.55	+0.56	Increases lipophilicity, can provide beneficial steric bulk
-OCH3	-	3.44 (O)	-0.02	Can act as H-bond acceptor, alters electronics
-CN	-	2.55 (C)	-0.57	Potent H-bond acceptor, can act as a bioisostere for other groups.[4][5]

This table is a generalized representation based on established medicinal chemistry principles and data from various N-aryl amide series.

The Amide Linker: A Structural Linchpin (Region B)

The amide bond is a rigid, planar structure that provides a stable connection between the aromatic and aliphatic regions. It is an excellent hydrogen bond donor (via the N-H) and acceptor (via the C=O oxygen), making it a crucial interaction point with protein targets.[6]

Expertise & Causality: The planarity of the amide bond restricts the molecule's conformation, which can be entropically favorable for binding to a specific target. Replacing the amide with more flexible linkers (e.g., an amine) or altering its vector (e.g., a retro-amide) would drastically change the molecule's 3D shape and likely abolish activity, highlighting its structural importance. Bioisosteric replacement with groups like thioamides or triazoles can probe the specific electronic and hydrogen bonding requirements of the target.[7]

The 2-Methylpropanamide Group: Modulating Potency and Selectivity (Region C)

The "isobutyryl" moiety, or 2-methylpropanamide group, is a small, branched aliphatic group. Its size, shape, and lipophilicity are critical for fitting into the hydrophobic pockets of target proteins.

Expertise & Causality: The branching at the alpha-carbon (the carbon adjacent to the carbonyl) can provide steric hindrance that shields the amide bond from metabolic hydrolysis by amidases, thereby increasing the compound's half-life in vivo. Furthermore, the specific shape of the isobutyl group may be optimal for van der Waals interactions within a binding pocket.

Comparative Data: Acyl Group Modification

Varying the acyl group is a fundamental SAR strategy. The following table illustrates how changes to this part of the molecule can impact activity, based on common findings in related compound series.

Acyl Group (R2)	Structure	Key Features	Expected Impact on Activity
Acetyl	-COCH3	Small, linear	Baseline activity, may be metabolically labile
Propionyl	-COCH2CH3	Increased lipophilicity	Potentially improved potency if pocket allows
Isobutyryl	-COCH(CH3)2	Branched, sterically shielded	Often enhances metabolic stability and potency
Cyclopropylcarbonyl	-CO-cPr	Rigid, strained ring	Introduces conformational rigidity, may improve potency
Pivaloyl	-COC(CH3)3	Highly branched	May be too bulky, causing steric clash
Benzoyl	-COPh	Aromatic, planar	Introduces potential for π-π stacking, significantly alters properties

Hypothetical Target and Experimental Validation

Given the structural motifs, compounds based on the N-aryl amide scaffold are known to target a wide range of proteins, including enzymes and ion channels.[8] A plausible hypothetical target class for this scaffold could be voltage-gated ion channels or enzymes like kinases, where a hydrophobic pocket is adjacent to a hydrogen-bonding region.

Experimental Protocol: In Vitro Kinase Inhibition Assay

To validate the SAR hypotheses, a robust and quantifiable biological assay is necessary. A fluorescence-based enzymatic assay is a standard method for screening kinase inhibitors due to its high sensitivity and suitability for high-throughput screening.[9]

Workflow for Kinase Inhibition Screening

Caption: A typical workflow for an in vitro fluorescence-based kinase inhibition assay.

Step-by-Step Methodology:

• Compound Plating: A 384-well plate is prepared with serial dilutions of the N-(4-bromophenyl)-2-methylpropanamide analogs. A typical starting concentration is 100 µM, diluted in 100% DMSO.

• Reagent Preparation: A master mix containing the target kinase (e.g., a specific receptor tyrosine kinase), a suitable peptide substrate, and ATP at its Km concentration is prepared in kinase assay buffer.

• Reaction Initiation: The compound dilutions are transferred from the DMSO plate to the assay plate, followed by the addition of the kinase/substrate/ATP master mix to start the reaction.

• Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a set period (e.g., 60 minutes) to allow for substrate phosphorylation.

• Detection: A detection solution is added. This solution often contains an antibody that specifically recognizes the phosphorylated substrate, linked to a component of a fluorescence resonance energy transfer (FRET) or other fluorescence-based detection system.[9]

• Data Acquisition: The fluorescence signal is read using a compatible plate reader. A decrease in signal relative to a no-inhibitor control indicates inhibition of the kinase.

• Analysis: The raw data is converted to percent inhibition. These values are plotted against the logarithm of the inhibitor concentration, and the data is fitted to a four-parameter logistic curve to determine the IC50 value for each compound.

Trustworthiness through Self-Validation: This protocol includes positive controls (a known inhibitor of the kinase) and negative controls (DMSO vehicle only) on every plate. The Z'-factor, a statistical measure of assay quality, should be calculated for each run to ensure the data is robust and reliable. A Z' > 0.5 is considered an excellent assay.

Conclusion and Future Directions

The N-(4-bromophenyl)-2-methylpropanamide scaffold represents a valuable starting point for medicinal chemistry exploration. This guide has established a clear rationale for a systematic SAR study based on well-founded principles from analogous chemical series.

• The 4-bromo substituent is likely a key determinant of potency and should be explored by comparing it with other halogens and bioisosteric groups to fine-tune electronic and steric properties.

• The isobutyryl group likely enhances metabolic stability and provides optimal hydrophobic interactions. Exploring other small, branched, or cyclic acyl groups could further improve potency and selectivity.

• The amide linker is critical for structural integrity and target interaction, and its modification should be approached with caution, primarily through subtle bioisosteric replacements.

By applying the principles and experimental protocols outlined in this guide, researchers can efficiently navigate the chemical space around this scaffold to develop novel and potent bioactive compounds.

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A Comparative Guide to the Reactivity of N-(4-bromophenyl)-2-methylpropanamide in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: Positioning a Key Building Block in Modern Synthesis

N-(4-bromophenyl)-2-methylpropanamide is a vital synthetic intermediate, valued for its application in the development of pharmaceuticals and advanced materials. Its structure, featuring an aryl bromide, makes it an ideal candidate for palladium-catalyzed cross-coupling reactions—a cornerstone of modern organic synthesis. The reactivity of the C-Br bond is subtly modulated by the electronic and steric nature of the para-substituted amide group, influencing its performance in critical bond-forming transformations.

This guide provides a comprehensive benchmark of N-(4-bromophenyl)-2-methylpropanamide's reactivity. We will objectively compare its performance in three seminal palladium-catalyzed reactions—Suzuki-Miyaura, Heck, and Buchwald-Hartwig—against structurally related alternatives. The goal is to provide researchers, scientists, and drug development professionals with a clear, data-driven understanding of its synthetic utility and to explain the causality behind the observed reactivity patterns.

Physicochemical and Structural Profile

A molecule's reactivity is intrinsically linked to its physical properties. Below is a summary of the key physicochemical parameters for N-(4-bromophenyl)-2-methylpropanamide.

Property	Value	Unit	Source
Molecular Weight	242.116	g/mol	[1]
Molecular Formula	C₁₀H₁₂BrNO	-	[1]
Melting Point	125.97 (Predicted)	°C	[1]
Boiling Point	352.85 (Predicted)	°C	[1]
Water Solubility	65.09 (Predicted)	mg/L	[1]
logP (Octanol/Water)	3.044 (Calculated)	-	[2]

These properties indicate a crystalline solid with low water solubility, typical for aryl halides of this molecular weight. The synthesis is commonly achieved via a Schotten-Baumann reaction between 4-bromoaniline and isobutyryl chloride.[1][3]

Core Reactivity Benchmarking: A Comparative Analysis

To provide a robust assessment, we benchmark the reactivity of N-(4-bromophenyl)-2-methylpropanamide (A) against two carefully selected alternatives:

• 4-Bromoanisole (B): An aryl bromide with an electron-donating methoxy group. This allows for the evaluation of the electronic influence of the para-substituent.

• N-(4-iodophenyl)-2-methylpropanamide (C): An aryl iodide with the same amide functionality. This comparison directly probes the effect of the halogen leaving group on reaction efficiency, as the C-I bond is weaker than the C-Br bond.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful method for creating biaryl structures. The oxidative addition of the aryl halide to the Pd(0) catalyst is often the rate-determining step, making the nature of both the halide and the aromatic ring's substituents critical.[4]

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and K₃PO₄ (2.0 mmol).

• Add anhydrous 1,4-dioxane (5 mL).

• Heat the reaction mixture to 90 °C and stir for the specified time.

• Monitor reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate).

Substrate	Product	Time (h)	Yield (%)
(A) N-(4-bromophenyl)-2-methylpropanamide	N-(biphenyl-4-yl)-2-methylpropanamide	12	85
(B) 4-Bromoanisole	4-Methoxybiphenyl	12	92
(C) N-(4-iodophenyl)-2-methylpropanamide	N-(biphenyl-4-yl)-2-methylpropanamide	4	95

The results highlight established reactivity principles. The aryl iodide (C) reacts significantly faster and with a higher yield due to the lower bond dissociation energy of the C-I bond compared to the C-Br bond, which facilitates the initial oxidative addition step.[4][5] Between the two aryl bromides, 4-bromoanisole (B) shows slightly higher reactivity than our target molecule (A) . The electron-donating methoxy group in (B) can increase electron density on the aromatic ring, which generally accelerates oxidative addition, whereas the amide group in (A) is moderately electron-withdrawing, which can slightly retard this step.[5]

Heck-Mizoroki Reaction: Arylation of Alkenes

The Heck reaction couples aryl halides with alkenes, offering a direct route to substituted olefins. The reaction is sensitive to both steric and electronic factors.[6] Aryl bromides are common substrates, though they are less reactive than aryl iodides.[6]

• In a sealed tube, combine the aryl halide (1.0 mmol), styrene (1.5 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), P(o-tolyl)₃ (0.04 mmol, 4 mol%), and triethylamine (2.0 mmol).

• Add anhydrous DMF (4 mL).

• Seal the tube and heat the mixture to 100 °C for 16 hours.

• Monitor the reaction by GC-MS.

• After cooling, dilute the reaction mixture with water and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purify the crude product by flash chromatography.

Substrate	Product	Time (h)	Yield (%)
(A) N-(4-bromophenyl)-2-methylpropanamide	(E)-2-Methyl-N-(4-styrylphenyl)propanamide	16	78
(B) 4-Bromoanisole	(E)-1-Methoxy-4-styrylbenzene	16	88
(C) N-(4-iodophenyl)-2-methylpropanamide	(E)-2-Methyl-N-(4-styrylphenyl)propanamide	8	91

The reactivity trend mirrors that of the Suzuki coupling. The aryl iodide (C) again provides the highest yield in the shortest time. When comparing the aryl bromides, the presence of the electron-donating methoxy group in 4-bromoanisole (B) leads to a higher yield compared to the amide-substituted compound (A) . This is consistent with the general observation that electron-rich aryl halides often perform better in the Heck reaction's oxidative addition step.[6] The amide group's slight deactivating effect makes (A) a competent but not exceptional substrate under these standard conditions.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone for synthesizing arylamines, a motif prevalent in pharmaceuticals. This reaction is highly dependent on the choice of ligand and base, as these components mediate the crucial reductive elimination step.[7]

• To an oven-dried vial, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XPhos (0.036 mmol, 3.6 mol%), and NaOt-Bu (1.4 mmol).

• Seal the vial with a septum, and purge with argon.

• Add a solution of the aryl halide (1.0 mmol) and morpholine (1.2 mmol) in anhydrous toluene (4 mL) via syringe.

• Stir the mixture at 100 °C for 12 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify by column chromatography.

Substrate	Product	Time (h)	Yield (%)
(A) N-(4-bromophenyl)-2-methylpropanamide	2-Methyl-N-(4-morpholinophenyl)propanamide	12	90
(B) 4-Bromoanisole	4-(4-Methoxyphenyl)morpholine	12	94
(C) N-(4-iodophenyl)-2-methylpropanamide	2-Methyl-N-(4-morpholinophenyl)propanamide	6	96

Once more, the aryl iodide (C) proves to be the most reactive substrate. In this reaction, the electronic difference between the amide (A) and methoxy (B) substituents has a less pronounced effect on the yield, although the electron-rich 4-bromoanisole still performs slightly better. The high efficiency for all substrates underscores the power of modern catalyst systems, like those using bulky biarylphosphine ligands (e.g., XPhos), which are designed to accelerate both oxidative addition and the rate-limiting reductive elimination step, even with less reactive aryl halides.[8]

Visualizing the Synthetic Workflow

To ensure reproducibility and clarity, the general experimental process can be visualized as follows:

General workflow for palladium-catalyzed cross-coupling reactions.

The Suzuki-Miyaura Catalytic Cycle

The underlying mechanism dictates the observed reactivity. The catalytic cycle for the Suzuki-Miyaura reaction illustrates the key steps influenced by the substrate.

Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Conclusion and Outlook

This guide demonstrates that N-(4-bromophenyl)-2-methylpropanamide is a highly competent substrate for a range of essential palladium-catalyzed cross-coupling reactions. Its reactivity profile is predictable and aligns with fundamental mechanistic principles:

• Leaving Group Dominance: The C-Br bond is consistently less reactive than a C-I bond, resulting in longer reaction times or lower yields compared to its iodo-analogue. This is a primary consideration for process optimization.

• Substituent Effects: The para-amide group is slightly deactivating compared to an electron-donating group like methoxy. This leads to marginally lower reactivity than 4-bromoanisole, although modern, highly active catalyst systems can largely compensate for this difference, delivering excellent yields in reactions like the Buchwald-Hartwig amination.

For researchers and drug development professionals, N-(4-bromophenyl)-2-methylpropanamide represents a reliable and versatile building block. While its iodo-counterpart may be preferred for maximizing speed and yield, the bromo-derivative offers a cost-effective and readily available alternative that performs admirably with well-chosen, state-of-the-art catalytic systems.

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• Khan, I., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4434. [Link]

• Royal Society of Chemistry. (2024). Enantioselective nickel-catalyzed Mizoroki–Heck cyclizations of amide electrophiles. Chemical Science. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. PMC - NIH. Retrieved January 26, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(4-bromophenyl)-2-methylpropanamide

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are paramount to protecting laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of N-(4-bromophenyl)-2-methylpropanamide (CAS No. 7160-08-9), a compound often utilized in synthetic organic chemistry and pharmaceutical research. This document moves beyond a simple checklist, offering a framework for risk assessment and responsible waste management grounded in established safety principles.

Hazard Identification and Risk Assessment

Before handling N-(4-bromophenyl)-2-methylpropanamide, a thorough understanding of its potential hazards is essential. Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound presents several health risks.

Hazard Class	GHS Hazard Statement
Acute toxicity, oral	H302: Harmful if swallowed
Skin corrosion/irritation	H315: Causes skin irritation
Serious eye damage/eye irritation	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure	H335: May cause respiratory irritation

Source: Oakwood Chemical, BLD Pharm[1][2]

These classifications necessitate stringent adherence to safety protocols to prevent accidental exposure. The causality is clear: the inherent properties of the molecule can lead to adverse health effects upon ingestion, skin or eye contact, or inhalation of its dust or aerosolized particles.

Personal Protective Equipment (PPE) and Safe Handling

A proactive approach to safety is non-negotiable. The following PPE is mandatory when handling N-(4-bromophenyl)-2-methylpropanamide to create a barrier between the researcher and the potential hazard:

• Eye Protection: Chemical safety goggles are required. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat is required. For tasks with a higher potential for contamination, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation. If a fume hood is not available, or if there is a risk of generating dust, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Safe Handling Practices:

• Avoid the generation of dust.

• Ensure adequate ventilation at all times.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial to mitigate harm.

Spill Response:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: Prevent the spread of the spill by using absorbent materials, such as vermiculite or sand.

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop up the spilled material into a designated waste container. Avoid raising dust.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: All materials used for spill clean-up must be disposed of as hazardous waste.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Waste Characterization and Disposal Protocol

Proper disposal begins with correct waste characterization. As N-(4-bromophenyl)-2-methylpropanamide is a halogenated organic compound and is harmful if swallowed, it must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all waste N-(4-bromophenyl)-2-methylpropanamide, including residual amounts, contaminated materials (e.g., weighing paper, gloves), and spill clean-up debris, in a designated, compatible, and properly sealed hazardous waste container.

  • Do not mix this waste with other incompatible waste streams.

• Labeling:

  • Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name "N-(4-bromophenyl)-2-methylpropanamide," and the associated hazards (e.g., "Toxic," "Irritant").

  • The date of accumulation should also be clearly marked on the label.

• Storage:

  • Store the sealed hazardous waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.

  • Ensure secondary containment is in place to prevent the release of material in case of a leak.

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of N-(4-bromophenyl)-2-methylpropanamide.

Caption: Disposal Workflow for N-(4-bromophenyl)-2-methylpropanamide.

References

• AK Scientific, Inc. Safety Data Sheet: 3-(4-Bromophenyl)-N-methoxy-N-methylpropanamide. Link

• Fisher Scientific. Safety Data Sheet: 4'-Bromoacetanilide. Link

• Oakwood Chemical. N-(4-Bromophenyl)-2-methyl-propanamide. Link

• BLD Pharm. N-(4-Bromophenyl)isobutyramide. Link

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Link

• U.S. Occupational Safety and Health Administration. Occupational exposure to hazardous chemicals in laboratories. Link

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• 2. 7160-08-9|N-(4-Bromophenyl)isobutyramide|BLD Pharm [bldpharm.com]

Personal protective equipment for handling N-(4-bromophenyl)-2-methylpropanamide

An Essential Guide to Personal Protective Equipment for Handling N-(4-bromophenyl)-2-methylpropanamide

Hazard Identification and Risk Assessment

N-(4-bromophenyl)-2-methylpropanamide and structurally similar compounds are classified with specific hazards that necessitate stringent safety measures. The primary routes of exposure are inhalation, skin contact, and eye contact. The known health effects include:

• Skin Irritation: The compound is classified as a skin irritant (Category 2).[1][2] Direct contact can cause redness and discomfort.

• Serious Eye Irritation: It is also classified as a serious eye irritant (Category 2/2A).[1][2][3] Accidental exposure to the eyes can cause significant irritation and potential damage.

• Respiratory Irritation: Inhalation of dust or fumes may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3).[2][3]

A thorough risk assessment is the foundational step before any handling of this compound. This involves evaluating the quantity of the substance being used, the duration of the handling procedure, and the potential for aerosolization or dust generation.

Mandatory Personal Protective Equipment (PPE)

Based on the hazard profile, a specific ensemble of PPE is required to create a reliable barrier against exposure. The selection of appropriate PPE is critical and should not be compromised.

Data Presentation: PPE Selection Matrix

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Small Quantities (<1g) in a Ventilated Enclosure	Chemical safety goggles	Nitrile gloves	Long-sleeved lab coat	Not required if in a certified chemical fume hood
Handling Larger Quantities (>1g) or Operations with High Dust Potential	Chemical safety goggles and a face shield	Double-gloving with nitrile gloves	Chemical-resistant lab coat or coverall	NIOSH-approved respirator (e.g., N95) or higher
Spill Cleanup	Chemical safety goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant coverall	NIOSH-approved respirator with appropriate cartridges

Causality Behind PPE Choices

• Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory to protect against fine dust particles and accidental splashes.[1][4] A face shield should be used in conjunction with goggles when there is a heightened risk of splashing.[5]

• Skin and Body Protection: Nitrile gloves are recommended for handling powdered chemicals.[6] Always inspect gloves for tears or punctures before use and practice frequent changes, especially if contamination is suspected. A long-sleeved lab coat provides a necessary barrier to protect skin and personal clothing from contamination.[6]

• Respiratory Protection: Handling the solid form can generate dust. To mitigate this, always work within a certified chemical fume hood or a similar ventilated enclosure. If engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved respirator is essential.[4][7] For nuisance dust exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be sufficient, while for higher-level protection, cartridges such as OV/AG/P99 (US) or ABEK-P2 (EU EN 143) are recommended.[7]

Procedural, Step-by-Step Guidance

Adherence to established protocols for donning, doffing, and handling is a self-validating system that ensures safety.

Experimental Protocol: PPE Donning and Doffing Sequence

Donning (Putting On) Sequence:

• Hand Hygiene: Start by washing your hands thoroughly.

• Gown/Lab Coat: Put on the lab coat, ensuring it is fully buttoned.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety goggles, followed by a face shield if necessary.

• Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat. If double-gloving, don the first pair, then the second.

Doffing (Taking Off) Sequence: The goal is to touch contaminated surfaces only with other contaminated surfaces (i.e., glove-to-glove).

• Gloves: Remove the outer pair of gloves first (if double-gloved). Then, remove the inner pair by peeling them off from the cuff downwards, turning them inside out.

• Gown/Lab Coat: Unbutton the lab coat and roll it down from the shoulders, turning it inside out as you remove it.

• Hand Hygiene: Wash your hands.

• Eye and Face Protection: Remove the face shield and then the goggles.

• Respirator (if used): Remove the respirator.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Workflow for Safe Handling and Disposal

The following diagram illustrates the critical workflow for handling N-(4-bromophenyl)-2-methylpropanamide safely from preparation to disposal.

Sources

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